2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

• CAS: 100126-06-5

Core Science & Biosynthesis

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone CAS 100126-06-5

An In-depth Technical Guide to 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone (CAS 100126-06-5)

Prepared by: A Senior Application Scientist

Introduction: A Strategic Synthetic Intermediate

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a specialized organic compound that serves as a highly valuable intermediate in the landscape of pharmaceutical and fine chemical synthesis. Its molecular architecture is distinguished by three key features: an aromatic phenyl ring, a reactive α-bromo ketone functional group, and an isopropylsulfonyl moiety. This unique combination makes it a strategic building block for introducing the 4-(isopropylsulfonyl)phenyl ethanone scaffold into more complex molecular targets.

The presence of the bromine atom at the alpha position to the carbonyl group renders this carbon highly electrophilic, making it susceptible to nucleophilic substitution reactions. This reactivity is the cornerstone of its utility, allowing for the construction of new carbon-carbon and carbon-heteroatom bonds. The isopropylsulfonyl group, an electron-withdrawing substituent, influences the reactivity of the aromatic ring and provides a potential point for metabolic stability or specific interactions in a final drug molecule. This guide provides an in-depth examination of its synthesis, characterization, applications, and handling, tailored for researchers and professionals in drug development. Such intermediates are pivotal in the multi-step synthesis of various active pharmaceutical ingredients (APIs)[1][2].

Physicochemical & Structural Data

A clear understanding of a compound's fundamental properties is the starting point for any laboratory application. The key identifiers and properties of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone are summarized below.

Property	Value	Source
CAS Number	100126-06-5	[3][4]
Molecular Formula	C₁₁H₁₃BrO₃S	[3][4]
Molecular Weight	305.19 g/mol	[3][4]
IUPAC Name	2-bromo-1-(4-propan-2-ylsulfonylphenyl)ethanone	[4]
SMILES	CC(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)CBr	[3]
Storage Conditions	2-8°C Refrigerator	[4]

Rational Synthesis Pathway

The synthesis of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is most logically achieved via a two-step sequence. This approach ensures high regioselectivity and yield by first constructing the core ketone structure and then introducing the alpha-halogen.

• Step 1: Friedel-Crafts Acylation to form the precursor, 1-(4-(isopropylsulfonyl)phenyl)ethanone.

• Step 2: Acid-Catalyzed α-Bromination of the precursor ketone to yield the final product.

This strategic sequence is critical. Attempting to brominate an acetyl group on a simpler benzene ring first and then adding the isopropylsulfonyl group would be synthetically challenging and lead to a mixture of products. The chosen path provides precise control over the final molecular structure.

General Synthesis Workflow Diagram.

Protocol 1: Synthesis of 1-(4-(isopropylsulfonyl)phenyl)ethanone

This procedure is an adaptation of the classical Friedel-Crafts acylation, a robust method for forming carbon-carbon bonds on aromatic rings.[5][6]

• Mechanistic Rationale : The reaction proceeds via an electrophilic aromatic substitution. Aluminum chloride (AlCl₃), a potent Lewis acid, coordinates with the chlorine atom of acetyl chloride, generating a highly electrophilic acylium ion (CH₃CO⁺). The electron-rich aromatic ring of isopropylsulfonylbenzene then attacks this electrophile. Although the sulfonyl group is deactivating, the acylation occurs preferentially at the para position due to the steric hindrance at the ortho positions.

• Step-by-Step Methodology :

  • Setup : To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas), add anhydrous aluminum chloride (1.2 equivalents) and a dry, non-polar solvent like dichloromethane (DCM).

  • Reagent Addition : Cool the suspension to 0°C in an ice bath. Add isopropylsulfonylbenzene (1.0 equivalent) to the flask.

  • Acylation : Add acetyl chloride (1.1 equivalents) dropwise via the dropping funnel over 30 minutes, ensuring the temperature remains below 10°C.

  • Reaction : After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up : Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and concentrated HCl. This step quenches the reaction and hydrolyzes the aluminum complexes.

  • Extraction : Separate the organic layer. Extract the aqueous layer twice with DCM. Combine the organic extracts.

  • Purification : Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ketone precursor, which can be purified further by recrystallization or column chromatography.

Protocol 2: α-Bromination of 1-(4-(isopropylsulfonyl)phenyl)ethanone

This reaction is a classic example of the acid-catalyzed α-halogenation of a ketone.[7][8]

• Mechanistic Rationale : The reaction is catalyzed by acid (in this case, acetic acid can serve as both solvent and catalyst, or a stronger acid like HBr can be added).[7] The carbonyl oxygen is first protonated, which increases the acidity of the α-hydrogens. A base (like the solvent or bromide ion) removes an α-proton to form a nucleophilic enol intermediate.[9] This enol then attacks elemental bromine (Br₂), an excellent electrophile, to form the α-bromo ketone and regenerate the acid catalyst.[7][9] This mechanism ensures selective monobromination at the α-position, as the electron-withdrawing bromine atom deactivates the product towards further enolization.[10]

• Step-by-Step Methodology :

  • Setup : Dissolve the 1-(4-(isopropylsulfonyl)phenyl)ethanone precursor (1.0 equivalent) in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

  • Bromination : Add a solution of bromine (1.05 equivalents) in acetic acid dropwise to the ketone solution at room temperature. The characteristic red-brown color of bromine should disappear as it is consumed. A slight excess is used to ensure full conversion, but significant excess should be avoided to minimize side reactions.[10]

  • Reaction : Stir the mixture at room temperature for 1-3 hours, or until TLC analysis indicates the complete consumption of the starting material.

  • Work-up : Pour the reaction mixture into a large volume of cold water. The product, being organic, will often precipitate as a solid.

  • Isolation : Collect the solid product by vacuum filtration. Wash the solid thoroughly with water to remove acetic acid and any remaining bromine.

  • Purification : The crude 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product.

Analytical Characterization & Quality Control

Rigorous analytical testing is required to confirm the identity, structure, and purity of the synthesized compound. A typical workflow involves a combination of spectroscopic and chromatographic techniques.

Typical Analytical Workflow for Quality Control.

Protocol 3: Purity Determination by Reverse-Phase HPLC

High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of pharmaceutical intermediates. A reverse-phase method is typically suitable for this compound.[11][12]

• Rationale : This method separates compounds based on their hydrophobicity. The stationary phase is non-polar (e.g., C18), and the mobile phase is a polar solvent mixture. Impurities, such as unreacted starting material or over-brominated byproducts, will have different retention times than the desired product.

• Step-by-Step Methodology :

  • System : An HPLC system equipped with a PDA or UV detector.

  • Column : C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).

  • Mobile Phase : A gradient or isocratic mixture of acetonitrile (ACN) and water.[11] For Mass-Spec compatibility, formic acid (0.1%) can be used as a modifier instead of phosphoric acid.[12] A typical starting point could be 60:40 ACN:Water.

  • Flow Rate : 1.0 mL/min.

  • Detection : UV detection at a wavelength where the aromatic system absorbs, typically around 254 nm.

  • Sample Preparation : Prepare a dilute solution of the sample in the mobile phase or ACN (e.g., 0.1 mg/mL).

  • Analysis : Inject the sample and record the chromatogram. Purity is calculated based on the relative peak area of the main product peak.

Expected Spectroscopic Signatures

• ¹H NMR : The proton NMR spectrum is expected to show distinct signals: a doublet and a septet in the aliphatic region for the isopropyl group, a singlet around 4.5-5.0 ppm for the -CH₂Br methylene protons, and a set of doublets in the aromatic region (7.5-8.2 ppm) characteristic of a 1,4-disubstituted benzene ring.

• ¹³C NMR : Key signals would include the carbonyl carbon (~190 ppm), the methylene carbon attached to bromine (~30-35 ppm), and distinct aromatic and isopropyl carbons.[13]

• FT-IR : The infrared spectrum will be dominated by a strong carbonyl (C=O) stretching absorption around 1680-1700 cm⁻¹ and two strong absorptions for the sulfonyl (S=O) group, typically around 1320 cm⁻¹ (asymmetric) and 1150 cm⁻¹ (symmetric).[13]

• Mass Spectrometry : The mass spectrum will show a characteristic molecular ion peak cluster. Due to the presence of bromine, there will be two peaks of nearly equal intensity: [M]⁺ and [M+2]⁺, corresponding to the natural isotopic abundance of ⁷⁹Br and ⁸¹Br.

Applications in Drug Discovery and Development

The primary value of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone lies in its role as an electrophilic building block.[13] It allows for the facile introduction of the 1-(4-(isopropylsulfonyl)phenyl)ethan-1-one moiety into a lead molecule.

• Synthesis of Heterocycles : It can react with various dinucleophiles (e.g., thioureas, amidines) to construct substituted thiazoles, imidazoles, and other heterocyclic systems that are common scaffolds in medicinal chemistry.

• Alkylation of Nucleophiles : It is an effective alkylating agent for a wide range of nucleophiles, including amines, phenols, and thiols, to create more complex structures with potential biological activity. For example, similar α-bromo ketones are used to synthesize adrenaline-type drugs and other pharmaceutical agents.[14]

• Intermediate for API Synthesis : The compound serves as a key fragment in the convergent synthesis of larger, more complex APIs, where its reactive handle allows for late-stage modification and diversification of drug candidates.[1] Its structural motifs are found in compounds investigated for various therapeutic areas, including oncology and antimicrobial research.[15][16]

Safety, Handling, and Storage

As a reactive α-haloketone, this compound requires careful handling to ensure laboratory safety.

• Hazards : α-Bromo ketones are potent lachrymators (tear-inducing) and are corrosive, causing severe skin burns and eye damage.[17] Inhalation of dust or fumes can cause respiratory irritation.

• Personal Protective Equipment (PPE) : Always handle this compound inside a certified chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and chemical splash goggles with a full-face shield.[18]

• Handling : Avoid contact with skin, eyes, and clothing.[18] Minimize dust generation. Use caution when opening the container. In case of a spill, use an inert absorbent material and dispose of it as hazardous waste according to local regulations.

• Storage : Store the compound in a tightly sealed container in a refrigerator (2-8°C) to prevent degradation.[4]

References

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• PrepChem.com. (n.d.). Synthesis of 2-bromo-1-(4-benzyloxy-phenyl)-ethanone. Retrieved from [Link]

• Arctom. (n.d.). CAS NO. 100126-06-5 | 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Ethanone, 2-bromo-1-(4-bromophenyl)- on Newcrom R1 HPLC column. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Chemical Name : 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Indispensable Role of 2-Bromo-1-[4-Hydroxy-3-(Hydroxymethyl)Phenyl]Ethan-1-One (CAS 62932-94-9) in Modern Drug Discovery. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-1-[4-(phenylsulfonyl)phenyl]ethanone. National Center for Biotechnology Information. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Role of 2-Amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone in Modern Pharmaceutical Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-1-(4-hydroxyphenyl)ethanone. PMC. Retrieved from [Link]

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• PubChem. (n.d.). 2-Bromo-1-(4-fluorophenyl)ethan-1-one. National Center for Biotechnology Information. Retrieved from [Link]

• NIST. (n.d.). Ethanone, 2-bromo-1-phenyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018). Friedel Crafts Acylation of Benzene Reaction Mechanism [Video]. YouTube. Retrieved from [Link]

• Chemguide. (n.d.). Friedel-Crafts Acylation of Benzene. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-(4-Bromophenyl)-2-(phenylsulfonyl)ethanone. PMC. Retrieved from [Link]

• OChem Channel. (2019). mechanism of alpha-halogenation of ketones [Video]. YouTube. Retrieved from [Link]

• LANXESS. (2018). Bromine Safety Handling Guide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). α-Bromoketone synthesis by bromination. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-1-(4-methoxyphenyl)ethanone. PMC. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• MDPI. (n.d.). Discovery of New 2-Phenylamino-3-acyl-1,4-naphthoquinones as Inhibitors of Cancer Cells Proliferation. Retrieved from [Link]

• NIST. (n.d.). IR Spectrum for Ethanone, 2-bromo-1-phenyl-. NIST Chemistry WebBook. Retrieved from [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2021). Synthesis, Characterization and Biological Evaluation of 4-(4-Bromo-1-Hydroxy Naphthalen-2-Yl). Retrieved from [Link]

• University of Pretoria. (2024). A Highly Sensitive RP HPLC-PDA Analytical Method. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Bromo-1-(4-methoxyphenyl)ethanone. Retrieved from [Link]

• SIELC Technologies. (2018). Ethanone, 2-bromo-1-(4-chlorophenyl)-. Retrieved from [Link]

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An In-Depth Technical Guide to 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone: Synthesis, Characterization, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of α-Halo Ketones in Medicinal Chemistry

α-Halo ketones, particularly α-bromo ketones, are a cornerstone of synthetic organic chemistry, serving as highly versatile intermediates in the construction of complex molecular architectures. Their strategic importance is amplified in the realm of drug discovery and development, where the introduction of a reactive handle adjacent to a carbonyl group opens up a plethora of possibilities for molecular elaboration. The compound 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a prime exemplar of this class of reagents, combining the reactivity of an α-bromo ketone with the desirable physicochemical and metabolic properties often imparted by an isopropylsulfonyl moiety. This guide provides a comprehensive technical overview of this valuable synthetic building block, from its fundamental properties and synthesis to its potential applications in medicinal chemistry.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a synthetic intermediate is paramount for its effective use in the laboratory. The key properties of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone are summarized in the table below.

Property	Value	Source
Molecular Weight	305.19 g/mol	[1]
Molecular Formula	C₁₁H₁₃BrO₃S	[1]
CAS Number	100126-06-5	[1]
Appearance	Expected to be an off-white to yellow crystalline powder	General observation for this class of compounds
Storage	2-8°C in a refrigerator	[1]

Synthesis and Mechanism

The synthesis of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is typically achieved through the α-bromination of the corresponding acetophenone precursor, 1-(4-(isopropylsulfonyl)phenyl)ethanone. This reaction is a classic example of the acid-catalyzed halogenation of a ketone.

Reaction Mechanism: Acid-Catalyzed α-Bromination

The acid-catalyzed α-bromination of ketones proceeds via an enol intermediate, a process that is well-documented in organic chemistry literature. The mechanism can be broken down into three key steps:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen by an acid catalyst (e.g., HBr or H₂SO₄). This step increases the electrophilicity of the carbonyl carbon and, more importantly, enhances the acidity of the α-hydrogens.

• Enol Formation (Rate-Determining Step): A base (which can be the solvent or the conjugate base of the acid catalyst) abstracts an α-proton, leading to the formation of an enol intermediate. The formation of the enol is the rate-determining step of the reaction.

• Nucleophilic Attack on Bromine: The electron-rich double bond of the enol acts as a nucleophile and attacks a molecule of elemental bromine (Br₂). This results in the formation of the α-brominated ketone and the regeneration of the acid catalyst.

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An In-depth Technical Guide to the Physical Properties of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

This guide provides a comprehensive overview of the key physical properties of the research chemical 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural and physicochemical characteristics of this compound, supported by detailed experimental protocols and the underlying scientific principles.

Introduction and Compound Profile

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, with CAS Number 100126-06-5, is a halogenated ketone derivative featuring an isopropylsulfonyl moiety.[1] Such structures are of significant interest in medicinal chemistry and organic synthesis, often serving as versatile intermediates for the construction of more complex molecular architectures. The presence of a reactive α-bromoketone group alongside a sulfonyl group provides multiple reaction sites, making it a valuable building block for creating diverse compound libraries.

Understanding the physical properties of this compound is a critical first step in its application, influencing everything from reaction setup and purification to formulation and storage. This guide provides a detailed examination of these properties.

Identifier	Value
Chemical Name	2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone[1]
CAS Number	100126-06-5[1]
Molecular Formula	C₁₁H₁₃BrO₃S[1]
Molecular Weight	305.19 g/mol [1]
Canonical SMILES	CC(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)CBr

Physicochemical Properties

Precise experimental data for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is not widely published. However, we can infer likely properties based on its structure and data from closely related analogs.

Appearance and Physical State

Based on analogous compounds such as 2-Bromo-1-[4-(methylsulfonyl)phenyl]-1-ethanone, which is a white to light yellow crystalline powder[2], it is highly probable that 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone also exists as a crystalline solid at standard temperature and pressure.

Melting Point

The melting point is a crucial indicator of purity. For a crystalline solid, a sharp melting range is indicative of high purity. The closely related analog, 2-Bromo-1-[4-(methylsulfonyl)phenyl]-1-ethanone, has a reported melting point of 123-131 °C[2]. The slightly larger isopropyl group in the target compound may influence crystal packing and lead to a different, though likely comparable, melting point.

Experimental Protocol: Melting Point Determination (Capillary Method)

This protocol outlines the standard procedure for determining the melting point of a crystalline organic solid using a digital melting point apparatus.

Principle: The sample is heated at a controlled rate, and the temperature range over which the solid transitions to a liquid is observed. This method is reliable and requires only a small amount of sample.

Step-by-Step Methodology:

• Sample Preparation:

  • Ensure the sample is completely dry and free of solvent.

  • Crush a small amount of the crystalline solid into a fine powder on a watch glass.

• Capillary Loading:

  • Tap the open end of a capillary tube into the powder to collect a small amount of sample.

  • Invert the tube and tap the sealed end gently on a hard surface to pack the sample down. The packed sample height should be 2-3 mm.

• Apparatus Setup:

  • Insert the loaded capillary tube into the heating block of the melting point apparatus.

  • Set a ramp rate. For an unknown compound, a rapid initial scan (10-20 °C/min) can be used to find an approximate melting point.

• Measurement:

  • For an accurate measurement, repeat the process with a fresh sample, setting the ramp rate to a slower 1-2 °C/min, starting from a temperature approximately 20 °C below the approximate melting point found earlier.

  • Record the temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample becomes liquid (clear point). This range is the melting point.

Self-Validation: The sharpness of the melting range serves as an internal control. A broad range (>2 °C) may indicate impurities. The protocol can be validated by measuring the melting point of a certified reference standard.

Caption: Workflow for Melting Point Determination.

Solubility

The solubility profile is critical for selecting appropriate solvents for reactions, purification (e.g., recrystallization), and analytical techniques like NMR. The molecule contains both a polar sulfonyl group and a less polar aromatic ring, suggesting moderate solubility in a range of organic solvents.

Solvent Class	Predicted Solubility	Rationale
Non-polar (e.g., Hexanes)	Low	The polar sulfonyl and ketone groups will limit solubility.
Moderately Polar (e.g., Dichloromethane, Ethyl Acetate)	Moderate to Good	Good balance for solvating both polar and non-polar regions.
Polar Aprotic (e.g., Acetone, DMSO, DMF)	Good to High	Strong dipole moments can effectively solvate the polar functional groups.
Polar Protic (e.g., Ethanol, Water)	Low	The large non-polar surface area will likely lead to low solubility in water. Solubility in ethanol may be moderate.

Experimental Protocol: Qualitative Solubility Assessment

Principle: This protocol determines the solubility of a compound in various solvents at a defined concentration, typically at room temperature.

Step-by-Step Methodology:

• Preparation:

  • Weigh approximately 10 mg of the compound into several labeled vials.

• Solvent Addition:

  • To the first vial, add the chosen solvent (e.g., Dichloromethane) dropwise, swirling after each addition.

  • Start by adding 0.1 mL of solvent.

• Observation:

  • Observe if the solid dissolves completely.

  • If not dissolved, continue adding the solvent in 0.1 mL increments up to a total volume of 1 mL.

  • Categorize the solubility based on the volume of solvent required:

    • Very Soluble: < 0.1 mL

    • Soluble: 0.1 - 0.5 mL

    • Sparingly Soluble: 0.5 - 1.0 mL

    • Insoluble: > 1.0 mL

• Repeat:

  • Repeat the process for a range of solvents with varying polarities.

Caption: Workflow for Qualitative Solubility Testing.

Spectroscopic Properties

Spectroscopic analysis is essential for confirming the chemical structure of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the isopropyl protons (a doublet and a septet), the aromatic protons (two doublets, characteristic of a 1,4-disubstituted benzene ring), and the methylene protons adjacent to the bromine and carbonyl groups (a singlet).

• ¹³C NMR: The carbon NMR spectrum will show signals for the carbonyl carbon, the aromatic carbons, the carbon bearing the sulfonyl group, the isopropyl carbons, and the brominated methylene carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of this compound is expected to show characteristic absorption bands.

Functional Group	Expected Wavenumber (cm⁻¹)
C=O (Ketone)	~1690 cm⁻¹ (Aromatic Ketone)
S=O (Sulfone)	~1320 cm⁻¹ and ~1150 cm⁻¹ (Asymmetric and Symmetric stretching)
C-Br (Bromoalkane)	~600-700 cm⁻¹
C-H (Aromatic)	~3000-3100 cm⁻¹
C-H (Aliphatic)	~2850-3000 cm⁻¹

For comparison, the NIST Chemistry WebBook provides IR spectral data for related compounds like 2-bromo-1-phenylethanone, which can be a useful reference.[3]

Storage and Handling

Given its reactive α-bromoketone functionality, 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone should be handled with care. It is advisable to store the compound in a cool, dry, and dark place to prevent degradation. Supplier data suggests storage at 2-8°C under an inert atmosphere.[1]

Conclusion

While detailed experimental data for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is not extensively documented in public literature, its physical properties can be reliably predicted through an understanding of its chemical structure and comparison with closely related analogs. The experimental protocols provided in this guide offer a robust framework for researchers to determine these properties with high confidence, ensuring the successful application of this versatile chemical intermediate in their research and development endeavors.

References

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Navigating the Synthesis Labyrinth: A Senior Scientist's Guide to the Safe Handling of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

For the dedicated researcher in the fast-paced world of drug discovery, novel chemical intermediates are the essential building blocks of innovation. Among these, α-haloketones such as 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone serve as powerful synthons, prized for their reactivity in constructing complex molecular architectures. However, the very reactivity that makes this compound a valuable tool also necessitates a profound respect for its potential hazards.

This guide moves beyond a simple recitation of safety data sheet (SDS) sections. It is crafted to provide researchers, scientists, and drug development professionals with an in-depth understanding of the why behind the safety protocols. By internalizing these principles, you can not only ensure a safe laboratory environment but also enhance the precision and success of your experimental outcomes. This document synthesizes technical data with field-proven insights to offer a self-validating system for risk management.

Section 1: Compound Identification and Physicochemical Profile

A foundational aspect of safe handling is a thorough understanding of the compound's physical and chemical identity. This knowledge informs storage, handling, and emergency response procedures.

Property	Value	Source
Chemical Name	2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone	Pharmaffiliates[1]
CAS Number	100126-06-5	Pharmaffiliates[1]
Molecular Formula	C₁₁H₁₃BrO₃S	Pharmaffiliates[1]
Molecular Weight	305.19 g/mol	Pharmaffiliates[1]
Appearance	Solid (Typical for this class)	Inferred from analogs[2]
Storage	2-8°C, Refrigerator	Pharmaffiliates[1]

Note: As specific experimental data for this exact compound is limited, some properties are inferred from closely related analogs and general chemical principles.

Section 2: The Reactivity and Hazard Landscape of an α-Bromoketone

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone belongs to the α-haloketone class. The electron-withdrawing nature of the carbonyl group and the adjacent sulfonyl moiety, combined with the electronegativity of the bromine atom, makes the α-carbon highly electrophilic. This chemical feature is the cornerstone of its synthetic utility but also the source of its primary hazards.

While a specific, verified Safety Data Sheet (SDS) for this exact isopropylsulfonyl derivative is not publicly available, a close structural analog, 2-Bromo-1-[4-(methylsulfonyl)phenyl]-1-ethanone , provides a reliable proxy for its hazard profile.[2] This analog is classified as a highly hazardous substance, and it is prudent to assume the title compound carries similar risks.

Anticipated GHS Classification:

• Skin Corrosion/Irritation: Category 1B

• Serious Eye Damage/Eye Irritation: Category 1

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)

These classifications necessitate the "Danger" signal word and the following hazard statements:

• H314: Causes severe skin burns and eye damage.

• H335: May cause respiratory irritation.

The inherent reactivity of α-bromoketones also suggests potential for genotoxicity. Studies on similar compounds, such as 2-Bromo-3'-chloropropiophenone, have shown mutagenic activity in both Ames and in vitro micronucleus assays, indicating that these molecules can interact with and damage DNA.[3] This underscores the critical importance of avoiding any direct contact.

Caption: Anticipated GHS pictograms and associated primary hazards.

Section 3: A Self-Validating Protocol for Safe Handling and Use

The principle of a self-validating system is that each step is designed to minimize risk, with built-in checks and engineering controls. Adherence to this workflow is non-negotiable.

Step 1: Pre-Experiment Planning and Risk Assessment

• Review All Documentation: Before entering the lab, thoroughly read the SDS of the closest analog and any available literature on α-bromoketones.[2][4][5]

• Designate a Work Area: All handling of the solid compound and its solutions must occur within a certified chemical fume hood to prevent inhalation of dust or vapors.[6]

• Assemble PPE: Do not begin work until all required Personal Protective Equipment is donned. This is your primary barrier to exposure.

  • Eye Protection: Chemical splash goggles are mandatory.

  • Hand Protection: Heavy-duty nitrile or neoprene gloves. Double-gloving is recommended.

  • Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are essential.[7]

• Prepare for Emergencies: Ensure an eyewash station and safety shower are unobstructed.[4] Have sodium bicarbonate or another suitable neutralizing agent ready for potential spills.

Step 2: Aliquoting and Solution Preparation Workflow This process presents the highest risk of exposure due to the handling of the powdered solid.

• Tare in the Hood: Place a clean, dry vial on a tared balance inside the fume hood.

• Gentle Transfer: Carefully transfer the required amount of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone using a dedicated spatula. Avoid any actions that could generate dust.

• Secure and Clean: Tightly cap the vial. Decontaminate the spatula and any surfaces within the hood immediately using a solvent like ethanol followed by a soap and water wash.

• Solubilization: Add the desired solvent to the vial via syringe or pipette, keeping the vial capped as much as possible.

• Labeling: Immediately label the solution with the compound name, concentration, solvent, date, and appropriate hazard warnings.

Caption: Workflow for the safe handling of potent α-bromoketones.

Section 4: Stability, Reactivity, and Incompatibility

Understanding what this compound reacts with is as important as knowing how to handle it. Its electrophilic nature makes it incompatible with a range of common laboratory reagents.

• Stability: The compound is generally stable under recommended storage conditions (refrigerated, dry).[1] However, like many α-haloketones, it can be sensitive to light and moisture over long periods.

• Incompatible Materials:

  • Bases: Strong bases (e.g., hydroxides, alkoxides) will readily deprotonate the α-carbon, leading to potential self-condensation or other side reactions.

  • Strong Oxidizing Agents: These can lead to uncontrolled and potentially explosive reactions.

  • Nucleophiles: Amines, thiols, and other nucleophiles will readily displace the bromide, which is often the intended reaction but must be controlled. Avoid unintended contact with these materials.

Caption: Key incompatibilities for 2-bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone.

Section 5: Emergency Procedures: Plan for the Unexpected

Skin Contact: This is a corrosive material.[2] Immediate action is critical.

• Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.

• Seek immediate medical attention. Do not delay.

Eye Contact:

• Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.

• Remove contact lenses if present and easy to do. Continue rinsing.

• Seek immediate medical attention.

Inhalation:

• Move the person to fresh air immediately.

• If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration.

• Seek immediate medical attention.

Ingestion:

• Do NOT induce vomiting. The corrosive nature of the compound can cause further damage to the esophagus.[8]

• Rinse mouth with water.

• Seek immediate medical attention.

Section 6: Synthesis and Application Context

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is typically synthesized via the α-bromination of its parent ketone, 1-(4-(isopropylsulfonyl)phenyl)ethanone. This reaction often employs brominating agents like Br₂ in the presence of an acid catalyst or N-bromosuccinimide (NBS).[8] The acid catalyzes the formation of an enol intermediate, which then acts as the nucleophile, attacking the electrophilic bromine.[9]

In drug discovery, this intermediate is invaluable. The activated α-bromo group is an excellent leaving group, making the compound a key precursor for synthesizing a wide array of heterocyclic compounds (e.g., imidazoles, thiazoles) and other structures that are common motifs in active pharmaceutical ingredients (APIs).[10] Its presence in a synthetic scheme signals a step where a new bond will be formed at the α-carbon, often building a core scaffold of a potential drug candidate.

Conclusion

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a potent and valuable reagent for the medicinal chemist. Its utility is directly linked to its high reactivity. By embracing a safety-first mindset grounded in a deep understanding of its chemical nature, researchers can handle this and similar α-haloketones with the confidence and respect they command. A robust safety protocol is not a barrier to discovery; it is the foundation upon which successful and reproducible science is built.

References

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• Biovera. (2024). Laboratory Safety Guidelines for Peptide Handling. Available at: [Link]

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• Cole-Parmer. Material Safety Data Sheet: 2-Bromo-1-(2-pyridinyl)-1-ethanone hydrobromide. Available at: [Link]

• Mei, N., Guo, X., Li, J., et al. (2013). Genotoxicity of 2-bromo-3'-chloropropiophenone. Toxicology and Applied Pharmacology, 270(2), 158-164. Available at: [Link]

• Paradigm Peptides. (2025). Ensuring a Safe Lab: Best Practices for Handling and Disposing of Research Peptides. Available at: [Link]

• Capot Chemical Co., Ltd. (2025). MSDS of 2-Bromo-1-(5-bromo-2,4-difluorophenyl)ethanone. Available at: [Link]

• Chemistry LibreTexts. (2023). Alpha Halogenation of Aldehydes and Ketones. Available at: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Available at: [Link]

• Fisher Scientific. (2014). SAFETY DATA SHEET: 2-Bromo-1-[3-(trifluoromethyl)phenyl]-1-ethanone. Available at: [Link]

• Chemsrc. (2025). 2-bromo-1-phenyl-1-ethanone oxime | CAS#:14181-72-7. Available at: [Link]

• U.S. Environmental Protection Agency. (2021). Provisional Peer-Reviewed Toxicity Values for 1-Bromo-2-Chloroethane (CASRN 107-04-0). Available at: [Link]

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• NINGBO INNO PHARMCHEM CO.,LTD. The Indispensable Role of 2-Bromo-1-[4-Hydroxy-3-(Hydroxymethyl)Phenyl]Ethan-1-One (CAS 62932-94-9) in Modern Drug Discovery. Available at: [Link]

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An In-depth Technical Guide to 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, a key chemical intermediate with significant potential in medicinal chemistry and drug development. This document is intended for researchers, synthetic chemists, and professionals in the pharmaceutical industry, offering insights into its chemical properties, synthesis, and applications, particularly as a building block for novel therapeutic agents.

Introduction: The Strategic Importance of α-Halo Ketones in Medicinal Chemistry

α-Halo ketones, such as 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, are a class of highly valuable reactive intermediates in organic synthesis. The presence of a halogen atom alpha to a carbonyl group provides a reactive electrophilic site, enabling a wide range of carbon-carbon and carbon-heteroatom bond-forming reactions. This reactivity is fundamental to the construction of complex molecular architectures found in many active pharmaceutical ingredients (APIs).[1][2] Specifically, the phenylethanone scaffold bearing a sulfonyl moiety is a well-established pharmacophore in the design of anti-inflammatory and anticancer agents.[3]

Physicochemical Properties and Supplier Information

A thorough understanding of the physicochemical properties of a chemical intermediate is paramount for its effective use in synthesis and for ensuring safety and stability.

Property	Value	Source
Chemical Name	2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone	Pharmaffiliates[4]
CAS Number	100126-06-5	Pharmaffiliates[4]
Molecular Formula	C₁₁H₁₃BrO₃S	Pharmaffiliates[4]
Molecular Weight	305.19 g/mol	Pharmaffiliates[4]
Appearance	White to light yellow crystalline powder (inferred from analogs)	Chem-Impex[3]
Storage Conditions	2-8°C, Refrigerator, Inert atmosphere	Pharmaffiliates[4], BLDpharm[5]

Table 1: Physicochemical Properties of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

Reputable Suppliers:

• Pharmaffiliates: A supplier of pharmaceutical reference standards and impurities.[4]

• BLDpharm: A supplier of research chemicals and pharmaceutical intermediates.[5]

• Chem-Impex: A supplier of fine chemicals and intermediates for research and development.[3]

• Alfa Chemistry: A global supplier of chemicals and materials.[6]

Synthesis of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone: A Representative Protocol

Reaction Scheme:

Figure 1: General synthesis scheme for the α-bromination of a substituted acetophenone.

Step-by-Step Experimental Protocol:

• Dissolution: In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser connected to a gas trap (to neutralize the HBr byproduct), dissolve 1-(4-(isopropylsulfonyl)phenyl)ethanone (1 equivalent) in a suitable solvent such as glacial acetic acid or chloroform.

• Addition of Bromine: While stirring the solution, slowly add a solution of bromine (1.0-1.1 equivalents) in the same solvent from the dropping funnel. The addition should be performed at a temperature that allows for controlled reaction, typically room temperature or slightly elevated (e.g., 30-40°C). A catalytic amount of concentrated sulfuric acid can be added to facilitate the reaction, as demonstrated in the synthesis of similar compounds.[7]

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting material is consumed. The reaction time can vary from a few hours to overnight depending on the substrate and reaction conditions.

• Work-up: Upon completion, cool the reaction mixture to room temperature. If an organic solvent like chloroform is used, quench the reaction by carefully adding water. Separate the organic layer and wash it sequentially with a saturated aqueous solution of sodium bicarbonate (to neutralize any remaining acid and bromine) and then with brine. If acetic acid is the solvent, the product may precipitate upon cooling or by the addition of water.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude product. The crude 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the final product as a crystalline solid.

Role in Drug Discovery and Development: A Key Intermediate for COX-2 Inhibitors

The structural motif of a sulfonylphenyl group is a cornerstone in the design of selective cyclooxygenase-2 (COX-2) inhibitors.[9] COX-2 is an enzyme that plays a crucial role in the inflammatory cascade by catalyzing the synthesis of prostaglandins.[9] Selective inhibition of COX-2 is a key therapeutic strategy for treating inflammation and pain while minimizing the gastrointestinal side effects associated with non-selective nonsteroidal anti-inflammatory drugs (NSAIDs).[9]

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a prime candidate as an intermediate in the synthesis of novel COX-2 inhibitors. Its structural analog, 2-Bromo-1-[4-(methylsulfonyl)phenyl]-1-ethanone, is known to be an important intermediate for pharmaceuticals targeting inflammatory conditions.[3] The bromo-ketone functionality allows for the construction of various heterocyclic ring systems, a common feature in many potent COX-2 inhibitors.

Conceptual Synthetic Pathway to a Pyrazole-Based COX-2 Inhibitor:

Figure 2: Conceptual pathway for the synthesis of a pyrazole-based COX-2 inhibitor.

The reaction of an α-bromo ketone with a hydrazine derivative is a classic method for the synthesis of pyrazoles. This heterocyclic core is present in several marketed COX-2 inhibitors, such as Celecoxib. The isopropylsulfonyl group in the target molecule is expected to impart favorable pharmacokinetic and pharmacodynamic properties to the final drug candidate.

Analytical Characterization (Predicted)

While specific spectral data for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is not widely published, the expected analytical data can be predicted based on its structure and data from analogous compounds.[10]

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, a singlet for the methylene protons adjacent to the bromine and carbonyl groups, and signals corresponding to the isopropyl group (a septet and a doublet).

• ¹³C NMR: The carbon NMR spectrum would display signals for the carbonyl carbon, the aromatic carbons, the methylene carbon, and the carbons of the isopropyl group.

• IR Spectroscopy: The infrared spectrum should exhibit a strong absorption band for the carbonyl (C=O) stretching vibration, typically in the range of 1680-1700 cm⁻¹, and characteristic bands for the sulfonyl (S=O) group.

• Mass Spectrometry: The mass spectrum would show the molecular ion peak and a characteristic isotopic pattern due to the presence of bromine.

Safety and Handling

As an α-bromo ketone, 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone should be handled with care in a well-ventilated fume hood. This class of compounds is generally lachrymatory and can be irritating to the skin, eyes, and respiratory tract. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. For detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by the supplier. The GHS hazard statements for the analogous 2-Bromo-1-(4-(methylsulfonyl)phenyl)ethanone include H302+H312+H332 (Harmful if swallowed, in contact with skin or if inhaled), H314 (Causes severe skin burns and eye damage), and H341 (Suspected of causing genetic defects).[5]

Conclusion

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a valuable and versatile intermediate for organic synthesis, particularly in the field of drug discovery. Its strategic placement of reactive functional groups makes it an ideal starting material for the synthesis of complex molecules, most notably potential COX-2 inhibitors and other therapeutic agents. While detailed published data on this specific compound is limited, its properties and reactivity can be reliably inferred from closely related analogs. Researchers and drug development professionals can leverage this key intermediate to explore novel chemical space and advance the development of new medicines.

References

• Abdel-Aziz, H. A., Ng, S. W., & Tiekink, E. R. T. (2011). 1-(4-Bromophenyl)-2-(phenylsulfonyl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 67(11), o2640. [Link]

• Zhang, J., Zhuang, L. H., & Wang, G. W. (2009). 2-Bromo-1-(4-hydroxyphenyl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 65(9), o2178. [Link]

• Zhang, J., Zhuang, L. H., & Wang, G. W. (2009). 2-Bromo-1-(4-hydroxyphenyl)ethanone. ResearchGate. [Link]

• Rammurthy, B., Swamy, P., Naresh, M., Srujana, K., Durgaiah, C., Krishna Sai, G., & Narender, N. (2017). A New and Versatile One-Pot Strategy to synthesize alpha-Bromoketones from Secondary Alcohols Using Ammonium Bromide and Oxone. The Royal Society of Chemistry. [Link]

• Pharmaffiliates. (n.d.). 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. Retrieved from [Link]

• Google Patents. (n.d.). Compositions of 1-(4-bromo-5-(1-ethyl-7-(methylamino)-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl)-2-fluoropheyl)-3-phenylurea.

• PubChem. (n.d.). 2-Bromo-1-[4-(phenylsulfonyl)phenyl]ethanone. Retrieved from [Link]

• Google Patents. (n.d.). A kind of synthetic method of α-bromoacetophenone compound.

• NIST. (n.d.). Ethanone, 2-bromo-1-phenyl-. Retrieved from [Link]

• ResearchGate. (n.d.). One‐Pot Synthesis of β‐Bromo Sulfones and Vinyl Sulfones via Different Column Chromatography. Retrieved from [Link]

• Anant Pharmaceuticals Pvt. Ltd. (n.d.). CAS 2491-38-5 2-Bromo-1-(4-hydroxyphenyl)ethanone Impurity. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Bromocarboxylic acid synthesis by bromination. Retrieved from [Link]

• Google Patents. (n.d.). Process for producing 1-bromo-4-phenylbutane.

• ResearchGate. (n.d.). 2-Bromo-1-(4-methoxyphenyl)ethanone. Retrieved from [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2021). Synthesis, Characterization and Biological Evaluation of 4-(4-Bromo-1-Hydroxy Naphthalen-2-Yl). [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (2000). Enantioselective synthesis of α-bromo acid derivatives and bromohydrins [ ] from tartrate derived bromoacetals. [Link]

• Google Patents. (n.d.). Process for preparation of 4-fluoro-α-[2methyl-l-oxopropyl]-γ-oxo—N—β-diphenylbenzene butane amide.

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of 2-Bromo-1-(3,4-dimethoxyphenyl)ethanone in Modern Pharma Synthesis. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of 2-Amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone in Modern Pharmaceutical Synthesis. Retrieved from [Link]

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An In-depth Technical Guide to the Electrophilic Bromination of 1-(4-(isopropylsulfonyl)phenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The α-bromination of acetophenone derivatives is a foundational reaction in organic synthesis, yielding critical intermediates for the pharmaceutical and fine chemical industries.[1] The resulting α-bromo ketones are versatile precursors due to the presence of two electrophilic sites—the carbonyl carbon and the α-carbon—and the bromide's quality as an excellent leaving group.[1] This guide provides a comprehensive technical overview of the electrophilic bromination of a specific acetophenone derivative, 1-(4-(isopropylsulfonyl)phenyl)ethanone. This reaction is of particular interest as the resulting α-bromo ketone can serve as a precursor for a wide range of molecular scaffolds.[1]

We will delve into the mechanistic intricacies of this transformation, provide a field-proven experimental protocol, discuss critical safety considerations, and present expected analytical data for the resulting product, 2-bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone.

Mechanistic Insights: Directing Effects and Reaction Pathway

The electrophilic bromination of 1-(4-(isopropylsulfonyl)phenyl)ethanone can proceed via two distinct pathways: substitution on the aromatic ring or substitution at the α-position of the acetyl group. The regioselectivity is dictated by the electronic nature of the substituents on the aromatic ring and the reaction conditions.

The acetyl group (-COCH₃) and the isopropylsulfonyl group (-SO₂CH(CH₃)₂) are both deactivating, meta-directing groups in electrophilic aromatic substitution.[2] This is due to their electron-withdrawing nature, which reduces the electron density of the benzene ring, making it less susceptible to electrophilic attack.[2] When an electrophilic attack does occur, it is directed to the meta position as the ortho and para positions are more deactivated.[2]

However, the α-hydrogens of the acetyl group are acidic and can be removed to form an enol or enolate, which is a nucleophile.[3][4] In the presence of an acid catalyst, the ketone undergoes tautomerization to its enol form.[3][4] This enol is the active nucleophile that attacks the electrophilic bromine source.[3]

Given these competing factors, the reaction conditions, particularly the choice of brominating agent and solvent, play a crucial role in determining the major product. For the selective α-bromination of ketones, N-bromosuccinimide (NBS) in the presence of an acid catalyst is a commonly employed and effective method.[3][5]

The acid-catalyzed α-bromination of 1-(4-(isopropylsulfonyl)phenyl)ethanone proceeds through the following steps:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen by the acid catalyst, typically acetic acid. This increases the electrophilicity of the carbonyl carbon.

• Enol Formation: A base (which can be the solvent or the conjugate base of the acid catalyst) removes an α-hydrogen, leading to the formation of the enol intermediate. This is the rate-determining step of the reaction.[6]

• Nucleophilic Attack: The electron-rich double bond of the enol acts as a nucleophile and attacks the electrophilic bromine of NBS.

• Deprotonation: The protonated carbonyl is then deprotonated to regenerate the carbonyl group and yield the α-bromo ketone product.

Caption: Mechanism of Acid-Catalyzed α-Bromination.

Experimental Protocol

This protocol outlines a reliable method for the synthesis of 2-bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles
1-(4-(isopropylsulfonyl)phenyl)ethanone	226.29	5.0 g	0.0221
N-Bromosuccinimide (NBS)	177.98	4.12 g	0.0231
Glacial Acetic Acid	60.05	50 mL	-
Dichloromethane (DCM)	84.93	-	-
Saturated Sodium Bicarbonate Solution	-	-	-
Saturated Sodium Thiosulfate Solution	-	-	-
Brine	-	-	-
Anhydrous Magnesium Sulfate	120.37	-	-

Procedure

Caption: Experimental workflow for the synthesis.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 5.0 g (0.0221 mol) of 1-(4-(isopropylsulfonyl)phenyl)ethanone in 50 mL of glacial acetic acid.

• Addition of Brominating Agent: To the stirred solution, add 4.12 g (0.0231 mol, 1.05 equivalents) of N-bromosuccinimide (NBS) portion-wise over 10-15 minutes. The addition of NBS can be slightly exothermic.

• Reaction Conditions: Heat the reaction mixture to 60°C and maintain this temperature for 2-4 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes). The disappearance of the starting material spot and the appearance of a new, lower Rf spot indicates product formation.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into 200 mL of ice-cold water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Washing: Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the acetic acid, followed by saturated sodium thiosulfate solution (1 x 50 mL) to remove any unreacted bromine, and finally with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol or a mixture of ethyl acetate and hexanes, to yield 2-bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone as a solid.

Characterization and Data Analysis

The structure and purity of the synthesized 2-bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone can be confirmed by various analytical techniques.

Technique	Expected Observations
¹H NMR	The characteristic singlet for the α-protons of the starting material (around δ 2.6 ppm) will be replaced by a new singlet for the brominated methylene protons (around δ 4.4 ppm). Aromatic protons will appear in the δ 7.5-8.0 ppm region. The isopropyl group protons will appear as a septet and a doublet.
¹³C NMR	A new signal for the brominated α-carbon will appear around δ 30-35 ppm. The carbonyl carbon signal will be around δ 190 ppm.
IR Spectroscopy	A strong absorption band for the carbonyl group (C=O) will be observed around 1690 cm⁻¹.
Mass Spectrometry	The mass spectrum will show the molecular ion peaks corresponding to the product, with the characteristic isotopic pattern for a bromine-containing compound (M+ and M+2 peaks in approximately 1:1 ratio).
Melting Point	A sharp melting point will indicate the purity of the synthesized compound.

Safety Precautions

It is imperative to conduct this experiment in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• N-Bromosuccinimide (NBS): NBS is a corrosive solid and a source of bromine.[5][7] It is harmful if swallowed and causes severe skin burns and eye damage.[8][9] Avoid inhalation of dust.[7][8] It is also an oxidizing agent and should be kept away from combustible materials.[7][10]

• Glacial Acetic Acid: Glacial acetic acid is corrosive and can cause severe skin burns and eye damage. Its vapors are irritating to the respiratory system.

• Dichloromethane (DCM): DCM is a volatile and potentially carcinogenic solvent. Handle with care and avoid inhalation of vapors.

In case of accidental contact, immediately flush the affected area with copious amounts of water and seek medical attention.[7] Spills should be cleaned up promptly using appropriate procedures.[11]

Conclusion

This technical guide provides a comprehensive framework for the successful synthesis of 2-bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone via electrophilic bromination. By understanding the underlying mechanistic principles and adhering to the detailed experimental protocol and safety guidelines, researchers can confidently prepare this valuable synthetic intermediate. The provided analytical data serves as a benchmark for product characterization, ensuring the integrity and purity of the final compound for its application in further synthetic endeavors within the realms of pharmaceutical and materials science research.

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The Architectural Versatility of α-Bromo Sulfonyl Ketones: A Deep Dive into Fundamental Reactivity and Synthetic Application

Abstract

The confluence of three distinct functional groups—a carbonyl, a sulfonyl, and an α-halogen—within a single molecular framework endows α-bromo sulfonyl ketones with a rich and multifaceted reactivity profile. This technical guide provides an in-depth exploration of the fundamental chemical principles governing the behavior of these powerful synthetic intermediates. We will dissect the intricate interplay of electronic and steric effects that dictate their reactivity at multiple sites, offering a comprehensive overview for researchers, scientists, and drug development professionals. This document moves beyond a mere recitation of reactions to provide a causal understanding of experimental choices, empowering the reader to rationally design and execute synthetic strategies leveraging this versatile class of compounds.

Introduction: The Strategic Importance of α-Bromo Sulfonyl Ketones

α-Bromo sulfonyl ketones are not merely chemical curiosities; they are potent and versatile building blocks in modern organic synthesis and medicinal chemistry. The strategic placement of a bromine atom alpha to a ketone is a well-established motif for introducing molecular complexity. The addition of a strongly electron-withdrawing sulfonyl group at the same position dramatically modulates the electronic landscape of the molecule, creating a unique reactivity profile that distinguishes it from simpler α-halo ketones.

The sulfonyl group, with its tetrahedral geometry and ability to act as a potent electron sink and hydrogen bond acceptor, is a privileged scaffold in drug design.[1][2] Its incorporation into small molecules can significantly influence their pharmacokinetic and pharmacodynamic properties.[1][3] Consequently, understanding the fundamental reactivity of α-bromo sulfonyl ketones is paramount for their effective utilization in the synthesis of novel therapeutic agents and other advanced materials.[2][3] γ-Keto sulfones, which can be synthesized from α,β-unsaturated ketones, are recognized as valuable intermediates in pharmaceutical chemistry.[4]

This guide will illuminate the core reactivity principles of α-bromo sulfonyl ketones, providing a foundational understanding for their application in areas ranging from fundamental organic synthesis to the development of complex, biologically active molecules.[4]

Synthesis of α-Bromo Sulfonyl Ketones: Establishing the Core Scaffold

The reliable and efficient synthesis of α-bromo sulfonyl ketones is the gateway to harnessing their synthetic potential. The most common and direct approach involves the α-bromination of a parent β-keto sulfone.

Acid-Catalyzed α-Bromination of β-Keto Sulfones

The acid-catalyzed α-bromination of ketones is a classic transformation that proceeds through an enol intermediate.[5] The presence of the adjacent sulfonyl group in β-keto sulfones significantly influences the kinetics and regioselectivity of this reaction.

The mechanism, initiated by protonation of the carbonyl oxygen, facilitates the formation of the enol tautomer.[5][6][7] This enol, the active nucleophile, then attacks molecular bromine to yield the α-brominated product.[5] The rate-determining step is typically the formation of the enol.[8]

Experimental Protocol: General Procedure for Acid-Catalyzed α-Bromination

• Dissolution: Dissolve the starting β-keto sulfone in a suitable solvent, such as acetic acid.[8]

• Acidification: Add a catalytic amount of a strong acid, like HBr.[5]

• Bromination: Add a solution of bromine (Br₂) in the same solvent dropwise at a controlled temperature.

• Quenching: After the reaction is complete (monitored by TLC or LC-MS), quench the excess bromine with a reducing agent (e.g., sodium thiosulfate solution).

• Work-up: Perform an aqueous work-up to remove the acid catalyst and inorganic salts.

• Purification: Purify the crude product by recrystallization or column chromatography.

Causality Behind Experimental Choices:

• Acid Catalyst: The acid is crucial for accelerating the keto-enol tautomerism, which is often the rate-limiting step.[5] Without the acid, the reaction is significantly slower.

• Solvent Choice: Acetic acid is a common solvent as it is polar enough to dissolve the starting materials and is stable to the reaction conditions.[8]

• Control of Bromine Addition: Dropwise addition of bromine is necessary to control the exothermicity of the reaction and to minimize the formation of dibrominated and other side products.

Recent advancements have focused on developing greener and more efficient bromination protocols, including methods that proceed without a catalyst or promoter.[9] Some methods utilize a phase-vanishing protocol to trap the HBr byproduct in an aqueous phase, preventing product decomposition.[9]

Spectroscopic Properties of α-Bromo Sulfonyl Ketones

The structural features of α-bromo sulfonyl ketones give rise to characteristic spectroscopic signatures.

Spectroscopic Technique	Key Feature	Typical Range/Value	Notes
Infrared (IR) Spectroscopy	C=O Stretch	1720-1740 cm⁻¹	The electron-withdrawing bromine and sulfonyl groups shift the carbonyl stretch to a higher wavenumber compared to a simple aliphatic ketone (ca. 1715 cm⁻¹).[10]
SO₂ Stretch	1300-1350 cm⁻¹ (asymmetric) 1120-1160 cm⁻¹ (symmetric)	Strong and characteristic absorptions for the sulfonyl group.
¹H NMR Spectroscopy	α-Proton (CH-Br)	δ 4.5-5.5 ppm	The deshielding effect of the adjacent carbonyl, sulfonyl, and bromine atoms shifts this proton significantly downfield.
¹³C NMR Spectroscopy	Carbonyl Carbon	δ 185-195 ppm	Deshielded due to the adjacent electron-withdrawing groups.
α-Carbon (C-Br)	δ 50-70 ppm	Shifted downfield by the attached bromine atom.
Mass Spectrometry	Molecular Ion Peak	M⁺ and M⁺+2	The presence of bromine results in a characteristic isotopic pattern for the molecular ion peak, with the M⁺+2 peak having nearly the same intensity as the M⁺ peak.[10]

Fundamental Reactivity: A Triad of Reactive Sites

The unique arrangement of functional groups in α-bromo sulfonyl ketones creates three primary sites of reactivity: the electrophilic carbonyl carbon, the electrophilic α-carbon, and the acidic α'-protons (if present). The potent electron-withdrawing nature of the sulfonyl group profoundly influences the reactivity at each of these sites.

Alkylating Agent Activity

α-Bromo sulfonyl ketones can act as alkylating agents, with the α-carbon being susceptible to nucleophilic attack.[11][12][13][14] This reactivity is analogous to other α-halo ketones. However, the synthetic utility of this direct S(_N)2 reaction can be limited due to competing reactions, such as the Favorskii rearrangement, especially in the presence of base.[15]

Rearrangement Reactions: The Favorskii Rearrangement

The Favorskii rearrangement is a hallmark reaction of α-halo ketones possessing an enolizable proton on the α'-carbon.[15][16][17][18] In the presence of a base, these compounds rearrange to form carboxylic acid derivatives, often with a contraction of the carbon skeleton in cyclic systems.[15][16]

The reaction is thought to proceed through a cyclopropanone intermediate, which is subsequently opened by the nucleophilic base.[15]

The presence of the sulfonyl group can influence the regioselectivity of enolate formation and the stability of the cyclopropanone intermediate, thereby affecting the outcome of the rearrangement.

The Ramberg-Bäcklund Reaction Pathway

While the Ramberg-Bäcklund reaction is classically defined for α-halo sulfones, the structural similarity of α-bromo sulfonyl ketones suggests that under certain conditions, pathways reminiscent of this reaction could be accessible.[19][20][21][22] The reaction involves the base-induced formation of an episulfone intermediate from an α-halo sulfone, which then extrudes sulfur dioxide to form an alkene.[21] For an α-bromo sulfonyl ketone, this would require a reduction of the ketone to an alcohol, followed by conversion to a suitable leaving group to enable the initial cyclization to a thiirane dioxide intermediate.

Applications in Drug Development and Medicinal Chemistry

The unique reactivity of α-bromo sulfonyl ketones makes them valuable precursors for a wide range of molecular scaffolds of interest in drug discovery.

• Synthesis of Heterocycles: The electrophilic centers in α-bromo sulfonyl ketones can be exploited in condensation reactions with binucleophiles to construct various heterocyclic systems.

• Access to α,β-Unsaturated Ketones: Dehydrobromination of α-bromo ketones is a common method for preparing α,β-unsaturated ketones, which are themselves important building blocks and Michael acceptors.[8][23]

• Precursors to Complex Molecules: The ability to undergo skeletal rearrangements like the Favorskii reaction allows for the synthesis of highly functionalized and sterically congested molecules from simpler precursors.[15][18] For example, the synthesis of cubane, a highly strained polycyclic hydrocarbon, famously employed a Favorskii rearrangement as a key step.[18]

The sulfonyl moiety is a key functional group in a variety of approved drugs, where it often serves to improve metabolic stability, solubility, and target engagement.[1][3] Aryl ketones also form the structural core of many pharmaceuticals, including SGLT2 inhibitors used in the treatment of type 2 diabetes.[24] The combination of these functionalities in α-bromo sulfonyl ketones provides a powerful platform for the synthesis of novel drug candidates.

Conclusion

α-Bromo sulfonyl ketones represent a class of synthetic intermediates with a rich and tunable reactivity profile. The interplay between the carbonyl, sulfonyl, and α-bromo functionalities creates a system with multiple handles for synthetic manipulation. A thorough understanding of the fundamental principles governing their reactivity, from acid-catalyzed enolization to base-induced rearrangements, is essential for their effective application. As the demand for increasingly complex and functionally dense molecules in drug discovery and materials science continues to grow, the strategic use of versatile building blocks like α-bromo sulfonyl ketones will undoubtedly play an increasingly important role.

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Protocols & Analytical Methods

Application Notes and Protocols: 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone in Heterocycle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Role of α-Haloketones in Medicinal Chemistry

α-Haloketones are a class of highly versatile bifunctional electrophiles that serve as pivotal starting materials in the synthesis of a wide array of heterocyclic compounds.[1] Their inherent reactivity, stemming from the presence of two electrophilic centers—the carbonyl carbon and the α-carbon bearing a halogen—allows for facile reactions with various nucleophiles to construct diverse ring systems. Among these, 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone stands out as a particularly valuable building block. The presence of the 4-(isopropylsulfonyl)phenyl moiety is of significant interest in medicinal chemistry, as this sulfonyl group can act as a key pharmacophore, influencing the compound's pharmacokinetic and pharmacodynamic properties through hydrogen bonding and other non-covalent interactions. This application note provides a detailed exploration of the use of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone in the synthesis of substituted thiazoles, a privileged scaffold in numerous biologically active molecules.[2][3]

Core Application: Synthesis of 2-Amino-4-(4-(isopropylsulfonyl)phenyl)thiazoles via Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis, first described by Arthur Hantzsch in 1887, remains one of the most reliable and straightforward methods for the preparation of thiazole derivatives.[4] The reaction involves the condensation of an α-haloketone with a thioamide or thiourea.[4][5][6] In the context of our target reagent, 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone reacts readily with thiourea to yield 2-amino-4-(4-(isopropylsulfonyl)phenyl)thiazole, a scaffold with potential applications in the development of novel therapeutic agents.

Mechanistic Insights: A Step-by-Step Elucidation

The generally accepted mechanism for the Hantzsch thiazole synthesis is a multi-step process that begins with a nucleophilic attack and culminates in a cyclization and dehydration sequence.[6] Understanding this mechanism is crucial for optimizing reaction conditions and predicting potential side products.

• Nucleophilic Attack: The reaction initiates with the nucleophilic sulfur atom of thiourea attacking the electrophilic α-carbon of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, displacing the bromide ion in an SN2 fashion. This forms an isothiouronium salt intermediate.

• Tautomerization and Cyclization: The isothiouronium salt can exist in equilibrium with its tautomeric form. An intramolecular nucleophilic attack then occurs, where one of the nitrogen atoms of the thiourea moiety attacks the electrophilic carbonyl carbon of the ketone. This step forms a five-membered heterocyclic intermediate, a hydroxythiazoline derivative.

• Dehydration: The final step involves the acid- or base-catalyzed dehydration of the hydroxythiazoline intermediate to afford the aromatic 2-aminothiazole ring.

The following diagram illustrates the proposed mechanistic pathway for the synthesis of 2-amino-4-(4-(isopropylsulfonyl)phenyl)thiazole.

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Application Note: A Protocol for the Synthesis of Novel Pyrazole-Based COX-2 Inhibitor Scaffolds Utilizing 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

Abstract & Introduction

The selective inhibition of cyclooxygenase-2 (COX-2) remains a cornerstone of modern anti-inflammatory therapy, offering potent relief from pain and inflammation while mitigating the gastrointestinal side effects associated with non-selective NSAIDs. Marketed drugs such as Celecoxib and Etoricoxib feature specific structural motifs, typically diaryl heterocycles, that are crucial for their selective binding to the COX-2 active site. A key feature of these inhibitors is a sulfonamide or sulfone moiety that interacts with a secondary pocket in the COX-2 enzyme, an interaction not possible with the more constricted COX-1 isoform.

This application note details a robust and reproducible protocol for the synthesis of a novel 1,5-diarylpyrazole scaffold, a core structure analogous to that of Celecoxib. The synthesis employs 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone as a key starting material. This α-bromo ketone is an exceptionally useful building block for several reasons:

• Reactive α-Bromo Group: Provides a reactive electrophilic site for facile intramolecular cyclization, which is fundamental to forming the pyrazole ring.

• Isopropylsulfonyl Moiety: This group serves as a functional mimic of the benzenesulfonamide group in Celecoxib, designed to target the key secondary pocket of the COX-2 enzyme for enhanced selectivity.

• Versatility: The protocol can be adapted to generate a library of compounds for structure-activity relationship (SAR) studies by varying the substituted hydrazine component.

This document provides researchers and drug development professionals with a comprehensive guide, including the underlying chemical principles, a detailed step-by-step protocol, safety considerations, and expected outcomes for synthesizing potential next-generation COX-2 inhibitors.

Principle of Synthesis: Regioselective Pyrazole Formation

The core of this protocol is the classical Knorr pyrazole synthesis, adapted for an α-bromo ketone precursor. The reaction proceeds via a condensation-cyclization cascade between 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone and a substituted arylhydrazine (in this case, 4-methylphenylhydrazine hydrochloride is used as a representative example).

The Causality Behind the Mechanism:

• Initial Condensation: The reaction initiates with the nucleophilic attack of the more basic nitrogen atom of the arylhydrazine on the electrophilic carbonyl carbon of the α-bromo ketone. This forms a transient hydrazone intermediate.

• Intramolecular Cyclization: The second nitrogen atom of the hydrazone then acts as an intramolecular nucleophile, attacking the carbon atom bearing the bromine. This step, an intramolecular nucleophilic substitution, displaces the bromide ion and forms the five-membered dihydropyrazole ring.

• Aromatization: The dihydropyrazole intermediate subsequently undergoes spontaneous oxidation (aromatization) under the reaction conditions, often with the elimination of water, to yield the stable aromatic pyrazole ring.

Using the hydrochloride salt of the hydrazine is a critical choice that enhances the regioselectivity of the reaction, favoring the formation of the 1,5-diarylpyrazole isomer almost exclusively over other potential isomers.

Caption: Reaction mechanism for pyrazole synthesis.

Detailed Experimental Protocol

This protocol describes the synthesis of 1-(4-(isopropylsulfonyl)phenyl)-5-(4-methylphenyl)-1H-pyrazole (a hypothetical analog). Researchers can substitute 4-methylphenylhydrazine with other arylhydrazines to create diverse analogs.

Materials and Equipment

• Reagents:

  • 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone (CAS: 100126-06-5)

  • 4-Methylphenylhydrazine hydrochloride

  • Anhydrous Ethanol (200 proof)

  • Triethylamine (Et₃N) or Sodium Acetate (optional base)

  • Ethyl Acetate (EtOAc)

  • Hexanes

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Silica Gel (for column chromatography, 230-400 mesh)

• Equipment:

  • Round-bottom flask (100 mL)

  • Reflux condenser and heating mantle

  • Magnetic stirrer and stir bars

  • Separatory funnel (250 mL)

  • Rotary evaporator

  • Glassware for column chromatography

  • TLC plates (silica gel 60 F₂₅₄)

  • Standard laboratory glassware (beakers, graduated cylinders, etc.)

Safety Precautions

• 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a strong lachrymator and corrosive. It can cause severe skin burns and eye damage. Always handle this reagent in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Avoid inhalation of dust and vapors. Handle solids carefully to minimize dust generation.

• Consult the Safety Data Sheet (SDS) for all reagents before beginning the experiment.

Step-by-Step Synthesis Procedure

The overall workflow is outlined in the diagram below.

Caption: Overall synthetic workflow diagram.

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone (1.0 eq).

  • Add 4-methylphenylhydrazine hydrochloride (1.1 eq).

  • Add anhydrous ethanol (approx. 0.2 M concentration relative to the bromo-ketone).

  • Expert Note: A slight excess of the hydrazine ensures the complete consumption of the limiting bromo-ketone. Ethanol is an excellent solvent as it readily dissolves the reactants and is suitable for reflux conditions.

• Reaction Execution:

  • Begin stirring the mixture.

  • Attach a reflux condenser to the flask.

  • Heat the mixture to reflux (approximately 78-80 °C) using a heating mantle.

  • Maintain the reflux for 4-6 hours. The reaction mixture may change color or become heterogeneous as the product forms.

• Monitoring the Reaction:

  • Periodically (e.g., every hour after the first 2 hours), take a small aliquot of the reaction mixture and spot it on a TLC plate.

  • Elute the plate using a solvent system such as 30% Ethyl Acetate in Hexanes.

  • Visualize the spots under a UV lamp. The reaction is complete when the spot corresponding to the starting bromo-ketone has disappeared.

• Work-up Procedure:

  • Allow the reaction mixture to cool to room temperature.

  • Remove the ethanol using a rotary evaporator.

  • Dissolve the resulting residue in Ethyl Acetate (50 mL).

  • Transfer the solution to a separatory funnel and wash sequentially with:

    • Saturated aqueous NaHCO₃ (2 x 30 mL) to neutralize any acid.

    • Water (1 x 30 mL).

    • Brine (1 x 30 mL) to aid in the separation of aqueous and organic layers.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel.

  • A gradient elution starting from 10% Ethyl Acetate/Hexanes and gradually increasing to 30% Ethyl Acetate/Hexanes is typically effective.

  • Alternatively, if the crude product is a solid, recrystallization from a solvent system like ethanol/water or toluene can be attempted.

• Characterization:

  • The purified product should be characterized by standard analytical techniques (¹H NMR, ¹³C NMR, HRMS, and FT-IR) to confirm its structure and purity.

Data Summary and Expected Results

The following table summarizes the quantitative aspects of the protocol.

Parameter	Value / Description	Rationale
Starting Material	2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone	Key building block
Reagent 1	4-Methylphenylhydrazine HCl	Forms the pyrazole ring
Stoichiometry	1.0 eq. Bromo-ketone : 1.1 eq. Hydrazine	Ensures complete conversion of the limiting reagent.
Solvent	Anhydrous Ethanol	Good solubility for reactants; suitable reflux temp.
Temperature	~78-80 °C (Reflux)	Provides sufficient energy to overcome activation barriers.
Reaction Time	4-6 hours	Typical duration for completion, confirm with TLC.
Expected Yield	70-85% (after purification)	This is a high-yielding cyclization reaction.
Appearance	Off-white to pale yellow solid	Typical for diarylpyrazole compounds.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Incomplete Reaction	Insufficient reaction time or temperature.	Extend reflux time and monitor by TLC. Ensure the heating mantle is at the correct temperature.
Low Yield	Inefficient work-up (product loss).	Ensure complete extraction and careful handling during solvent removal.
Multiple Spots on TLC	Formation of side products or regioisomers.	Confirm the use of hydrazine hydrochloride for regioselectivity. Optimize purification with a shallower gradient during chromatography.
Purification Issues	Product is an oil or difficult to crystallize.	Rely on column chromatography for purification. If an oil persists, try co-evaporation with a non-polar solvent like hexanes.

References

• Barluenga, J., et al. (2021). Continuous flow synthesis of Celecoxib from 2-bromo-3,3,3-trifluoropropene. Scientific Reports. Available at: [Link]

• Guda, S.K., et al. (2012). Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. Molecules. Available at: [Link]

• Reddy, P.P., et al. (2011). Process for preparation of celecoxib. Google Patents (US7919633B2).

• Penjuri, S.C.B., et al. (2022). Synthesis of Celecoxib-Eutectic Mixture Particles via Supercritical CO2 Process and Celecoxib Immediate Release Tablet Formulation by Quality by Design Approach. Pharmaceuticals. Available at: [Link]

• Li, J., et al. (2012). Synthesis method of celecoxib. Google Patents (CN102391184A).

• Vígh, T., et al. (2008). New Celecoxib Derivatives as Anti-Inflammatory Agents. Journal of Medicinal Chemistry. Available at: [Link]

• Penjuri, S.C.B., et al. (2022). Synthesis of Celecoxib-Eutectic Mixture Particles via Supercritical CO2 Process and Celecoxib Immediate Release Tablet Formulation by Quality by Design Approach. ResearchGate. Available at: [Link]

• Various Authors. (n.d.). CELECOXIB. New Drug Approvals. Available at: [Link]

• Rao, D.R., et al. (2010). An improved process for the preparation of celecoxib. Google Patents (WO2010095024A2).

• Li, J., et al. (2012). Synthesis method of celecoxib. Patsnap. Available at: [Link]

• Liu, F., et al. (2012). 2-Bromo-2-methyl-1-[4-(methylsulfanyl)phenyl]propan-1-one. Acta Crystallographica Section E. Available at: [Link]

• Wang, Y., et al. (2023). Design, Synthesis, and Evaluation of the COX-2 Inhibitory Activities of New 1,3-Dihydro-2H-indolin-2-one Derivatives. Molecules. Available at: [Link]

• Kumar, A., et al. (2012). A process for the preparation of etoricoxib. Google Patents (EP2479166A1).

• Gomaa, H.A.M., et al. (2023). New pyrazole–pyridazine hybrids as selective COX-2 inhibitors. RSC Medicinal Chemistry. Available at: [Link]

• Unregistered. (n.d.). Preparation of 2-bromo-1-(4-(substituted sulfonyl)piperazin-1-yl)ethanone (4a-c). ResearchGate. Available at: [Link]

• Pharmaffiliates. (n.d.). 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. Pharmaffiliates. Available at: [Link]

• Unregistered. (2007). Synthesis of Potential Anti-inflammatory Compounds, Selective Inhibitors of Cyclooxygenase-2 (COX-2). ResearchGate. Available at: [Link]

• European P

Application Notes and Protocols: 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone as a Key Intermediate for Celecoxib Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction: The Critical Role of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone in Celecoxib Synthesis

Celecoxib, a selective cyclooxygenase-2 (COX-2) inhibitor, is a widely prescribed nonsteroidal anti-inflammatory drug (NSAID) for the management of pain and inflammation in conditions such as arthritis.[1] The industrial synthesis of Celecoxib relies on the efficient and high-purity production of key intermediates. Among these, 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone (CAS No. 100126-06-5) serves as a pivotal building block.[2] This α-bromo ketone possesses the necessary structural features to facilitate the subsequent cyclization reaction that forms the core pyrazole ring of the Celecoxib molecule. The purity and yield of this intermediate directly impact the overall efficiency and quality of the final active pharmaceutical ingredient (API). These application notes provide a detailed guide to the synthesis, purification, and characterization of this critical intermediate, grounded in established chemical principles and analogous proven methodologies.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is essential for its handling, synthesis, and purification.

Property	Value	Source(s)
CAS Number	100126-06-5	[2]
Molecular Formula	C₁₁H₁₃BrO₃S	[2]
Molecular Weight	305.19 g/mol	[2]
IUPAC Name	2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone
Synonyms	2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethan-1-one, 2-bromo-1-(4-propan-2-ylsulfonylphenyl)ethanone	[2]
Appearance	Expected to be a solid at room temperature
Storage	2-8°C, under an inert atmosphere	[2]

Synthesis Pathway: From 4-(Isopropylsulfonyl)acetophenone to the Key Intermediate

The synthesis of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is achieved through the α-bromination of its precursor, 4-(isopropylsulfonyl)acetophenone. This reaction is a classic example of an acid-catalyzed halogenation of a ketone, proceeding through an enol intermediate.[3]

Reaction Mechanism: Acid-Catalyzed α-Bromination

The acid-catalyzed bromination of acetophenone derivatives involves a three-step mechanism. The reaction is initiated by the protonation of the carbonyl oxygen by an acid catalyst. This is followed by the rate-determining deprotonation at the α-carbon to form an enol intermediate. Finally, the electron-rich double bond of the enol attacks molecular bromine, leading to the formation of the α-bromo ketone and regeneration of the acid catalyst.

Caption: Mechanism of acid-catalyzed α-bromination.

Experimental Protocol: Synthesis of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

This protocol is a representative method based on well-established procedures for the α-bromination of analogous acetophenone derivatives.[4][5] Researchers should perform a small-scale trial to optimize conditions for their specific setup.

Materials and Reagents:

• 4-(Isopropylsulfonyl)acetophenone

• Bromine (Br₂) or a suitable brominating agent like N-Bromosuccinimide (NBS)

• Acetic Acid (glacial) or another suitable solvent (e.g., chloroform, ethyl acetate)

• Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium Thiosulfate (Na₂S₂O₃), 10% aqueous solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Solvents for purification (e.g., ethanol, hexane, ethyl acetate)

Equipment:

• Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux condenser

• Heating mantle or oil bath

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for filtration and recrystallization

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-(isopropylsulfonyl)acetophenone (1 equivalent) in glacial acetic acid. Stir the solution at room temperature.

• Bromine Addition: Slowly add a solution of bromine (1.0-1.1 equivalents) in glacial acetic acid to the reaction mixture using a dropping funnel. The addition should be performed at a rate that maintains control over the reaction temperature. For safety and to minimize side reactions, the addition can be carried out at a slightly elevated temperature (e.g., 40-50 °C) or under photo-irradiation if using NBS.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The disappearance of the starting material and the appearance of a new, typically less polar, spot indicates the formation of the product.

• Quenching: Once the reaction is complete, cool the mixture to room temperature and slowly pour it into ice-cold water. If bromine was used in excess, quench the reaction by adding a 10% aqueous solution of sodium thiosulfate until the orange/brown color of bromine disappears.

• Work-up: Transfer the aqueous mixture to a separatory funnel and extract the product with a suitable organic solvent such as ethyl acetate or dichloromethane.

• Washing: Wash the combined organic layers sequentially with a saturated aqueous solution of sodium bicarbonate (to neutralize the acetic acid), water, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification Protocol

The crude 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone can be purified by either recrystallization or column chromatography.

Recrystallization:

• Solvent Selection: A suitable solvent for recrystallization is one in which the compound is soluble at elevated temperatures but sparingly soluble at room temperature or below. Alcohols such as ethanol or isopropanol, or a mixed solvent system like ethyl acetate/hexane, are good starting points for solvent screening.

• Procedure: Dissolve the crude product in a minimum amount of the hot recrystallization solvent. If any insoluble impurities are present, perform a hot filtration. Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization. Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Column Chromatography:

For a higher degree of purity or if recrystallization is ineffective, flash column chromatography on silica gel is recommended.

• Stationary Phase: Silica gel (60-120 or 230-400 mesh).

• Mobile Phase: A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexane, should be used. The optimal solvent system should be determined by TLC analysis.

• Procedure: Dissolve the crude product in a minimum amount of the mobile phase and load it onto the prepared silica gel column. Elute the column with the chosen solvent system, collecting fractions and monitoring them by TLC. Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Analytical Characterization (Predicted)

The following are predicted spectroscopic data for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone based on its chemical structure and data from analogous compounds. Experimental verification is required.

¹H NMR (Proton Nuclear Magnetic Resonance):

• Aromatic Protons: Two doublets in the range of δ 7.8-8.2 ppm, corresponding to the four protons on the disubstituted benzene ring.

• Bromomethyl Protons (-CH₂Br): A singlet at approximately δ 4.4-4.7 ppm.

• Isopropyl Protons (-CH(CH₃)₂): A septet for the methine proton around δ 3.2-3.5 ppm and a doublet for the six methyl protons around δ 1.2-1.4 ppm.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

• Carbonyl Carbon (C=O): A peak in the range of δ 190-195 ppm.

• Aromatic Carbons: Peaks in the aromatic region (δ 125-145 ppm).

• Bromomethyl Carbon (-CH₂Br): A peak around δ 30-35 ppm.

• Isopropyl Carbons (-CH(CH₃)₂): A peak for the methine carbon around δ 50-55 ppm and a peak for the methyl carbons around δ 15-20 ppm.

IR (Infrared) Spectroscopy:

• C=O Stretch (Ketone): A strong absorption band around 1680-1700 cm⁻¹.

• S=O Stretch (Sulfone): Two strong absorption bands, typically around 1300-1350 cm⁻¹ (asymmetric) and 1140-1160 cm⁻¹ (symmetric).

• C-Br Stretch: An absorption in the fingerprint region, typically around 500-600 cm⁻¹.

• Aromatic C-H and C=C Stretches: As expected for a substituted benzene ring.

MS (Mass Spectrometry):

• Molecular Ion (M⁺): A characteristic isotopic pattern for a bromine-containing compound, with two peaks of nearly equal intensity at m/z 304 and 306.

• Fragmentation: Expect to see fragments corresponding to the loss of Br (M-79/81), the isopropyl group, and other characteristic cleavages.

Application in Celecoxib Synthesis

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a key electrophile in the subsequent step of Celecoxib synthesis. It reacts with a suitable nucleophile, typically a hydrazine derivative, in a condensation and cyclization reaction to form the pyrazole ring of Celecoxib.

Caption: Role of the intermediate in Celecoxib synthesis.

Safety and Handling

α-Bromo ketones are lachrymators and skin irritants. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn. Bromine is highly corrosive and toxic; handle with extreme care.

Conclusion

The synthesis of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a critical step in the manufacturing of Celecoxib. The protocols and application notes provided herein offer a comprehensive guide for researchers and drug development professionals to produce this key intermediate with high purity and efficiency. Adherence to the described methodologies, with appropriate optimization for specific laboratory conditions, will facilitate the successful synthesis and contribute to the overall quality of the final pharmaceutical product.

References

• Pharmaffiliates. 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. [Link]

• Qing, W., & Zhang, W. (2009). 2-Bromo-1-(4-hydroxyphenyl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2837. [Link]

• Gao, Y., et al. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. BMC Chemistry, 18(1), 38. [Link]

• PrepChem. (2023). Synthesis of 2-bromo-1-(4-benzyloxy-phenyl)-ethanone. [Link]

• National Center for Biotechnology Information. "Celecoxib." PubChem, [Link].

• Google Patents. (2006). Method for synthesizing alpha-bromo-acetophenone.

• Reddy, A. R., et al. (2009). An Improved and Scalable Process for Celecoxib: A Selective Cyclooxygenase-2 Inhibitor. Organic Process Research & Development, 13(1), 98-101. [Link]

• Google Patents. (2011). Synthesis method of celecoxib.
• Google Patents. (2020). Synthesis method of celecoxib intermediate p-hydrazino benzenesulfonamide hydrochloride.

• National Center for Biotechnology Information. "2-Bromo-1-phenylethanone." PubChem, [Link].

• National Center for Biotechnology Information. "2-Bromo-1-(4-fluorophenyl)ethanone." PubChem, [Link].

• National Center for Biotechnology Information. "2-Bromo-1-(4-(phenylsulfonyl)phenyl)ethanone." PubChem, [Link].

• Liu, F., Ren, S. Y., & Yang, W. J. (2012). 2-Bromo-2-methyl-1-[4-(methylsulfanyl) phenyl] propan-1-one. Acta Crystallographica Section E: Structure Reports Online, 68(7), o1759. [Link]

• Huynh, T. K. P., et al. (2022). Synthesis of Celecoxib-Eutectic Mixture Particles via Supercritical CO2 Process and Celecoxib Immediate Release Tablet Formulation by Quality by Design Approach. Pharmaceuticals, 15(8), 929. [Link]

• Patsnap. (2012). Synthesis method of celecoxib. [Link]

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• 5. CN1289456C - Method for synthesizing alpha-bromo-acetophenone - Google Patents [patents.google.com]

Application Note: High-Purity Crystallization of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

Abstract

This application note provides a detailed protocol for the purification of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone (CAS 100126-06-5), a key intermediate in pharmaceutical synthesis, via recrystallization. The protocol is designed for researchers, scientists, and drug development professionals to achieve high purity of the target compound, which is critical for subsequent synthetic steps and ensuring the quality of active pharmaceutical ingredients (APIs). This guide outlines a robust methodology based on a mixed-solvent system and explains the scientific principles behind each step to allow for informed optimization.

Introduction

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is an α-bromo ketone derivative containing a sulfonyl moiety. Such compounds are valuable precursors in organic and medicinal chemistry.[1] The purity of these intermediates is paramount, as impurities can lead to side reactions, reduced yields, and the generation of difficult-to-remove byproducts in multi-step syntheses. Recrystallization is a powerful and economical technique for purifying solid organic compounds, leveraging the principle that the solubility of a solid in a solvent increases with temperature.[2][3] By carefully selecting a solvent system, one can dissolve the impure compound at an elevated temperature and then allow it to crystallize in a purer form upon cooling, leaving the impurities dissolved in the mother liquor.

This document provides a comprehensive, step-by-step protocol for the recrystallization of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, along with the rationale for solvent selection and procedural steps, to guide the user in obtaining a product of high purity.

Chemical Properties of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

A thorough understanding of the physicochemical properties of the target compound is essential for developing an effective purification strategy.

Property	Value	Source
CAS Number	100126-06-5	[4]
Molecular Formula	C₁₁H₁₃BrO₃S	[4]
Molecular Weight	305.19 g/mol	[4]
Appearance	Likely an off-white to yellow solid	Inferred from similar compounds[1]
Storage	2-8°C Refrigerator	[4]

Principle of Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a chosen solvent at varying temperatures. The ideal recrystallization solvent should exhibit the following characteristics:

• High solvency for the target compound at elevated temperatures.

• Low solvency for the target compound at low temperatures.

• High or low solvency for impurities, so they either remain in solution or are removed by hot filtration.

• Does not react with the target compound.

• Is volatile enough to be easily removed from the purified crystals.

Due to the presence of both a polar sulfonyl group and a ketone, as well as a substituted aromatic ring, a mixed-solvent system is often optimal for compounds like 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone.[5] This protocol will utilize a binary solvent system of isopropanol and water. Isopropanol is expected to be a good primary solvent, while water will act as an anti-solvent to reduce the compound's solubility upon cooling, thereby promoting crystallization.

Experimental Protocol

Materials and Equipment

• Crude 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

• Isopropanol (IPA), reagent grade

• Deionized water

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Magnetic stir bars

• Buchner funnel and flask

• Filter paper

• Vacuum source

• Spatula and weighing paper

• Ice bath

• Drying oven or vacuum desiccator

Step-by-Step Recrystallization Procedure

• Dissolution:

  • Place the crude 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone into an appropriately sized Erlenmeyer flask equipped with a magnetic stir bar.

  • Add a minimal amount of isopropanol to the flask, just enough to create a slurry.

  • Gently heat the mixture on a hot plate with stirring. Add isopropanol portion-wise until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good recovery yield.

• Hot Filtration (Optional):

  • If insoluble impurities are observed in the hot solution, perform a hot gravity filtration. This step should be done quickly to prevent premature crystallization. Use a pre-warmed funnel and receiving flask.

• Crystallization:

  • Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.[2] Covering the mouth of the flask with a watch glass will prevent solvent evaporation and contamination.

  • Once the flask has reached room temperature and crystal formation has commenced, place the flask in an ice bath for at least 30 minutes to maximize the yield of the purified crystals.

• Isolation of Crystals:

  • Collect the crystals by vacuum filtration using a Buchner funnel and flask.

  • Wash the crystals with a small amount of cold 50:50 isopropanol/water solution to remove any residual mother liquor.

  • Continue to draw air through the crystals on the filter for several minutes to aid in initial drying.

• Drying:

  • Carefully transfer the purified crystals from the filter paper to a pre-weighed watch glass.

  • Dry the crystals to a constant weight in a vacuum oven at a low temperature (e.g., 40-50°C) or in a vacuum desiccator.

Process Workflow Diagram

Caption: Workflow for the recrystallization of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone.

Self-Validating System and Trustworthiness

The protocol is designed to be self-validating through several key checkpoints:

• Visual Inspection: The formation of well-defined crystals, as opposed to an amorphous powder or oil, is an initial indicator of successful purification.

• Melting Point Analysis: A sharp melting point range for the recrystallized product, compared to a broad range for the crude material, signifies increased purity.

• Chromatographic Analysis: Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) can be used to compare the purity of the material before and after recrystallization. A significant reduction or elimination of impurity spots/peaks validates the effectiveness of the purification.

• Spectroscopic Analysis: Techniques such as ¹H NMR and ¹³C NMR can confirm the chemical identity of the purified product and reveal the presence of any remaining impurities.

Troubleshooting Common Issues

Issue	Probable Cause	Recommended Solution
Oiling Out	The compound's melting point may be lower than the boiling point of the solvent, or the solution is cooling too rapidly.[5]	Reheat the solution to dissolve the oil, add a small amount of additional hot isopropanol, and allow it to cool more slowly. Consider a different solvent system if the problem persists.
No Crystal Formation	Too much solvent was used, or the solution is supersaturated.	If too much solvent was used, carefully evaporate some of it and allow the solution to cool again. To induce crystallization from a supersaturated solution, scratch the inside of the flask with a glass rod at the meniscus or add a seed crystal of the pure compound.
Low Recovery Yield	Too much solvent was used, or the crystals are significantly soluble in the cold wash solvent.	Use the minimum amount of hot solvent necessary for complete dissolution. Ensure the washing solvent is ice-cold and use it sparingly.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the purification of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone by recrystallization. By following this guide, researchers can obtain a high-purity product suitable for demanding applications in pharmaceutical development and organic synthesis. The principles and troubleshooting advice provided herein empower the user to adapt and optimize the protocol as needed for their specific experimental context.

References

• Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Bromo-1-(4-hydroxyphenyl)ethanone. Retrieved from [Link]

• Google Patents. (n.d.). CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon.

• National Center for Biotechnology Information. (n.d.). 2-Bromo-1-(4-hydroxyphenyl)ethanone. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-1-(4-fluorophenyl)ethan-1-one. PubChem. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Chemical Name : 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. Retrieved from [Link]

• Reddit. (2023, May 30). Separation of Ketone and alpha Bromo ketone. r/Chempros. Retrieved from [Link]

• ACS Publications. (n.d.). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

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A Robust, Stability-Indicating HPLC Method for In-Process Control and Reaction Kinetic Analysis of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

Senior Application Scientist, Analytical Chemistry Division

Abstract

This application note details the development and validation of a precise, accurate, and robust stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the analysis of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. This α-bromo ketone is a critical intermediate in the synthesis of various pharmaceutical compounds. The described method is suitable for quantitatively monitoring the progress of synthesis reactions, identifying and quantifying process-related impurities, and evaluating the stability of the intermediate under various stress conditions. The method utilizes a C18 stationary phase with a gradient elution of acetonitrile and water, coupled with UV detection. Full validation was performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent linearity, accuracy, precision, and specificity.[1][2][3] Protocols for in-process reaction monitoring and forced degradation studies are provided to showcase the method's utility in a drug development and manufacturing environment.[4][5]

Introduction: The Analytical Imperative

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a key building block in organic synthesis, particularly as a precursor for active pharmaceutical ingredients (APIs). The molecule features a reactive α-bromo ketone functional group, making it susceptible to nucleophilic substitution, which is the cornerstone of its synthetic utility.[6] However, this reactivity also presents analytical challenges, including the potential for degradation and the formation of numerous byproducts during synthesis and storage.

Therefore, a reliable and robust analytical method is paramount for:

• Ensuring Reaction Completion: Accurately tracking the consumption of the starting material and the formation of the desired product to optimize reaction conditions and yield.[7][8]

• Controlling Process Impurities: Quantifying byproducts and unreacted starting materials to ensure the purity and safety of the final API.

• Assessing Stability: Understanding the degradation pathways of the intermediate to establish appropriate storage and handling conditions.[9]

This guide provides a comprehensive framework for the HPLC analysis of this intermediate, grounded in established scientific principles and regulatory expectations.

Part I: HPLC Method Development & Rationale

The primary objective was to develop a single HPLC method capable of separating the starting material, 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, from its potential reaction products and degradation impurities. The physicochemical properties of the target analyte—a moderately non-polar aromatic ketone—guided the selection of the chromatographic conditions.[10]

Chromatographic System & Parameters

The method was optimized using a standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or dual-wavelength UV detector.

dot graph method_development_logic { layout=neato; node [shape=box, style="filled", fontname="Arial"]; edge [fontname="Arial", fontsize=10];

} idot Caption: Rationale for chromatographic choices based on analyte properties.

• Column Selection: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) was chosen.[9][11] The non-polar nature of the C18 stationary phase provides strong hydrophobic interactions with the aromatic ring and isopropylsulfonyl group of the analyte and related compounds, ensuring adequate retention and separation.

• Mobile Phase Selection: A combination of acetonitrile (ACN) and water was selected as the mobile phase.[12] Acetonitrile is a common organic modifier in reversed-phase chromatography that offers good elution strength and low UV cutoff. A gradient elution was developed to ensure that both more polar early-eluting impurities and less polar late-eluting products could be resolved and quantified within a single run.

• Detection Wavelength: Using a PDA detector, the UV spectrum of the analyte was scanned. The maximum absorbance (λ-max) was observed around 254 nm, providing excellent sensitivity for the parent compound and structurally similar impurities containing the phenyl sulfone chromophore.

• Flow Rate and Temperature: A flow rate of 1.0 mL/min and a column temperature of 30 °C were established to ensure reproducible retention times and optimal peak shapes.

Optimized Method Parameters

The final optimized chromatographic conditions are summarized in the table below.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	Ultrapure Water
Mobile Phase B	Acetonitrile (HPLC Grade)
Gradient Program	0-5 min (50% B), 5-20 min (50-80% B), 20-25 min (80% B), 25.1-30 min (50% B)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector	PDA/UV at 254 nm
Injection Volume	10 µL
Diluent	Acetonitrile:Water (50:50, v/v)

Part II: Method Validation Protocol (ICH Q2(R1))

The objective of validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[3] A comprehensive validation was performed according to ICH Q2(R1) guidelines.[1][2]

System Suitability

Before any sample analysis, the chromatographic system's performance must be verified. A standard solution of the analyte is injected five times, and the results must meet the predefined criteria.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	> 2000
%RSD of Peak Area	≤ 2.0%
%RSD of Retention Time	≤ 1.0%

Protocol: Linearity & Range

Linearity demonstrates a direct proportional relationship between analyte concentration and detector response.

• Prepare a stock solution of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone reference standard at 1.0 mg/mL in the diluent.

• Create a series of at least five calibration standards by serial dilution, covering a range from 50% to 150% of the expected working concentration (e.g., 5 µg/mL to 150 µg/mL).[2]

• Inject each standard in triplicate.

• Plot a graph of the mean peak area versus concentration.

• Perform a linear regression analysis. The acceptance criterion is a correlation coefficient (R²) of ≥ 0.999.

Protocol: Accuracy (Recovery)

Accuracy is determined by spiking a placebo mixture or a known reaction matrix with a known amount of the analyte at different concentration levels.

• Prepare samples at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) in triplicate.

• Analyze the samples using the HPLC method.

• Calculate the percentage recovery using the formula: (Amount Found / Amount Added) * 100.

• The acceptance criteria are a mean recovery between 98.0% and 102.0% at each level.

Specificity & Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of other components like impurities, degradants, or matrix components.[3] Forced degradation studies are essential for establishing the stability-indicating nature of the method.[4][5][13]

Forced Degradation Protocol:

• Prepare separate solutions of the analyte (~100 µg/mL) for each stress condition.

• Acid Hydrolysis: Add 1 mL of 0.1 M HCl and heat at 60 °C for 4 hours.

• Base Hydrolysis: Add 1 mL of 0.1 M NaOH and keep at room temperature for 2 hours.

• Oxidative Degradation: Add 1 mL of 3% H₂O₂ and keep at room temperature for 24 hours.

• Thermal Degradation: Heat the solid drug substance at 105 °C for 24 hours, then dissolve.

• Photolytic Degradation: Expose the solution to UV light (254 nm) for 24 hours.

• Neutralize the acidic and basic samples before injection.

• Analyze all samples by HPLC with a PDA detector.

• Evaluate Results: The method is deemed specific if the analyte peak is resolved from all degradation product peaks (resolution > 2.0) and the peak purity analysis (via PDA) shows no co-eluting peaks.

Part III: Application Protocol: In-Process Reaction Monitoring

This method is ideal for real-time or near-real-time monitoring of synthesis reactions.[7][8][14]

dot graph reaction_scheme { rankdir=LR; node [shape=plaintext, fontname="Arial"]; edge [fontname="Arial"];

} idot Caption: Generic reaction scheme for nucleophilic substitution.

Protocol for Reaction Monitoring:

• Initiate the chemical reaction in the reactor vessel.

• At specified time intervals (e.g., t=0, 30, 60, 120, 240 min), carefully withdraw a small aliquot (e.g., 100 µL) of the reaction mixture.

• Immediately quench the reaction by diluting the aliquot into a known volume (e.g., 10 mL) of a cold diluent (Acetonitrile:Water 50:50). This stops the reaction and prepares the sample for analysis.

• Filter the sample through a 0.45 µm syringe filter if particulates are present.

• Inject the quenched sample into the HPLC system.

• Calculate the concentration of the starting material and product at each time point using the established linear calibration curve.

• Plot the concentration of reactants and products versus time to generate a reaction kinetic profile.

dot graph hplc_workflow { rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial"]; edge [fontname="Arial"];

} idot Caption: Experimental workflow for HPLC-based reaction monitoring.

Conclusion

The HPLC method detailed in this application note is a robust, reliable, and fully validated procedure for the analysis of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. Its demonstrated specificity and stability-indicating properties make it an invaluable tool for process development, quality control, and reaction kinetic studies. By providing a clear rationale for method development and detailed, actionable protocols, this guide empowers researchers and drug development professionals to implement this method with confidence, ensuring the quality and consistency of this critical pharmaceutical intermediate.

References

• ResearchGate. (2023). HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum. Available at: [Link]

• National Center for Biotechnology Information. (2022). Forced Degradation Studies and Development and Validation of HPLC-UV Method for the Analysis of Velpatasvir Copovidone Solid Dispersion. Available at: [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Direct and quantitative monitoring of catalytic organic reactions under heterogeneous conditions using direct analysis in real time mass spectrometry. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Ethanone, 2-bromo-1-(4-bromophenyl)- on Newcrom R1 HPLC column. Available at: [Link]

• Pharmaceutical Technology. (2016). Forced Degradation Studies for Biopharmaceuticals. Available at: [Link]

• ACS Publications. (2023). A Method for Converting HPLC Peak Area from Online Reaction Monitoring to Concentration Using Nonlinear Regression. Available at: [Link]

• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• ResearchGate. (2021). Review of the Analytical Methods Based on HPLC-Electrochemical Detection Coupling for the Evaluation of Organic Compounds of Nutritional and Environmental Interest. Available at: [Link]

• Pharmaceutical Online. (2020). An Introduction To Forced Degradation Studies For Drug Substance & Drug Product. Available at: [Link]

• Pharmaffiliates. (n.d.). 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. Available at: [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Michler's ketone on Primesep 100 Column. Available at: [Link]

• Shimadzu. (n.d.). Analytical Methods for Organic Acids. Available at: [Link]

• J-STAR Research. (n.d.). Method Development & Forced Degradation. Available at: [Link]

• AMSbio. (n.d.). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]

• American Pharmaceutical Review. (n.d.). The role of forced degradation studies in stability indicating HPLC method development. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-1-[4-(phenylsulfonyl)phenyl]ethanone. PubChem Compound Summary for CID 265879. Available at: [Link]

• Bridgewater College Digital Commons. (2022). High Performance Liquid Chromatography Monitoring Reaction Kinetics. Available at: [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Available at: [Link]

• U.S. Food and Drug Administration. (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• ResearchGate. (2015). 2-Bromo-1-(4-hydroxyphenyl)ethanone. Available at: [Link]

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Application Note: Structural Characterization of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone using 1H and 13C NMR Spectroscopy

Abstract

This application note provides a detailed guide to the structural characterization of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, a key intermediate in pharmaceutical synthesis, using one-dimensional ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. We present a comprehensive analysis of the predicted ¹H and ¹³C NMR spectra, including chemical shift assignments, multiplicities, and coupling constants. This guide is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical protocols for sample preparation, data acquisition, and processing. The methodologies described herein are designed to ensure data integrity and support the unambiguous structural elucidation of this and similar compounds.

Introduction

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone (CAS No. 100126-06-5, Molecular Formula: C₁₁H₁₃BrO₃S) is a substituted aromatic ketone of significant interest in medicinal chemistry and drug discovery.[1] Its bifunctional nature, featuring an α-bromo ketone moiety and an isopropylsulfonyl group, makes it a versatile building block for the synthesis of various heterocyclic compounds and other complex organic molecules. Accurate structural confirmation of such intermediates is paramount to ensure the integrity of the synthetic pathway and the purity of the final active pharmaceutical ingredient (API).

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural elucidation of organic molecules. ¹H NMR provides detailed information about the proton environment, including the number of distinct proton sets, their chemical environment, and their proximity to neighboring protons. Concurrently, ¹³C NMR offers insights into the carbon framework of the molecule. This application note details the expected ¹H and ¹³C NMR spectral features of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone and provides standardized protocols for acquiring high-quality NMR data.

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. These predictions are derived from established chemical shift principles and comparison with structurally similar compounds, including 4-substituted acetophenones and α-bromo ketones.[2][3] The strong electron-withdrawing nature of the isopropylsulfonyl and acetyl groups is expected to significantly influence the chemical shifts of the aromatic protons.

Table 1: Predicted ¹H NMR Spectral Data for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone in CDCl₃

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Integration
H-2, H-6 (Aromatic)	8.10 - 8.20	Doublet (d)	8.5	2H
H-3, H-5 (Aromatic)	7.95 - 8.05	Doublet (d)	8.5	2H
H-8 (-CH₂Br)	4.40 - 4.50	Singlet (s)	-	2H
H-9 (-CH(CH₃)₂)	3.20 - 3.40	Septet (sept)	6.9	1H
H-10, H-11 (-CH(CH₃)₂)	1.30 - 1.40	Doublet (d)	6.9	6H

Table 2: Predicted ¹³C NMR Spectral Data for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone in CDCl₃

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C=O (C-7)	190.0 - 192.0
C-4 (Aromatic)	142.0 - 144.0
C-1 (Aromatic)	139.0 - 141.0
C-2, C-6 (Aromatic)	129.0 - 131.0
C-3, C-5 (Aromatic)	127.5 - 129.5
-CH(CH₃)₂ (C-9)	52.0 - 54.0
-CH₂Br (C-8)	30.0 - 32.0
-CH(CH₃)₂ (C-10, C-11)	15.0 - 17.0

Experimental Protocols

Part 1: Sample Preparation

A high-quality NMR sample is crucial for obtaining accurate and reliable results.[4] The following protocol outlines the steps for preparing a sample of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone for NMR analysis.

• Sample Weighing: Accurately weigh approximately 10-20 mg of the solid compound for ¹H NMR and 50-100 mg for ¹³C NMR.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent for this compound. Ensure the solvent is of high purity and low in residual water.

• Dissolution: Transfer the weighed sample into a clean, dry NMR tube. Add approximately 0.6-0.7 mL of CDCl₃ to the tube.

• Homogenization: Cap the NMR tube and gently vortex or invert the tube until the sample is completely dissolved. A clear, homogeneous solution should be obtained.

• Filtering (Optional): If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube.

• Labeling: Clearly label the NMR tube with the sample identification.

Part 2: NMR Data Acquisition

The following are general parameters for acquiring ¹H and ¹³C NMR spectra on a standard 400 or 500 MHz NMR spectrometer. Instrument-specific parameters may need optimization.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse experiment (e.g., zg30).

• Number of Scans: 16-32 scans.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 3-4 seconds.

• Spectral Width (sw): 16 ppm (centered around 6 ppm).

• Temperature: 298 K.

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

• Number of Scans: 1024 or more, depending on sample concentration.

• Relaxation Delay (d1): 2 seconds.

• Acquisition Time (aq): 1-2 seconds.

• Spectral Width (sw): 240 ppm (centered around 120 ppm).

• Temperature: 298 K.

Part 3: Data Processing

Proper data processing is essential for extracting accurate information from the raw free induction decay (FID) signal.[5][6]

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) to the FID and perform a Fourier transform.

• Phasing: Manually or automatically phase correct the spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the residual solvent peak of CDCl₃ to 7.26 ppm for ¹H and 77.16 ppm for ¹³C.

• Integration: For the ¹H spectrum, integrate the signals to determine the relative number of protons for each resonance.

• Peak Picking: Identify and label the chemical shift of each peak.

Visualization of Key Structural Features and Workflow

The following diagrams illustrate the molecular structure with atom numbering for NMR assignment and a typical workflow for NMR analysis.

Figure 1: Molecular structure of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone with atom numbering.

Figure 2: Workflow for NMR characterization of the target compound.

Conclusion

This application note provides a detailed framework for the ¹H and ¹³C NMR characterization of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. The predicted spectral data, coupled with the comprehensive protocols for sample preparation, data acquisition, and processing, offer a robust guide for the structural verification of this important synthetic intermediate. Adherence to these methodologies will ensure the generation of high-quality, reliable NMR data, which is critical for decision-making in research and development environments.

References

• The Royal Society of Chemistry. (2013). Supplementary Information for Organic & Biomolecular Chemistry. Retrieved from [Link]

• The Royal Society of Chemistry. (2012). Electronic Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link]

• Pharmaffiliates. 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. Retrieved from [Link]

• PubChem. 4-Methylsulfonylacetophenone. Retrieved from [Link]

• ResearchGate. 1 H NMR spectra of meta-methoxy-a-methylsulfinyl-a-diethoxyphosphorylacetophenone (1), in CDCl 3 , showing. Retrieved from [Link]

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• ResearchGate. Figure S1. 1 H-NMR of 4,4'-bis(hexyloxyphenyl)benzophenone. Retrieved from [Link]

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• Chemistry Stack Exchange. Assignment of the 13C NMR spectrum of 4'-bromoacetophenone. Retrieved from [Link]

• MDPI. Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities. Retrieved from [Link]

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• Scribd. Acetophenone 13C NMR Analysis. Retrieved from [Link]

• Nanalysis. Guide: Preparing a Sample for NMR analysis – Part I. Retrieved from [Link]

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• Modgraph. 1H chemical shifts in NMR. Part 24-proton chemical shifts in some gem-difunctional compounds: 3-endo. Retrieved from [Link]

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Application Note: Mass Spectrometric Characterization of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

Abstract

This application note provides a detailed protocol for the mass spectrometric analysis of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, a key intermediate in pharmaceutical synthesis. The methodology outlined herein utilizes Electrospray Ionization (ESI) coupled with tandem mass spectrometry (MS/MS) to achieve sensitive and specific characterization of the molecule. This guide is intended for researchers, scientists, and drug development professionals, offering insights into sample preparation, instrument parameters, and the interpretation of fragmentation patterns.

Introduction: The Significance of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone in Drug Discovery

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone (CAS No: 100126-06-5) is a versatile building block in medicinal chemistry.[1] Its structure, featuring an α-bromoketone and an isopropylsulfonyl moiety, makes it a valuable precursor for the synthesis of a wide range of bioactive molecules and novel therapeutic agents.[2][3] The presence of the reactive bromoacetyl group allows for facile nucleophilic substitution reactions, enabling the construction of complex molecular architectures. Given its pivotal role in the development of new pharmaceuticals, a robust and reliable analytical method for its characterization is paramount to ensure the quality and integrity of synthetic pathways.

Mass spectrometry is an indispensable tool for the structural elucidation and purity assessment of organic compounds.[4] Electrospray ionization (ESI) is a soft ionization technique particularly well-suited for polar and thermally labile molecules, providing molecular weight information with minimal fragmentation.[5][6] When coupled with tandem mass spectrometry (MS/MS), it allows for controlled fragmentation of a selected precursor ion, yielding valuable structural information.[7][8] This application note details a comprehensive ESI-MS/MS protocol for the characterization of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone.

Predicted Fragmentation Pathways: A Mechanistic Overview

The fragmentation of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone in a mass spectrometer is dictated by its functional groups. The presence of the bromine atom, the carbonyl group, and the isopropylsulfonyl group offers several potential cleavage sites. The bromine isotopes (79Br and 81Br) will result in characteristic isotopic patterns for bromine-containing fragments, with an intensity ratio of approximately 1:1.

Under collision-induced dissociation (CID) in MS/MS, the protonated molecule [M+H]+ is expected to undergo several key fragmentation reactions. The most probable fragmentations are alpha-cleavage adjacent to the carbonyl group and cleavages around the sulfonyl group.

Diagram of Predicted Fragmentation Pathway

Caption: Overall experimental workflow from sample preparation to data analysis.

Data Interpretation and Expected Results

Full Scan Mass Spectrum

In the full scan mass spectrum, the most prominent ions are expected to be the protonated molecule, [M+H]+, at m/z 305.0 and 307.0, corresponding to the 79Br and 81Br isotopes, respectively. The characteristic 1:1 isotopic pattern is a definitive indicator of the presence of a single bromine atom in the molecule. [9]

Tandem Mass Spectrum (MS/MS)

The MS/MS spectrum of the selected precursor ions (m/z 305.0 and 307.0) will provide structural information through fragmentation. The expected major fragment ions are detailed in the table below.

Predicted Fragment Ion (m/z)	Proposed Structure / Neutral Loss	Fragmentation Pathway
225.0	[M+H-HBr]+	Loss of hydrogen bromide.
183.1	[C8H7O3S]+	Alpha-cleavage with loss of the bromomethyl radical followed by rearrangement.
155.0	[C7H7O2S]+	Loss of CO from the m/z 183.1 fragment.
107.1	[C3H7SO2]+	Cleavage of the bond between the phenyl ring and the sulfonyl group.

The relative abundance of these fragment ions will depend on the collision energy used. A systematic variation of the collision energy can help in confirming the fragmentation pathways.

Conclusion

This application note presents a robust and detailed protocol for the mass spectrometric analysis of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. The use of ESI-MS/MS allows for unambiguous identification and structural characterization of this important pharmaceutical intermediate. The predicted fragmentation patterns and the detailed experimental workflow provide a solid foundation for researchers and scientists in drug development to implement this method for routine analysis and quality control.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 265879, 2-Bromo-1-[4-(phenylsulfonyl)phenyl]ethanone. Retrieved January 23, 2026 from [Link].

• Pharmaffiliates. (n.d.). 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. Retrieved January 23, 2026 from [Link].

• National Institute of Standards and Technology. (n.d.). Ethanone, 2-bromo-1-phenyl-. In NIST Chemistry WebBook. Retrieved January 23, 2026 from [Link].

• Chemistry LibreTexts. (2023, August 29). 22.3: Alpha Halogenation of Aldehydes and Ketones. Retrieved January 23, 2026 from [Link].

• Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid communications in mass spectrometry : RCM, 17(21), 2373–2379. [Link]

• Wikipedia. (2023, December 1). Electrospray ionization. In Wikipedia. Retrieved January 23, 2026 from [Link].

• Chemistry For Everyone. (2025, May 10). What Is Electrospray Ionization (ESI) In LC-MS? [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2023, August 29). Organic Compounds Containing Halogen Atoms. Retrieved January 23, 2026 from [Link].

• Toth, G., & Vekey, K. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Molecules (Basel, Switzerland), 24(4), 679. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (2026, January 4). The Role of 2-Amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone in Modern Pharmaceutical Synthesis. Retrieved January 23, 2026 from [Link].

• Cheméo. (n.d.). Chemical Properties of Ethanone, 2-bromo-1-phenyl- (CAS 70-11-1). Retrieved January 23, 2026 from [Link].

• PrepChem. (n.d.). Synthesis of 2-bromo-1-(4-benzyloxy-phenyl)-ethanone. Retrieved January 23, 2026 from [Link].

• MDPI. (2022). 1-Benzyl-5-bromo-3-hydrazonoindolin-2-ones as Novel Anticancer Agents: Synthesis, Biological Evaluation and Molecular Modeling Insights. Retrieved January 23, 2026 from [Link].

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Technical Notes & Optimization

minimizing dibromination in alpha-bromo ketone synthesis

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of alpha-bromo ketones. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to help you overcome common challenges, specifically the prevalent issue of dibromination. This document is structured to provide direct, actionable solutions to problems you may encounter at the bench.

Troubleshooting Guide: Minimizing Dibromination

This section addresses the most common issue in alpha-bromination: the formation of unwanted α,α-dibromo ketone byproducts. The solutions are presented in a logical, step-by-step workflow.

Q1: My reaction is producing a significant amount of dibrominated product. How can I improve the selectivity for the mono-bromo ketone?

A1: High levels of dibromination are a clear indicator that the reaction conditions favor a second bromination event. The alpha-bromo ketone product is itself susceptible to further bromination, and controlling this requires a multi-faceted approach. Follow this troubleshooting workflow to diagnose and solve the issue.

Caption: Troubleshooting workflow for minimizing dibromination.

Frequently Asked Questions (FAQs)

This section delves into the fundamental principles governing the reaction, providing the "why" behind the troubleshooting steps.

Q2: Why is acid-catalyzed bromination generally preferred for selective monobromination?

A2: The preference for acid catalysis lies in the reaction mechanism and the electronic effect of the newly introduced bromine atom.

• Mechanism: In acidic conditions, the reaction proceeds through an enol intermediate.[1][2] The rate-determining step is the formation of this enol from the ketone.[1] The enol is a weak nucleophile that then reacts with the electrophilic bromine.

• Electronic Effect: Once the first bromine atom is attached to the alpha-carbon, its strong electron-withdrawing nature deactivates the carbonyl oxygen. This makes the protonation of the carbonyl, the necessary first step to forming another enol, significantly less favorable.[3] Consequently, the second bromination is much slower than the first, allowing the reaction to be stopped selectively at the monobrominated stage.[3]

In contrast, under basic conditions, an enolate is formed. The inductive effect of the first bromine makes the remaining alpha-hydrogens more acidic, leading to faster subsequent enolate formation and rapid polyhalogenation.[3]

Caption: Acid-catalyzed bromination pathway showing deactivation.

Q3: What are some effective brominating agents besides elemental bromine (Br₂), and when should I consider using them?

A3: While elemental bromine is effective, its high reactivity and hazardous nature have led to the adoption of several alternatives. The choice depends on substrate sensitivity and desired reaction conditions.

Brominating Agent	Typical Conditions	Advantages & Considerations
Elemental Bromine (Br₂) **	Acetic Acid or CH₂Cl₂ with HBr catalyst	Highly reactive, cost-effective. Requires careful handling and slow addition.[2][4]
N-Bromosuccinimide (NBS)	CCl₄, often with a radical initiator or acid catalyst	Milder and safer solid reagent. Can allow for different selectivity (e.g., radical vs. ionic pathways).[2][5]
Pyridinium Tribromide	THF or Acetic Acid	Solid, stable source of Br₂. Offers easier handling and stoichiometry control.
Copper(II) Bromide (CuBr₂) **	Reflux in EtOAc/CHCl₃	Useful for substrates that are sensitive to acidic HBr byproduct. Often gives clean monobromination.[6]
H₂O₂-HBr System	Dioxane	In-situ generation of Br₂. Can be effective but may lead to dibromination with some substrates.[7]

Consider switching to a milder agent like NBS if your substrate has acid-sensitive functional groups or if you are still struggling with over-bromination despite optimizing conditions with Br₂.[4][5]

Q4: My ketone is unsymmetrical. How can I control the regioselectivity of bromination?

A4: For unsymmetrical ketones under acidic (thermodynamic) conditions, bromination preferentially occurs at the more substituted alpha-carbon.[1] This is because the reaction proceeds via the most stable, more substituted enol intermediate.[1]

• To brominate the more substituted side: Use standard acid-catalyzed conditions (e.g., Br₂ in acetic acid).

• To brominate the less substituted side: This is more challenging. It often requires kinetically controlled conditions, such as forming a pre-formed lithium enolate with a bulky base (like LDA) at low temperature, followed by quenching with a bromine source. An alternative advanced strategy involves non-selective dibromination followed by a selective debromination of the more activated (more substituted) bromine.[5][8]

Experimental Protocols

This section provides a baseline, self-validating protocol for a standard reaction.

Protocol: Selective Monobromination of Acetophenone

This protocol details the acid-catalyzed bromination of acetophenone using elemental bromine in acetic acid.

Materials:

• Acetophenone

• Glacial Acetic Acid (solvent)

• Bromine (Br₂)

• Sodium bisulfite solution (for quenching)

• Dichloromethane (DCM, for extraction)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve acetophenone (1.0 eq.) in glacial acetic acid. Cool the flask in an ice bath.

• Bromine Addition: Prepare a solution of bromine (1.05 eq.) in a small amount of glacial acetic acid. Add this solution to the dropping funnel.

• Reaction: Add the bromine solution dropwise to the stirred ketone solution over 30-60 minutes, ensuring the temperature remains below 10°C. The characteristic red-brown color of bromine should dissipate as it is consumed.

  • Self-Validation Check: If the color persists strongly, it indicates the reaction has slowed or stopped. If it disappears instantly, the addition may be too slow or the reaction is very fast. The goal is a steady consumption.

• Monitoring: After the addition is complete, allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) against a standard of the starting material. The reaction is complete when the starting material spot is gone.

• Quenching: Slowly pour the reaction mixture into a beaker of ice water. Quench any unreacted bromine by adding sodium bisulfite solution dropwise until the yellow color disappears.

• Workup: Transfer the aqueous mixture to a separatory funnel and extract three times with DCM.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to remove acetic acid), and finally brine.

• Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude α-bromoacetophenone.

• Purification: The crude product can be purified by recrystallization or column chromatography if necessary. Characterize the product by NMR to confirm the structure and assess the purity (i.e., absence of dibrominated signals).

References

• Terent'ev, A. O., Khodykin, S. V., Krylov, I. B., Ogibin, Y. N., & Nikishin, G. I. (2006). A new, convenient, and general method for the α-bromination of ketones and 1,3-dicarbonyl compounds using the H2O2–HBr system. Synthesis, 2006(07), 1087-1092. [Link]

• Chemistry LibreTexts. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. [Link]

• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. [Link]

• Google Patents. (n.d.).

• Fiasella, A., et al. (2021). Synthetic Access to Aromatic α-Haloketones. Molecules, 26(11), 3192. [Link]

• Wikipedia. (2023). Ketone halogenation. [Link]

• Google Patents. (n.d.). CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon.

• ResearchGate. (2003). Nonselective Bromination—Selective Debromination Strategy: Selective Bromination of Unsymmetrical Ketones on Singly Activated Carbon Against Doubly Activated Carbon. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Ketone halogenation - Wikipedia [en.wikipedia.org]
• 4. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon - Google Patents [patents.google.com]
• 7. α-Bromoketone synthesis by bromination [organic-chemistry.org]
• 8. KR100591908B1 - Selective Bromination Method of Asymmetric Ketones - Google Patents [patents.google.com]

Technical Support Center: A Guide to the Stability and Handling of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

Welcome to the technical support center for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. This guide is designed for researchers, scientists, and professionals in drug development who utilize this key reagent in their experimental workflows. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific principles to empower you to anticipate and troubleshoot challenges, ensuring the integrity of your research. This document is structured to address common questions and issues encountered during the handling, storage, and use of this compound.

Section 1: Understanding the Molecule - Core Stability Considerations

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a versatile intermediate in organic synthesis, particularly valued in the development of novel therapeutics.[1] Its structure, featuring an α-bromo ketone and an isopropylsulfonyl group, dictates its reactivity and stability profile. The primary sources of degradation stem from the inherent reactivity of the α-bromo ketone moiety.

Frequently Asked Questions (FAQs): Fundamental Properties

Q1: What are the primary functional groups in 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone and how do they influence its stability?

A1: The molecule possesses two key functional groups:

• α-Bromo Ketone: This is the most reactive site and the primary locus of potential degradation. The carbon adjacent to the carbonyl group is electrophilic and susceptible to nucleophilic attack, while the bromine atom is a good leaving group.

• Isopropylsulfonyl Group: This group is generally stable.[2] It is an electron-withdrawing group, which can influence the reactivity of the aromatic ring and, to a lesser extent, the ketone functionality.

Q2: What is the recommended storage condition for this compound?

A2: To minimize degradation, 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone should be stored at 2-8°C in a refrigerator .[3] It is also advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture and atmospheric contaminants.

Section 2: Troubleshooting Guide - Common Issues and Solutions

This section addresses specific problems that may arise during your experiments, providing plausible causes and actionable solutions.

Issue 1: Loss of Purity Over Time in Storage

Symptom: You observe new spots on a Thin Layer Chromatography (TLC) plate or additional peaks in your High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) analysis of a stored sample compared to a freshly opened one.

Potential Cause: The primary cause is likely the hydrolysis of the α-bromo ketone. Trace amounts of water in the storage container or absorbed from the atmosphere can react with the compound.

Mechanism of Hydrolysis: Hydrolysis is a nucleophilic substitution reaction where water acts as the nucleophile, displacing the bromide ion. This results in the formation of 2-hydroxy-1-(4-(isopropylsulfonyl)phenyl)ethanone.

Solution:

• Strict Anhydrous Conditions: Ensure the compound is stored in a tightly sealed container with a desiccant. If you need to handle the compound frequently, consider aliquoting it into smaller, single-use vials under an inert atmosphere.

• Solvent Purity: When preparing solutions, always use anhydrous solvents.

Issue 2: Unexpected Side Products in a Reaction

Symptom: Your reaction yields a mixture of products, including one that appears to have lost HBr.

Potential Cause: This is likely due to an elimination reaction, also known as dehydrobromination. This is particularly common if your reaction conditions involve a basic reagent or solvent.

Mechanism of Dehydrobromination: A base can abstract the acidic proton on the carbon adjacent to the carbonyl group, leading to the elimination of HBr and the formation of an α,β-unsaturated ketone: 1-(4-(isopropylsulfonyl)phenyl)ethenone.

Solution:

• Control of Basicity: If possible, avoid strongly basic conditions. If a base is required, consider using a milder, non-nucleophilic base and maintaining a low temperature.

• Reaction Monitoring: Closely monitor the reaction progress by TLC or LC-MS to minimize the formation of the elimination product.

Issue 3: Discoloration of the Compound

Symptom: The initially white or off-white solid has developed a yellowish or brownish tint.

Potential Cause: Discoloration can be a sign of degradation, potentially through several pathways:

• Formation of Bromine: Slow decomposition can release elemental bromine (Br₂), which has a brownish color.

• Photodegradation: Exposure to light, particularly UV light, can induce radical reactions and lead to decomposition.

• Complex Side Reactions: The initial degradation products can undergo further reactions to form colored impurities.

Solution:

• Protection from Light: Store the compound in an amber vial or a container wrapped in aluminum foil to protect it from light.

• Inert Atmosphere: Storing under an inert atmosphere can help prevent oxidative processes that may contribute to discoloration.

• Purity Check: If discoloration is observed, it is crucial to re-analyze the compound for purity before use.

Section 3: Experimental Protocols - Best Practices

To ensure the integrity of your experiments, adhere to the following protocols for handling and analysis.

Protocol 1: Safe Handling and Preparation of Solutions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the solid compound and its solutions in a well-ventilated fume hood.

• Weighing: Weigh the required amount of the compound in a clean, dry container. Minimize the time the container is open to the atmosphere.

• Dissolution: Use anhydrous solvents for dissolution. If the solvent is not from a freshly opened bottle, consider using a freshly distilled or dried solvent.

• Inert Atmosphere: For reactions sensitive to moisture or air, use standard Schlenk line or glovebox techniques.

Protocol 2: Analytical Methods for Purity Assessment

Consistent monitoring of the compound's purity is essential. The following table summarizes recommended analytical techniques.

Technique	Purpose	Expected Observations for a Pure Sample	Signs of Degradation
¹H NMR	Structural confirmation and purity assessment.	Clean spectrum with expected chemical shifts and integration values for the aromatic, isopropyl, and methylene protons.	Appearance of new peaks, for example, a singlet corresponding to the methylene protons of the hydrolysis product or vinylic protons of the elimination product.
LC-MS	Purity determination and identification of impurities.	A single major peak with the expected mass-to-charge ratio (m/z) for the parent ion.	Additional peaks with m/z values corresponding to potential degradation products (e.g., M-HBr, M-Br+OH).
FT-IR	Functional group analysis.	Characteristic peaks for the carbonyl (C=O) and sulfonyl (S=O) groups.	Broadening of the O-H stretch region if hydrolysis has occurred. Appearance of a C=C stretch if elimination has occurred.
Melting Point	Purity assessment.	A sharp melting point range.	A broadened and depressed melting point range.

Section 4: Visualizing Degradation Pathways

To provide a clearer understanding of the potential degradation mechanisms, the following diagrams illustrate the key pathways.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Chemically Induced Degradation of Anaplastic Lymphoma Kinase (ALK) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]

Technical Support Center: Purification of α-Bromo Ketones

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Welcome to the technical support center for α-bromo ketone purification. This guide is designed for researchers, medicinal chemists, and process development scientists who work with these versatile but challenging synthetic intermediates. Here, we address the most common purification issues through a series of frequently asked questions and in-depth troubleshooting guides, grounding our advice in mechanistic principles and field-tested protocols.

Frequently Asked Questions (FAQs)

Q1: My crude α-bromo ketone is a dark yellow/brown color. What causes this, and is it a problem?

A: The discoloration is typically a sign of decomposition. α-Bromo ketones are inherently reactive and can degrade via several pathways, primarily through the elimination of hydrogen bromide (HBr) to form α,β-unsaturated ketones, which can subsequently polymerize.[1][2][3] This process is often accelerated by residual acidic impurities (HBr is a byproduct of bromination), light, and heat. While a faint yellow tinge might be acceptable for immediate use in the next step, significant discoloration indicates a substantial loss of product and the presence of impurities that can complicate subsequent reactions.

Q2: Why is it critical to remove residual acid (like HBr) from my crude product?

A: Residual HBr is one of the primary culprits behind the instability of α-bromo ketones.[4][5] It acts as a catalyst for decomposition and can promote unwanted side reactions. For instance, HBr can catalyze the enolization of the ketone, which is the first step in many degradation pathways.[2][6] Thoroughly neutralizing and removing acid during the workup is paramount for obtaining a stable product.

Q3: Can I use silica gel column chromatography to purify my α-bromo ketone?

A: Yes, but with extreme caution. Standard silica gel is acidic and can accelerate product decomposition on the column, leading to streaking, low recovery, and the formation of colored bands. If chromatography is necessary, it is crucial to use a deactivated stationary phase. This can be achieved by pre-treating the silica gel with a base, such as triethylamine, mixed into the slurry and the eluent (e.g., 1% triethylamine in the solvent system).[7]

Q4: My α-bromo ketone is a lachrymator. What are the best practices for handling it safely?

A: α-Bromo ketones are potent lachrymators (tear-inducing agents) and alkylating agents, making them hazardous. Always handle these compounds in a well-ventilated chemical fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate chemical-resistant gloves (nitrile gloves are common, but double-gloving or using thicker gloves is advisable), is mandatory. Have a quench solution, such as aqueous sodium bicarbonate or sodium thiosulfate, readily available to neutralize any spills.

In-Depth Troubleshooting Guides

Issue 1: Incomplete Reaction & Difficulty Separating from Starting Material

Symptom: NMR or TLC analysis of the crude product shows a significant amount of the unreacted starting ketone alongside the desired α-bromo ketone. The two spots have very similar Rf values, making chromatographic separation difficult.[8]

Root Cause Analysis:

• Insufficient Brominating Agent: The stoichiometry of the brominating agent (e.g., Br₂, NBS) was too low for complete conversion.

• Poor Enol/Enolate Formation: The rate-determining step in many brominations is the formation of the enol or enolate intermediate.[2][6] Insufficient acid or base catalyst, or a non-optimal reaction temperature, can slow this step and lead to incomplete conversion.

• Steric Hindrance: A sterically hindered α-carbon can significantly slow the rate of bromination.

Solutions & Protocols:

• Reaction Optimization: Before tackling the purification, consider optimizing the reaction. Incrementally increasing the equivalents of the brominating agent (e.g., from 1.05 to 1.1 equivalents of NBS) can drive the reaction to completion. However, be aware that excess brominating agent can lead to the formation of di-brominated byproducts.[8]

• Chromatography on Deactivated Silica:

  • Slurry Preparation: Prepare a slurry of silica gel in your starting eluent (e.g., 98:2 Hexane:Ethyl Acetate). Add triethylamine (Et₃N) to the slurry to constitute ~1% of the total volume.

  • Column Packing: Pack the column with the deactivated slurry.

  • Eluent: Use an eluent that also contains 1% Et₃N throughout the purification.

  • Elution: The non-polar starting ketone will typically elute before the slightly more polar α-bromo ketone. The deactivation of silica minimizes on-column decomposition, which can cause overlapping of spots.

• Recrystallization (for solid products): This is often the most effective method for separating compounds with similar polarity.

  • Solvent Screening: Test various solvents (e.g., ethanol, methanol, hexane, ethyl acetate, or mixtures) to find one in which the product is soluble when hot but sparingly soluble when cold, while the starting material remains soluble at low temperatures.

  • Protocol: Dissolve the crude material in a minimal amount of the hot solvent. Allow the solution to cool slowly to room temperature, then place it in an ice bath or freezer to maximize crystal formation. Collect the crystals by vacuum filtration and wash with a small amount of the cold solvent.[9]

Issue 2: Product Decomposes During Storage

Symptom: A pure, colorless α-bromo ketone (solid or oil) turns yellow or brown and may liquefy over a period of hours or days, even when stored in a vial.

Root Cause Analysis:

• Trace Acid: The most common cause is residual HBr or other acidic impurities from the workup.[4]

• Exposure to Light: α-Bromo ketones can be photochemically sensitive.

• Elevated Temperature: Heat accelerates the elimination of HBr.

Solutions & Protocols:

• Thorough Aqueous Workup:

  • Neutralization: After the reaction, quench with a mild base like saturated aqueous sodium bicarbonate (NaHCO₃). Wash the organic layer until the aqueous layer is neutral or slightly basic (check with pH paper).

  • Reductant Wash: To remove any unreacted bromine, wash the organic layer with a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃).[10] The characteristic brown/orange color of bromine will disappear.

  • Brine Wash & Drying: Wash with brine (saturated NaCl) to remove bulk water, then dry the organic layer thoroughly over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Proper Storage Protocol:

  • Store the purified product under an inert atmosphere (nitrogen or argon).

  • Use an amber vial or wrap the vial in aluminum foil to protect it from light.

  • Store in a freezer, preferably at -20°C, to minimize thermal decomposition.

Purification Strategy Decision Workflow

The choice of purification method depends heavily on the physical state of your product and the nature of the impurities. The following workflow provides a general decision-making guide.

Caption: Decision workflow for selecting a purification method.

Comparative Summary of Purification Techniques

Purification Method	Best For	Key Advantages	Major Challenges & Mitigation
Recrystallization	Crystalline, thermally stable solids.	Highly effective for purity enhancement; scalable.	Oiling out if impure; requires finding a suitable solvent system.
Column Chromatography	Thermally sensitive compounds; separation of products from non-polar byproducts (e.g., starting material).	Good for a wide range of compounds.	Challenge: On-column decomposition. Mitigation: Use silica deactivated with triethylamine.[7]
Aqueous Wash / Extraction	Removing acidic (HBr) or basic impurities and water-soluble byproducts.	Simple, fast, and essential for initial cleanup and stability.	Ineffective for removing organic impurities with similar solubility.
Vacuum Distillation	Thermally stable, volatile liquids with boiling points distinct from impurities.	Can be very effective for high purity on a large scale.	Risk of thermal decomposition; not suitable for non-volatile or heat-sensitive compounds.

References

• α-Bromoketone synthesis by bromination. Organic Chemistry Portal. [Link]

• Alpha Halogenation of Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon.

• Synthetic Access to Aromatic α-Haloketones. National Institutes of Health (PMC). [Link]

• Separation of Ketone and alpha Bromo ketone. Reddit r/Chempros. [Link]

• Halogenation Of Ketones via Enols. Master Organic Chemistry. [Link]

• Alpha Halogenation of Aldehydes and Ketones. Chemistry LibreTexts (Wade). [Link]

• Organocatalytic Enantioselective α-Bromination of Aldehydes with N-Bromosuccinimide. The Journal of Organic Chemistry (ACS Publications). [Link]

• Synthetic Access to Aromatic α-Haloketones. MDPI. [Link]

• Facile one-pot synthesis of α-bromoketones from olefins using bromide/bromate couple as a nonhazardous brominating agent. ResearchGate. [Link]

• Ketone halogenation. Wikipedia. [Link]

• A-level Chemistry Specification (7405). AQA. [Link]

• 22.3 Alpha Halogenation of Aldehydes and Ketones. Organic Chemistry: A Tenth Edition. [Link]

• Removal of HBr without H2O formation. Reddit r/Chempros. [Link]

• Elimination of hydrogen bromide from bromoalkanes. Doc Brown's Advanced Organic Chemistry. [Link]

• Removal of bromine from gaseous hydrogen bromide.

• Neutralizing HBr reaction mixture. Sciencemadness.org. [Link]

• Workup: Bromine or Iodine. University of Rochester, Department of Chemistry. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. reddit.com [reddit.com]
• 9. CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon - Google Patents [patents.google.com]
• 10. Workup [chem.rochester.edu]

Technical Support Center: Removing Unreacted Bromine from Reaction Mixtures

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, reliable, and actionable advice on the critical process of removing unreacted bromine from reaction mixtures. Bromine is a powerful and versatile reagent, but its residual presence can complicate downstream processing and compromise product purity. This resource offers a structured approach to troubleshooting common issues and provides validated protocols to ensure the safe and effective removal of excess bromine.

Frequently Asked Questions (FAQs)

Here we address the most common initial queries regarding the removal of unreacted bromine.

Q1: What are the primary methods for removing unreacted bromine from a reaction mixture?

There are two main strategies for removing unreacted bromine: chemical quenching and physical separation.[1]

• Chemical Quenching: This method involves introducing a reagent that reacts with excess bromine, converting it into non-volatile and typically water-soluble bromide salts. These salts are then easily removed through an aqueous workup.[1]

• Physical Separation: This approach leverages the physical properties of bromine, such as its volatility, to separate it from the reaction mixture. Common techniques include distillation or air stripping.[1][2][3]

Q2: How do I choose the most suitable chemical quenching agent for my experiment?

The selection of a quenching agent is contingent upon the stability of your product and the specific reaction conditions. Below is a comparison of common options:

Quenching Agent	Typical Concentration	Key Considerations
Sodium Thiosulfate (Na₂S₂O₃)	10% aqueous solution	Highly effective and widely used.[4][5] May form elemental sulfur in acidic conditions.[6]
Sodium Bisulfite (NaHSO₃) or Metabisulfite (Na₂S₂O₅)	Saturated aqueous solution	Good alternative to thiosulfate, especially in acidic media, as it's less prone to sulfur precipitation.[6][7]
Sodium Sulfite (Na₂SO₃)	Saturated aqueous solution	Another effective reducing agent for quenching bromine.[7][8]
Saturated Sodium Bicarbonate (NaHCO₃)	Saturated aqueous solution	Can neutralize acidic byproducts (like HBr) and also reacts with bromine.[9][10] Often used in conjunction with other quenchers.

Q3: What is the visual endpoint for bromine quenching?

The quenching reaction is complete when the characteristic red-brown color of bromine disappears, and the solution becomes colorless or pale yellow.[4][6][11]

Q4: Are there any safety precautions I should take when handling bromine and performing quenching?

Yes, bromine is a hazardous and corrosive substance that requires strict safety measures.[12]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety goggles, a face shield, and a lab coat.[13]

• Ventilation: All manipulations involving bromine must be performed in a well-ventilated chemical fume hood.[13]

• Exothermic Reactions: Be aware that quenching reactions can be exothermic. It is advisable to cool the reaction mixture in an ice bath before and during the slow, portion-wise addition of the quenching agent.[6][14]

• Spill Management: In case of a spill, have a neutralizing agent, such as a sodium thiosulfate solution or dry lime/soda ash, readily available.[15]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the bromine removal process.

Problem	Potential Cause	Troubleshooting Steps & Optimization
Persistent red-brown color after adding the quenching agent.	1. Insufficient quenching agent: The amount added was not enough to react with all the bromine.2. Poor mixing: In biphasic systems, inadequate stirring can limit the reaction between the aqueous quencher and the bromine in the organic layer.3. Degraded quenching solution: The quenching agent may have decomposed over time.	1. Add more quenching agent: Continue to add the quenching solution portion-wise until the color disappears. A patch test on a small aliquot can determine if more quencher is needed.[6]2. Ensure vigorous stirring: Increase the stirring rate to improve contact between the two phases.[6]3. Prepare a fresh solution: If the quencher is suspected to be old, prepare a fresh solution.[6]
Formation of a solid precipitate (sulfur) during quenching.	Acidic conditions: Sodium thiosulfate can decompose in acidic media to form elemental sulfur.[6][16]	1. Adjust pH: Neutralize or slightly basify the reaction mixture with a base like sodium bicarbonate before or during the addition of sodium thiosulfate.[6]2. Use an alternative quencher: Sodium bisulfite or sodium sulfite are less likely to form sulfur under acidic conditions.[6][7]3. Removal of sulfur: If sulfur has already formed, it can often be removed by filtration through Celite.
The quenching reaction is violently exothermic and difficult to control.	1. High concentration of bromine or quenching agent: The reaction between bromine and the quencher is inherently exothermic.[6]2. Rapid addition of quenching agent: Adding the quencher too quickly can lead to a rapid release of heat.	1. Cool the reaction mixture: Use an ice bath to cool the reaction mixture before and during the addition of the quenching agent.[6][14]2. Add the quenching agent slowly: Add the quencher dropwise or in small portions to control the rate of reaction and heat generation.[14]
Emulsion formation during aqueous workup.	Presence of surfactants or fine solids: These can stabilize the interface between the organic and aqueous layers.	1. Add brine: A saturated solution of sodium chloride can help to break up emulsions by increasing the ionic strength of the aqueous phase.2. Allow the mixture to stand: Sometimes, simply letting the mixture sit undisturbed can lead to phase separation.3. Filtration: Passing the mixture through a pad of Celite or glass wool can sometimes help to break up the emulsion.

Detailed Experimental Protocols

Protocol 1: Quenching with Aqueous Sodium Thiosulfate

This is the most common method for removing unreacted bromine.

1. Preparation of 10% Sodium Thiosulfate Solution: a. Dissolve 10 g of sodium thiosulfate pentahydrate in 90 mL of deionized water.

2. Quenching Procedure: a. Cool the reaction mixture to 0-5 °C using an ice bath. b. With vigorous stirring, slowly add the 10% sodium thiosulfate solution to the reaction mixture.[4][6] c. Continue adding the solution until the red-brown color of bromine disappears and the solution becomes colorless or pale yellow.[6][11]

3. Work-up: a. Transfer the mixture to a separatory funnel and separate the aqueous and organic layers.[6][14] b. Wash the organic layer with water and then with brine.[6][14] c. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).[6][14] d. Filter to remove the drying agent. e. Remove the solvent under reduced pressure.

Protocol 2: Quenching with Aqueous Sodium Bisulfite

This is a suitable alternative, particularly if the reaction mixture is acidic.

1. Preparation of Saturated Sodium Bisulfite Solution: a. Add sodium bisulfite to deionized water with stirring until no more solid dissolves.

2. Quenching Procedure: a. Cool the reaction mixture to room temperature. b. Slowly add the saturated sodium bisulfite solution to the reaction mixture with vigorous stirring. c. Continue the addition until the bromine color is discharged.[14]

3. Work-up: a. Separate the aqueous and organic layers. b. Wash the organic layer with water and then with brine. c. Dry the organic layer over a suitable drying agent and filter. d. Remove the solvent under reduced pressure.

Mechanistic Insights and Visualizations

Chemical Quenching of Bromine

The process of quenching bromine involves a redox reaction where bromine (Br₂) is reduced to bromide ions (Br⁻) by a reducing agent.[17][18]

Liquid-Liquid Extraction Workflow

After quenching, a liquid-liquid extraction is typically performed to separate the organic product from the aqueous byproducts.

Disposal Considerations

Proper disposal of bromine-containing waste is crucial for laboratory safety and environmental protection.

• Neutralization: Before disposal, any residual bromine should be neutralized with a solution of sodium thiosulfate.[19][20]

• Waste Streams: The neutralized aqueous waste, containing bromide salts, should be disposed of in accordance with local and institutional regulations for hazardous waste.[21] Do not empty into drains without proper neutralization and authorization.[21]

• Contaminated Materials: Any materials, such as filter paper or Celite, that have come into contact with bromine should also be treated as hazardous waste.

This guide provides a comprehensive framework for addressing the challenges associated with removing unreacted bromine. By understanding the underlying chemical principles and following these validated protocols, you can enhance the purity of your products and ensure a safe laboratory environment. For further assistance, please do not hesitate to contact our technical support team.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Bromine. Retrieved from [Link]

• New Jersey Department of Health. (2017). Hazardous Substance Fact Sheet: Bromine. Retrieved from [Link]

• ResearchGate. (2018). How to neutralize gaseous bromine? Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Bromine or Iodine. Retrieved from [Link]

• NileRed. (2014). Neutralization of Bromine - Beautiful Reaction. YouTube. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-Butenoic acid, 2,3-dibromo-, (2E)-. Retrieved from [Link]

• Reddit. (2022). Alternatives to thiosulfate as Bromine scavenger. r/OrganicChemistry. Retrieved from [Link]

• Quora. (2018). How does sodium thiosulfate neutralize bromine? Retrieved from [Link]

• Chemistry LibreTexts. (2024). 8.6: Common Extraction Washes. Retrieved from [Link]

• Google Patents. (2014). CN103613073A - Method for extracting bromine from bromine-containing wastewater.

• SlidePlayer. (n.d.). EXTRACTION OF BROMINE FROM SEA WATER. Retrieved from [Link]

• Wikipedia. (n.d.). Sodium thiosulfate. Retrieved from [Link]

• Chemtalk. (n.d.). Bromine water - disposal. Retrieved from [Link]

• Reddit. (2023). Question about use of bromine (experimental procedure). r/Chempros. Retrieved from [Link]

• ResearchGate. (2015). Which is the best way to recycle or neutralise Bromine? Retrieved from [Link]

• PubChem. (n.d.). Sodium Bicarbonate. Retrieved from [Link]

• ICL Group. (n.d.). BROMINE - Safety Handbook. Retrieved from [Link]

• De Dietrich Process Systems. (n.d.). Bromine Processes. Retrieved from [Link]

• Quora. (2020). How to remove bromine from a reaction mixture? Retrieved from [Link]

• Chemistry LibreTexts. (2021). 4.7: Reaction Work-Ups. Retrieved from [Link]

• Wikipedia. (n.d.). Bisulfite. Retrieved from [Link]

• Reddit. (2017). Safely handling a liter of Bromine? r/chemistry. Retrieved from [Link]

• RSC Education. (n.d.). Handling liquid bromine and preparing bromine water. Retrieved from [Link]

• Atlantis Press. (n.d.). Progress on the Extraction Techniques of Bromine. Retrieved from [Link]

• Brainly. (2023). In your experiment, sodium bisulfite...is used to destroy any unreacted bromine. Retrieved from [Link]

• Google Patents. (1964). US3145084A - Purification of liquid bromine contaminated with organic impurities.

• Reddit. (2013). [organic chem] Why is sodium bisulfite added in this reaction? r/chemhelp. Retrieved from [Link]

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scale-up synthesis considerations for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

An essential intermediate in pharmaceutical synthesis, 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is valued for its role in constructing more complex bioactive molecules. However, scaling its synthesis from the laboratory bench to pilot or production scale introduces significant challenges related to reaction control, safety, and product purity. The inherent reactivity of brominating agents and the potential for exothermic events demand a robust and well-understood process.

This technical support center provides a comprehensive guide for researchers, chemists, and process engineers involved in the scale-up synthesis of this key intermediate. It is designed in a flexible question-and-answer format to directly address common issues, offering field-proven insights and troubleshooting strategies grounded in chemical principles.

Technical Troubleshooting Guide

This section addresses specific problems that may arise during the scale-up synthesis of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone.

Question: My bromination reaction is sluggish or fails to initiate, even after adding the brominating agent. What are the likely causes and solutions?

Answer: Failure to initiate is a common scale-up concern, often stemming from issues with reagents, temperature, or mixing.

• Causality: The reaction is an acid-catalyzed α-bromination of a ketone. The rate-determining step is the formation of the enol or enolate, which then attacks the electrophilic bromine. If this enolization is too slow, the reaction will not proceed.

• Troubleshooting Steps:

  • Verify Starting Material Quality: Ensure the starting material, 1-(4-(isopropylsulfonyl)phenyl)ethanone, is dry and free of basic impurities that could neutralize the acid catalyst.

  • Check Catalyst Activity: If using an acid catalyst like H₂SO₄ or HBr in acetic acid, ensure it is of the correct concentration and has not been degraded. On scale, even small amounts of water in the solvent can impact catalyst activity.

  • Initiate with a Small Temperature Increase: A slight, controlled increase in temperature can sometimes provide the necessary activation energy to initiate the reaction. However, this must be done with extreme caution, as the reaction is exothermic.

  • Confirm Mixing Efficiency: In large reactors, poor agitation can lead to localized "dead spots" where reagents do not mix effectively. Ensure the impeller design and stirring speed are adequate for the vessel geometry and batch volume.

Question: The reaction is generating significant amounts of a dibrominated byproduct. How can I improve the selectivity for the desired mono-brominated product?

Answer: Over-bromination is a classic selectivity challenge in α-bromination. The product, an α-bromo ketone, is often more reactive than the starting ketone, leading to the formation of a 2,2-dibromo species.

• Causality: The first bromine atom is electron-withdrawing, which can increase the acidity of the remaining α-proton, making the second bromination faster than the first under certain conditions.

• Control Strategies:

  • Strict Stoichiometry: Use a slight sub-stoichiometric amount of the brominating agent (e.g., 0.95-0.98 equivalents). While this may result in some unreacted starting material, it is often easier to separate than the dibrominated impurity.

  • Slow Reagent Addition: The most critical parameter for controlling selectivity is the slow, controlled addition of the brominating agent (e.g., Br₂).[1] This maintains a low concentration of the brominating species in the reactor, favoring reaction with the more abundant starting material.

  • Maintain Low Temperature: Running the reaction at a consistently low temperature (e.g., 0-10°C) reduces the rate of the second bromination more significantly than the first, thereby improving selectivity.[1]

  • Reaction Monitoring: Use in-process controls (IPC) like HPLC or TLC to monitor the disappearance of the starting material and the appearance of the product and byproducts.[1][2] Stop the reaction just as the starting material is consumed to prevent over-reaction.

Question: After quenching and workup, my product yield is consistently low. Where might I be losing material?

Answer: Low yield can be attributed to incomplete reaction, product degradation, or losses during the workup and isolation phases.

• Troubleshooting the Workup:

  • Quenching: Ensure the quenching agent (e.g., aqueous sodium bisulfite or thiosulfate to remove excess bromine) is added slowly and with good cooling to prevent side reactions.

  • Phase Separation: In large-scale liquid-liquid extractions, emulsions can form, trapping the product. Consider adding brine to help break emulsions. Also, ensure the pH of the aqueous layer is controlled to prevent any potential hydrolysis of the product.

  • Purification Losses: Recrystallization is a common purification method, but choosing the right solvent is critical.[3] If the product is too soluble in the cold recrystallization solvent, significant losses will occur.[3] Perform a solvent screen to find an optimal system.

  • Product Instability: α-bromo ketones can be lachrymators and may degrade under prolonged exposure to heat or basic conditions. Minimize exposure to high temperatures during solvent evaporation and avoid strongly basic conditions during workup.

Question: Scaling up the bromination reaction has raised significant safety concerns, particularly regarding thermal runaway. How can we mitigate these risks?

Answer: Safety is the paramount concern when scaling bromination. The reaction is exothermic, and HBr gas is evolved as a byproduct. A failure to control the reaction can have severe consequences.

• Key Safety Pillars:

  • Thermal Hazard Assessment: Before scaling, perform calorimetric studies (e.g., Differential Scanning Calorimetry - DSC or Reaction Calorimetry - RC1) to determine the heat of reaction and the onset temperature for any decomposition or runaway reactions. Maintain a safe temperature margin (e.g., >75-100°C) between the process temperature and the onset of thermal runaway.[4]

  • Controlled Dosing: The addition of the brominating agent must be controlled by a pump and linked to the reactor's temperature probe. An automated shutdown of the feed should occur if the temperature exceeds a set limit.

  • Heat Transfer: Ensure the reactor has sufficient cooling capacity to remove the heat generated by the reaction. As scale increases, the surface area-to-volume ratio decreases, making heat removal less efficient.[4]

  • Gas Scrubbing: The evolved HBr gas is corrosive and toxic. The reactor must be vented to a caustic scrubber (e.g., NaOH solution) to neutralize the gas before it is released.

  • Consider Safer Reagents: While Br₂ is common, N-Bromosuccinimide (NBS) is a solid and can be easier to handle, though it has its own safety considerations and incompatibilities (e.g., with solvents like DMF).[5]

  • Flow Chemistry: For highly hazardous reactions like bromination, continuous flow processing is an inherently safer alternative. It minimizes the volume of reacting material at any given time and provides superior heat transfer, dramatically reducing the risk of a runaway reaction.[6]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for this reaction at scale? A common choice is a chlorinated solvent like dichloromethane (DCM) or an ether like methyl tert-butyl ether (MTBE). Acetic acid is also effective but can be more difficult to remove during workup. The choice should be based on starting material solubility, reaction performance, and downstream processing considerations.

Q2: How should I monitor the reaction's progress in a large reactor? While TLC is useful for initial development, HPLC is the preferred method for quantitative monitoring at scale. It allows for accurate tracking of the starting material, product, and key impurities, enabling precise determination of the reaction endpoint.

Q3: What are the best practices for handling elemental bromine on a large scale? Elemental bromine is highly corrosive and toxic.[5] Use a closed-system transfer with a diaphragm pump or pressure transfer from a specialized bromine container. All equipment must be made of compatible materials (e.g., glass, Teflon). Personnel must be equipped with appropriate personal protective equipment (PPE), including acid-gas respirators, face shields, and corrosion-resistant gloves.

Q4: What is the typical appearance and stability of the final product? 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is typically a white to light yellow crystalline powder.[7] It should be stored in a cool, dry, and dark place (e.g., 2-8°C refrigerator) to prevent degradation.[8] As an α-bromo ketone, it is a lachrymator and should be handled in a well-ventilated area.

Experimental Protocols & Data

Representative Lab-Scale Synthesis Protocol

This protocol is a starting point for process development and must be optimized and validated before scale-up.

• Setup: A multi-neck, jacketed reactor is equipped with a mechanical stirrer, a temperature probe, a dropping funnel, and a gas outlet connected to a caustic scrubber.

• Charging: Charge the reactor with 1-(4-(isopropylsulfonyl)phenyl)ethanone (1.0 eq) and a suitable solvent like dichloromethane (5-10 volumes).

• Cooling: Cool the stirred solution to 0-5°C using a circulating chiller.

• Bromine Addition: Prepare a solution of elemental bromine (1.05 eq) in dichloromethane.[1] Add the bromine solution dropwise via the dropping funnel over 1-2 hours, ensuring the internal temperature does not exceed 10°C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 5-10°C. Monitor the consumption of the starting material by HPLC or TLC.

• Quenching: Once the reaction is complete, slowly add a 10% aqueous sodium thiosulfate solution to quench any unreacted bromine, maintaining the temperature below 15°C.

• Workup: Separate the organic layer. Wash the organic layer sequentially with water, 5% aqueous sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol or isopropanol/water) to afford the final product.[3][9]

Data Summary: Impact of Reaction Parameters

The following table summarizes the expected impact of key variables on the reaction outcome.

Parameter	Condition	Expected Impact on Yield	Expected Impact on Purity (Dibromo Impurity)
Temperature	Low (0-5°C)	Optimal	Low
High (>20°C)	May decrease due to side reactions	High
Bromine (eq)	0.98 eq	Slightly lower (due to SM)	Very Low
1.10 eq	High (crude)	High
Addition Time	Fast (<30 min)	Variable	High
Slow (>90 min)	Optimal	Low

Visualizations

General Synthesis and Purification Workflow

Caption: Workflow for Synthesis and Purification.

Troubleshooting Decision Tree for Low Purity

Caption: Decision Tree for Purity Troubleshooting.

References

• Qing, W., & Zhang, W. (2009). 2-Bromo-1-(4-hydroxyphenyl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2837. [Link]

• ResearchGate. (n.d.). Preparation of 2-bromo-1-(4-(substituted sulfonyl)piperazin-1-yl)ethanone (4a-c) Reagents and conditions: a) NaN 3 , H 2 O, 80°. b) Et 3 N, ethanol, reflux, 4 h. Retrieved January 23, 2026, from [Link]

• ResearchGate. (2009). 2-Bromo-1-(4-hydroxyphenyl)ethanone. Retrieved January 23, 2026, from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-Bromo-1-(2,4-dichlorophenyl)ethanone. Retrieved January 23, 2026, from [Link]

• International Journal of Advanced Research in Science, Communication and Technology (IJARSCT). (2021). Synthesis, Characterization and Biological Evaluation of 4-(4-Bromo-1-Hydroxy Naphthalen-2-Yl). Retrieved January 23, 2026, from [Link]

• Pharmaffiliates. (n.d.). 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. Retrieved January 23, 2026, from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-bromo-1-(4-benzyloxy-phenyl)-ethanone. Retrieved January 23, 2026, from [Link]

• American Chemical Society. (2014). Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS Symposium Series. [Link]

• University of Illinois Division of Research Safety. (2019). Scale-up Reactions. Retrieved January 23, 2026, from [Link]

• Guan, M., et al. (2021). Safe Scale-Up of an N-Bromosuccinimide Involved Bromination Reaction. ResearchGate. [Link]

• Scientific Update. (2024). A Dangerous Bromance. Retrieved January 23, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-1-(4-fluorophenyl)ethan-1-one. PubChem Compound Database. Retrieved January 23, 2026, from [Link]

• Gemoets, H. P. L., et al. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Molecules, 24(11), 2149. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-1-[4-(phenylsulfonyl)phenyl]ethanone. PubChem Compound Database. Retrieved January 23, 2026, from [Link]

• Liu, F., Ren, S.-Y., & Yang, W.-J. (2012). 2-Bromo-2-methyl-1-[4-(methylsulfanyl)phenyl]propan-1-one. Acta Crystallographica Section E: Crystallographic Communications, 68(Pt 6), o1759. [Link]

• National Institute of Standards and Technology. (n.d.). Ethanone, 2-bromo-1-phenyl-. NIST Chemistry WebBook. Retrieved January 23, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Crystallographic Analysis of 2-Bromoacetophenone Analogues: Structural Insights for Rational Drug Design

This guide provides a comprehensive comparison of the X-ray crystal structures of 2-Bromo-1-phenylethanone analogues. While the specific crystal structure for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is not publicly available, a detailed analysis of its closely related analogues offers critical insights into the influence of para-substituents on solid-state conformation and intermolecular interactions. Understanding these relationships is paramount for researchers in drug development, as solid-state properties profoundly impact a molecule's stability, solubility, and bioavailability.

The α-haloketone motif is a key pharmacophore and a versatile synthetic intermediate in medicinal chemistry.[1][2] Its reactivity, governed by the electron-withdrawing carbonyl group that polarizes the C-X bond, makes it a valuable tool for creating covalent inhibitors and other targeted therapeutics.[1] The following sections delve into the synthesis, crystallization, and comparative structural analysis of this important class of molecules, providing both theoretical grounding and practical experimental protocols.

Section 1: Synthesis and Crystallization of Phenacyl Bromide Analogues

The synthesis of 2-bromo-1-phenylethanone analogues is typically achieved through a robust two-step process. The rationale behind this synthetic route is its high efficiency and the commercial availability of a wide range of starting materials, allowing for the generation of diverse analogue libraries.

Experimental Protocol: General Synthesis

• Step 1: Friedel-Crafts Acylation of the Substituted Benzene.

  • Rationale: This electrophilic aromatic substitution reaction forms the core acetophenone structure. The choice of Lewis acid (e.g., AlCl₃) is critical for activating the acetyl chloride for electrophilic attack on the aromatic ring.

  • Procedure:

    • To a stirred suspension of anhydrous aluminum chloride (1.1 eq.) in anhydrous dichloromethane (DCM) at 0 °C, add acetyl chloride (1.0 eq.) dropwise.

    • After 15 minutes, add the desired substituted benzene (e.g., anisole, phenol) (1.0 eq.) dissolved in DCM dropwise, maintaining the temperature at 0 °C.

    • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

    • Upon completion, carefully pour the reaction mixture into a flask containing crushed ice and concentrated HCl to quench the reaction and decompose the aluminum complex.

    • Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the crude acetophenone derivative. Purify by column chromatography or recrystallization.

• Step 2: α-Bromination of the Acetophenone Derivative.

  • Rationale: This step introduces the bromine atom at the α-position. Using a reagent like cupric bromide provides a convenient and selective method for bromination.[3]

  • Procedure:

    • Dissolve the acetophenone derivative (1.0 eq.) in a suitable solvent mixture, such as chloroform-ethyl acetate.

    • Add cupric bromide (CuBr₂) (2.2 eq.) to the solution.

    • Reflux the mixture for 4-6 hours until the black CuBr₂ is converted to white CuBr, indicating the reaction's progress.

    • Filter the hot solution to remove the copper salts and concentrate the filtrate under reduced pressure.

    • Purify the resulting crude 2-bromo-1-phenylethanone analogue by recrystallization from a suitable solvent (e.g., ethanol, methanol).

Experimental Protocol: Single Crystal Growth

The growth of X-ray quality single crystals is essential for structural elucidation. Slow evaporation is a reliable method for obtaining high-quality crystals of small organic molecules.

• Rationale: This technique allows for the slow and orderly deposition of molecules from a saturated solution onto a growing crystal lattice, minimizing defects. The choice of solvent is critical; it should be one in which the compound has moderate solubility and a relatively low vapor pressure.

• Procedure:

  • Dissolve the purified compound in a minimal amount of a suitable solvent (e.g., ethanol, chloroform, or acetone) to create a nearly saturated solution.[4]

  • Filter the solution through a syringe filter (0.22 µm) into a clean vial to remove any particulate matter that could act as unwanted nucleation sites.

  • Cover the vial with a cap or parafilm and pierce it with a few small holes to allow for slow evaporation of the solvent.

  • Place the vial in a vibration-free location at a constant temperature.

  • Monitor the vial over several days to weeks for the formation of single crystals.

Workflow Diagram: Synthesis and Crystallization

Caption: General workflow for the synthesis and crystallization of 2-bromoacetophenone analogues.

Section 2: Comparative Crystal Structure Analysis

The analysis of the crystal structures of 2-bromoacetophenone analogues reveals distinct patterns in molecular conformation and crystal packing, driven primarily by the nature of the para-substituent on the phenyl ring. The following table summarizes key crystallographic data for selected analogues.

Compound	2-Bromo-1-(4-hydroxyphenyl)ethanone [5]	2-Bromo-1-(4-methoxyphenyl)ethanone [3]	2-Chloro-1-(3-hydroxyphenyl)ethanone [2]
Chemical Structure	HO-Ph-C(=O)CH₂Br	MeO-Ph-C(=O)CH₂Br	HO-Ph(m)-C(=O)CH₂Cl
CSD Refcode	XEZQOR	RASGUP	WIXJUT
Crystal System	Orthorhombic	Monoclinic	Monoclinic
Space Group	Pca2₁	P2₁/c	P2₁/c
Key Torsion Angle (°) (O=C-C-Br)	-1.5 / 2.7 (two molecules in ASU)	16.2	-14.1
Key Intermolecular Interactions	Strong O-H···O hydrogen bonds forming chains.	Weak C-H···O interactions forming chains.	Strong O-H···O hydrogen bonds forming inversion dimers.

Analysis of Findings

• Molecular Conformation: All analogues exhibit a relatively planar conformation, with the C=O and C-X bonds being nearly coplanar.[2][3][5] This planarity is influenced by electronic interactions between the carbonyl group and the adjacent halogen.[1] The key torsion angle (O=C-C-Br/Cl) shows slight deviations from perfect syn-planarity, a common feature in α-haloketones.

• Impact of Hydrogen Bonding: The most significant differentiator in crystal packing is the presence of a hydroxyl group. In 2-Bromo-1-(4-hydroxyphenyl)ethanone , strong O-H···O hydrogen bonds link the hydroxyl group of one molecule to the carbonyl oxygen of another, forming infinite chains through the crystal lattice.[5] A similar, powerful hydrogen bonding motif is observed in 2-Chloro-1-(3-hydroxyphenyl)ethanone , where it results in the formation of inversion-symmetric dimers.[2]

• Weaker Interactions: In contrast, 2-Bromo-1-(4-methoxyphenyl)ethanone , which lacks a strong hydrogen bond donor, organizes its crystal packing through weaker C-H···O interactions between aromatic protons and carbonyl oxygens.[3] This leads to a different, and generally less tightly bound, packing arrangement compared to its hydroxylated counterparts.

• Halogen Interactions: While not the dominant interaction in these specific published structures, halogen bonding (C-X···O) is a known and significant directional interaction that can influence the crystal packing of α-haloketones.[6] Its strength and geometry are critical in designing co-crystals and understanding polymorphic landscapes.

Diagram of Intermolecular Interactions

Sources

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• 4. 2-[(4-Chloro­phen­yl)sulfan­yl]-2-meth­oxy-1-phenyl­ethan-1-one: crystal structure and Hirshfeld surface analysis - PMC [pmc.ncbi.nlm.nih.gov]
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A Researcher's Guide to α-Halo Ketones: A Comparative Analysis of Chloro vs. Bromo Reactivity

Introduction

α-Halo ketones are cornerstone electrophiles in organic synthesis, serving as versatile building blocks for constructing complex molecular architectures, particularly in pharmaceutical and materials science. Their utility stems from the presence of two key reactive sites: the electrophilic carbonyl carbon and the adjacent carbon atom bearing a halogen, which is highly activated for nucleophilic substitution. A frequent and critical decision for the synthetic chemist is the choice of the halogen itself—most commonly, chlorine versus bromine.

This guide provides an in-depth comparison of the reactivity of α-chloro and α-bromo ketones. Moving beyond simple rules of thumb, we will dissect the fundamental physicochemical properties that govern their behavior and provide experimental context to guide your selection process for achieving optimal outcomes in your synthetic endeavors.

I. The Decisive Factors: Unpacking the Principles of Reactivity

The enhanced reactivity of α-halo ketones compared to their parent alkyl halides is a well-established principle, driven by the powerful electron-withdrawing nature of the adjacent carbonyl group.[1] This inductive effect renders the α-carbon significantly more electron-deficient and thus more susceptible to nucleophilic attack. However, the difference in reactivity between α-chloro and α-bromo ketones is primarily dictated by two interrelated factors: carbon-halogen bond strength and leaving group ability.

Carbon-Halogen (C-X) Bond Strength

The rate of a nucleophilic substitution reaction is intrinsically linked to the energy required to break the carbon-halogen bond. The C-Br bond is significantly weaker and longer than the C-Cl bond, making it easier to cleave. This difference is a primary driver for the generally higher reactivity of α-bromo ketones.

Property	α-Chloro Ketone (C-Cl)	α-Bromo Ketone (C-Br)	Impact on Reactivity
Bond Dissociation Energy	~328 kJ/mol[2]	~276 kJ/mol[2]	The weaker C-Br bond requires less energy to break, facilitating a faster reaction rate.
Average Bond Length	~1.78 Å	~1.94 Å	The longer C-Br bond is inherently less stable and more readily cleaved.

Leaving Group Ability

For a substitution reaction to proceed, the leaving group must depart as a stable species. A good leaving group is a weak base, as this implies it is stable on its own and less likely to re-initiate a reverse reaction.[3] When comparing the halide ions, bromide (Br⁻) is a weaker base than chloride (Cl⁻). This can be understood by examining the acidity of their conjugate acids; HBr (pKa ≈ -9) is a stronger acid than HCl (pKa ≈ -7), meaning Br⁻ is more stable and therefore a better leaving group.[4]

This superior leaving group ability of bromide is arguably the most dominant factor contributing to the heightened reactivity of α-bromo ketones in SN2 reactions.[4]

II. Reactivity in Action: A Head-to-Head Comparison in Key Reactions

The theoretical principles outlined above manifest clearly in common synthetic applications. α-Bromo ketones consistently outperform their chloro-analogs in reactions where the C-X bond is cleaved in the rate-determining step.

A. Bimolecular Nucleophilic Substitution (SN2) Reactions

SN2 reactions are the most common transformations involving α-halo ketones, used to form new carbon-carbon and carbon-heteroatom bonds. In these reactions, α-bromo ketones are substantially more reactive. While precise rate constants vary by substrate and nucleophile, it is not uncommon for bromoacetophenones to react orders of magnitude faster than the corresponding chloroacetophenones under identical conditions.

This reactivity gap allows for greater flexibility in experimental design. Reactions with α-bromo ketones can often be performed at lower temperatures or with weaker nucleophiles, minimizing the risk of side reactions such as elimination or enolate-driven rearrangements.

Caption: Generalized SN2 mechanism on an α-halo ketone.

B. The Finkelstein Reaction: A Strategic Halogen Exchange

The Finkelstein reaction is a classic SN2 process that brilliantly exploits the principles of reactivity and solubility to convert alkyl chlorides or bromides into the highly reactive alkyl iodides.[5][6] When applied to α-halo ketones, this equilibrium-driven reaction is pushed to completion by the precipitation of NaCl or NaBr from an acetone solution, in which NaI is soluble.[5][7]

Given that the reaction proceeds via an SN2 mechanism, α-bromo ketones are converted to their iodo-analogs significantly faster than α-chloro ketones. This makes the bromo-derivatives the preferred starting material for accessing the exceptionally reactive α-iodo ketones.

Caption: Workflow illustrating the Finkelstein halogen exchange.

C. The Favorskii Rearrangement

The Favorskii rearrangement is a more complex, base-mediated reaction that converts α-halo ketones into carboxylic acid derivatives, often involving a ring contraction in cyclic systems.[8][9] The mechanism is thought to proceed through a cyclopropanone intermediate.

Both α-chloro and α-bromo ketones are viable substrates for this rearrangement. While the initial enolate formation and intramolecular displacement of the halide might be faster with bromine, the overall efficiency and yield can be substrate-dependent. Some reports suggest that reactions with α-bromo ketones can sometimes result in lower yields due to competing side reactions.[10] Therefore, the choice of halogen in a Favorskii rearrangement may require more nuanced, case-by-case consideration, where the greater stability of the α-chloro ketone could be advantageous.

Caption: Simplified mechanism of the Favorskii Rearrangement.

III. Experimental Protocols & Self-Validating Systems

The following protocols are designed to be self-validating. The expected difference in reaction time and temperature provides an internal check on the reactivity principles discussed.

Protocol 1: Comparative N-Alkylation of Aniline

This experiment directly compares the reactivity of 2-chloroacetophenone and 2-bromoacetophenone with a common nucleophile.

Objective: To demonstrate the higher reactivity of the α-bromo ketone through shorter reaction times and/or milder conditions.

Materials:

• 2-Chloroacetophenone

• 2-Bromoacetophenone

• Aniline

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetonitrile (MeCN), anhydrous

• Ethyl Acetate (EtOAc) & Hexanes for chromatography

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine

Procedure:

• Reaction Setup (Two parallel reactions):

  • Reaction A (Chloro): To a 50 mL round-bottom flask, add 2-chloroacetophenone (1.0 mmol), aniline (1.1 mmol), and K₂CO₃ (2.0 mmol).

  • Reaction B (Bromo): To a second 50 mL flask, add 2-bromoacetophenone (1.0 mmol), aniline (1.1 mmol), and K₂CO₃ (2.0 mmol).

• Add anhydrous MeCN (10 mL) to each flask.

• Stir both reactions at room temperature (20-25°C).

• Reaction Monitoring: Monitor the progress of both reactions every 30 minutes by Thin Layer Chromatography (TLC) or LC-MS.

• Causality & Observation: Reaction B (bromo) is expected to reach completion significantly faster (typically within 1-3 hours) than Reaction A (chloro), which may require heating or extended reaction times (>12 hours). This directly validates the superior leaving group ability of bromide.

• Workup (once starting material is consumed):

  • Filter the reaction mixture to remove K₂CO₃.

  • Concentrate the filtrate under reduced pressure.

  • Redissolve the residue in EtOAc (20 mL) and wash with sat. NaHCO₃ (2 x 10 mL) and brine (1 x 10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography (e.g., 10-20% EtOAc in hexanes) to yield the desired N-phenyl-2-aminoacetophenone.

Protocol 2: Synthesis of 2-Iodoacetophenone via Finkelstein Reaction

This protocol demonstrates the conversion of a less reactive α-chloro ketone into its highly reactive iodo counterpart.

Objective: To execute a halogen exchange, providing a gateway to a more potent electrophile.

Materials:

• 2-Chloroacetophenone

• Sodium Iodide (NaI), anhydrous

• Acetone, anhydrous

• Dichloromethane (DCM)

• Aqueous Sodium Thiosulfate (Na₂S₂O₃)

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask protected from light (e.g., wrapped in aluminum foil), add 2-chloroacetophenone (5.0 mmol) and anhydrous NaI (7.5 mmol).

• Add anhydrous acetone (40 mL).

• Heat the mixture to reflux (approx. 56°C).

• Self-Validation System: A white precipitate of NaCl should begin to form within the first 30-60 minutes, visually confirming that the equilibrium is shifting towards the product. The reaction is typically complete in 2-4 hours.

• Workup:

  • Cool the reaction to room temperature and remove the acetone under reduced pressure.

  • Partition the residue between DCM (50 mL) and water (25 mL).

  • Wash the organic layer with 10% aqueous Na₂S₂O₃ (1 x 15 mL) to remove any residual iodine color, followed by brine (1 x 15 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Result: The resulting crude 2-iodoacetophenone is often of sufficient purity for subsequent steps but can be purified by chromatography if necessary. It should be used immediately due to its higher reactivity and sensitivity to light.

IV. Conclusion and Strategic Recommendations

The evidence is unequivocal: for the vast majority of nucleophilic substitution reactions, α-bromo ketones are the more reactive and versatile synthetic intermediates compared to their α-chloro counterparts. This heightened reactivity is a direct consequence of the weaker carbon-bromine bond and the superior leaving group ability of the bromide ion.

Strategic Recommendations:

• For Maximum Reactivity: When planning SN2-type reactions, default to the α-bromo ketone. It will provide faster reaction rates, allow for milder conditions, and broaden the scope of viable nucleophiles.

• For Enhanced Stability or Cost-Effectiveness: α-Chloro ketones are a suitable choice when a less reactive electrophile is required to prevent side reactions, or when cost is a primary driver. They remain effective reagents, particularly when paired with strong nucleophiles or when elevated temperatures are acceptable.

• Accessing the Ultimate Reactivity: For sluggish transformations, consider a two-step approach: begin with a stable and inexpensive α-chloro ketone, convert it to the α-iodo ketone via the Finkelstein reaction, and immediately use the highly activated product in your desired substitution.

By understanding the fundamental principles and observing their practical consequences, researchers can make informed, strategic decisions, transforming the choice between an α-chloro and α-bromo ketone from a simple guess into a powerful tool for synthetic optimization.

References

• Al-Zaydi, K. M. (2007). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 12(4), 791-867. [Link]

• LibreTexts Chemistry. (2021). Physical Properties of Haloalkanes. [Link]

• Chemguide. (n.d.). An introduction to halogenoalkanes (haloalkanes). [Link]

• Khan Academy. (n.d.). SN1 and SN2: Leaving group. [Link]

• Clark, J. (2020). The SN2 mechanism. YouTube. [Link]

• Wikipedia. (n.d.). Finkelstein reaction. [Link]

• BYJU'S. (n.d.). Finkelstein Reaction. [Link]

• Master Organic Chemistry. (2024). What Makes A Good Leaving Group?. [Link]

• Wikipedia. (n.d.). Favorskii rearrangement. [Link]

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• Professor Dave Explains. (2022). Favorskii Rearrangement. YouTube. [Link]

• AQA A-level chemistry. (2020). 3.3 Haloalkanes No 5 Comparing the reactivity of chloro-, bromo- and iodoalkanes. YouTube. [Link]

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comparing 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone to other electrophiles

An In-Depth Comparative Guide to 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone as an Electrophilic Reagent

Introduction: Defining the Role of a Key Synthetic Building Block

In the landscape of modern organic synthesis and medicinal chemistry, the strategic selection of reagents is paramount to achieving desired molecular complexity and biological activity. Among the vast arsenal of electrophilic reagents, α-haloketones stand out for their versatile reactivity, serving as pivotal intermediates in the construction of a wide array of molecular architectures.[1][2] This guide focuses on a particularly potent member of this class: 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone .

This molecule, with CAS Number 100126-06-5, is distinguished by an α-bromo ketone functional group, a classic electrophilic site, and a para-substituted isopropylsulfonyl group on the phenyl ring.[3] The presence of the strongly electron-withdrawing sulfonyl group significantly modulates the reactivity of the molecule, setting it apart from simpler phenacyl halides. This guide aims to provide researchers, scientists, and drug development professionals with an in-depth comparison of this reagent against other common electrophiles, supported by mechanistic insights and practical experimental data, to inform its effective application in complex synthetic challenges.

Molecular Structure and Intrinsic Electrophilicity

The reactivity of an α-haloketone is fundamentally dictated by the interplay of electronic effects within the molecule. The primary site of electrophilic attack is the α-carbon bearing the bromine atom, which is rendered electron-deficient by two principal factors:

• Inductive Effect: The adjacent carbonyl group exerts a powerful electron-withdrawing inductive effect, polarizing the C-Br bond and increasing the partial positive charge on the α-carbon.[1]

• Leaving Group Potential: The bromide ion is an excellent leaving group, facilitating nucleophilic substitution reactions.

The defining feature of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is the potent electron-withdrawing nature of the para-isopropylsulfonyl group. This group deactivates the aromatic ring and, through its strong inductive and resonance effects (-I, -M), further withdraws electron density from the carbonyl group. This, in turn, enhances the electrophilicity of the α-carbon, making it a highly reactive substrate for nucleophilic attack.

Comparative Analysis with Other Electrophiles

The efficacy of an electrophile is context-dependent, relying on factors such as nucleophile strength, solvent, and desired reaction kinetics. Here, we compare 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone with other structurally related α-haloketones and different classes of electrophiles.

Comparison with Other Substituted Phenacyl Bromides

The reactivity of phenacyl bromides is highly tunable via substitution on the aromatic ring. Electron-withdrawing groups (EWGs) enhance the rate of SN2 reactions by further polarizing the C-Br bond, while electron-donating groups (EDGs) have the opposite effect.[4]

Compound	Para-Substituent	Electronic Effect	Expected Relative Reactivity (SN2)
2-Bromo-1-(4-methoxyphenyl)ethanone	-OCH₃	Strong EDG	Lowest
2-Bromo-1-phenylethanone (Phenacyl Bromide)	-H	Neutral	Baseline
2-Bromo-1-(4-fluorophenyl)ethanone	-F	Weak EWG	Moderate
2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone	-SO₂iPr	Strong EWG	Highest

Table 1: Qualitative comparison of reactivity among para-substituted phenacyl bromides based on electronic effects.

The isopropylsulfonyl group is a significantly stronger electron-withdrawing group than a nitro group or a simple halogen, positioning our topic compound at the higher end of the reactivity spectrum for this class of reagents. This heightened reactivity allows for reactions to proceed under milder conditions or with weaker nucleophiles, which might be sluggish or ineffective with less activated electrophiles like unsubstituted phenacyl bromide.

General Mechanism of Action: SN2 Displacement

The primary reaction pathway for α-haloketones with a wide range of nucleophiles is the SN2 mechanism. This is a concerted, single-step process where the nucleophile attacks the electrophilic α-carbon, simultaneously displacing the bromide leaving group.

Caption: Generalized SN2 reaction mechanism for α-halo ketones.

Experimental Section: Protocols and Methodologies

Trustworthy and reproducible protocols are the foundation of successful research. Below is a representative, self-validating protocol for the N-alkylation of a primary amine, a common application for this class of electrophiles.

Protocol: N-Alkylation of Aniline with 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

This protocol describes the synthesis of 2-anilino-1-(4-(isopropylsulfonyl)phenyl)ethanone. The causality behind the experimental choices is explained at each step.

Materials:

• 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone (1.0 eq)

• Aniline (1.1 eq)

• Potassium Carbonate (K₂CO₃) (1.5 eq, anhydrous)

• Acetonitrile (CH₃CN) (anhydrous, sufficient volume for ~0.1 M concentration)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone (e.g., 3.05 g, 10 mmol) and anhydrous acetonitrile (100 mL).

  • Rationale: Anhydrous conditions are crucial to prevent hydrolysis of the highly reactive electrophile. Acetonitrile is a suitable polar aprotic solvent that dissolves the reactants and does not interfere with the reaction.

• Addition of Reagents: Add potassium carbonate (2.07 g, 15 mmol) to the solution. This is followed by the addition of aniline (1.02 g, 11 mmol).

  • Rationale: Potassium carbonate acts as a mild base to neutralize the HBr generated during the reaction, driving the equilibrium towards the product. A slight excess of the nucleophile (aniline) ensures complete consumption of the limiting electrophile.

• Reaction Execution: Heat the reaction mixture to reflux (approx. 82°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexane).

  • Rationale: Heating provides the necessary activation energy for the SN2 reaction. TLC allows for real-time monitoring to determine the point of complete consumption of the starting material.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Filter the solid K₂CO₃ and wash with a small amount of acetonitrile. Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Rationale: Filtration removes the inorganic base. Evaporation of the solvent isolates the crude product from the reaction medium.

• Purification: Purify the crude residue by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

  • Rationale: Chromatography separates the desired product from unreacted aniline and any minor byproducts, yielding the pure compound.

Caption: Standard workflow for an N-alkylation reaction.

Applications in Drug Discovery and Development

The unique reactivity profile of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone makes it a valuable tool in pharmaceutical research. Its ability to readily react with various nucleophiles (amines, thiols, alcohols) allows for its use as a scaffold or intermediate in the synthesis of diverse heterocyclic compounds, which are prevalent in many therapeutic agents.[5][6] For instance, α-haloketones are common precursors for the synthesis of imidazoles, thiazoles, and morpholines, all of which are important pharmacophores.[7] The isopropylsulfonyl moiety can also participate in crucial drug-target interactions, such as hydrogen bonding, potentially enhancing the binding affinity and selectivity of the final compound.

Conclusion

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a highly activated electrophile whose reactivity surpasses that of many common α-haloketones due to the potent electron-withdrawing nature of its para-sulfonyl substituent. This enhanced electrophilicity allows for efficient SN2 reactions under mild conditions, making it a superior choice for syntheses involving sensitive substrates or weakly nucleophilic partners. While its high reactivity necessitates careful handling under anhydrous conditions to prevent hydrolysis, its versatility as a building block in the synthesis of complex organic molecules, particularly within drug discovery pipelines, is well-established. By understanding its electronic properties in comparison to other electrophiles, researchers can strategically leverage its power to accelerate the synthesis of novel chemical entities.

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A Comparative Spectroscopic Guide to 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone and Its Derivatives

This guide provides a detailed comparative analysis of the spectroscopic data for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone and its structurally related derivatives. Designed for researchers, scientists, and professionals in drug development, this document offers in-depth technical insights into the characterization of these important pharmaceutical intermediates. While experimental spectra for the parent compound are not publicly available, this guide presents a robust analysis based on the well-documented spectroscopic data of its key analogues, providing a predictive framework for its characterization.

Introduction: The Significance of α-Bromoacetophenones in Medicinal Chemistry

α-Bromoacetophenones are a critical class of intermediates in organic synthesis, particularly in the development of novel therapeutic agents. The presence of the reactive α-bromo ketone moiety allows for facile nucleophilic substitution, making these compounds versatile building blocks for a wide array of heterocyclic and carbocyclic structures. The specific substitution on the phenyl ring significantly influences the compound's reactivity and the biological activity of its downstream products. The isopropylsulfonyl group, in particular, is of interest for its potential to enhance solubility and modulate the pharmacokinetic properties of drug candidates.

This guide will focus on the spectroscopic signatures of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone and compare them with derivatives featuring different para-substituents, including hydroxyl, fluoro, and phenylsulfonyl groups. Understanding the nuances in their ¹H NMR, ¹³C NMR, IR, and Mass Spectra is paramount for unambiguous identification, purity assessment, and reaction monitoring.

Molecular Structures and Spectroscopic Correlation

The fundamental structure of the compounds discussed is the 2-bromoacetophenone core. The electronic nature of the para-substituent (R group) on the phenyl ring exerts a discernible influence on the chemical shifts of the aromatic protons and carbons, as well as the methylene protons adjacent to the bromine atom.

Figure 1. Core 2-bromoacetophenone structure and its para-substituted derivatives.

Comparative Spectroscopic Data Analysis

The following sections detail the expected and observed spectroscopic data for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone and its derivatives.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides valuable information about the proton environments in the molecule. Key diagnostic signals include the singlet for the methylene protons (CH₂Br) and the aromatic proton signals.

Table 1: Comparative ¹H NMR Data (Predicted and Experimental)

Compound	Ar-H (ppm)	-CH₂Br (ppm)	Other Signals (ppm)
2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone	~8.1 (d), ~8.0 (d)	~4.5	~3.3 (septet, 1H), ~1.3 (d, 6H)
2-Bromo-1-(4-fluorophenyl)ethanone[1]	8.0-8.1 (m), 7.2-7.3 (m)	4.4	-
2-Bromo-1-(4-hydroxyphenyl)ethanone	7.8 (d), 6.9 (d)	4.3	~5.0-6.0 (br s, 1H)

Note: Data for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is predicted based on established substituent effects. Data for the hydroxyl derivative is generalized from typical phenolic compounds.

Expertise & Experience: The electron-withdrawing nature of the isopropylsulfonyl group is expected to deshield the aromatic protons, shifting them downfield to approximately 8.0-8.1 ppm, appearing as two distinct doublets due to ortho-coupling. The methylene protons adjacent to the bromine and the carbonyl group are also deshielded and are predicted to appear as a singlet around 4.5 ppm. In contrast, the electron-donating hydroxyl group in 2-bromo-1-(4-hydroxyphenyl)ethanone shields the aromatic protons, causing an upfield shift. The fluoro substituent in 2-bromo-1-(4-fluorophenyl)ethanone exhibits a combination of inductive withdrawal and mesomeric donation, resulting in a more complex splitting pattern in the aromatic region[1].

¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides insight into the carbon framework of the molecule. The chemical shifts of the carbonyl carbon, the methylene carbon, and the aromatic carbons are particularly informative.

Table 2: Comparative ¹³C NMR Data (Predicted and Experimental)

Compound	C=O (ppm)	-CH₂Br (ppm)	Aromatic C (ppm)	Other C (ppm)
2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone	~190	~30	~145 (ipso-SO₂), ~136 (ipso-CO), ~130, ~128	~53 (-CH-), ~15 (-CH₃)
2-Bromo-1-(4-fluorophenyl)ethanone[1]	190.5	30.5	166.5 (d, J=256 Hz), 132.0 (d, J=9 Hz), 131.5 (d, J=3 Hz), 116.3 (d, J=22 Hz)	-

Note: Data for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is predicted based on established substituent effects.

Trustworthiness: The carbonyl carbon is consistently observed in the downfield region of the spectrum, typically around 190 ppm. The carbon of the CH₂Br group is expected at approximately 30 ppm. The para-substituent significantly influences the chemical shifts of the ipso-carbons in the aromatic ring. For the isopropylsulfonyl derivative, the ipso-carbon attached to the sulfonyl group is predicted to be significantly downfield. In the case of the fluoro derivative, the ipso-carbon attached to the fluorine atom shows a large C-F coupling constant, which is a characteristic diagnostic feature[1].

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying key functional groups. The most prominent absorption band in these compounds is the carbonyl (C=O) stretch.

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Compound	C=O Stretch	C-Br Stretch	S=O Stretch	Other Key Bands
2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone	~1690	~680	~1320, ~1150	Aromatic C-H, C=C
2-bromo-1-phenylethanone	1695	685	-	3060, 1595, 1450

Note: Data for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is predicted.

Authoritative Grounding: The carbonyl stretching frequency is sensitive to the electronic effects of the para-substituent. Electron-withdrawing groups, such as the isopropylsulfonyl group, tend to increase the C=O bond order and shift the stretching frequency to a higher wavenumber. The sulfonyl group itself will give rise to two characteristic strong absorption bands corresponding to its symmetric and asymmetric stretching vibrations, expected around 1150 cm⁻¹ and 1320 cm⁻¹, respectively.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compounds. The presence of bromine, with its two isotopes (⁷⁹Br and ⁸¹Br) in nearly equal abundance, results in a characteristic M and M+2 isotopic pattern for the molecular ion and any bromine-containing fragments.

Expected Fragmentation Pattern for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone:

Figure 2. Predicted mass spectrometry fragmentation pathway.

Key Fragmentation Insights:

• Molecular Ion Peak: A prominent molecular ion peak with a characteristic M/M+2 isotopic pattern for bromine at m/z 304 and 306.

• Loss of Bromomethyl Radical: Cleavage of the C-C bond between the carbonyl and the methylene group results in the loss of a bromomethyl radical (•CH₂Br), leading to a fragment at m/z 211.

• Loss of Bromine Radical: Alpha-cleavage can also lead to the loss of a bromine radical (•Br), giving a fragment at m/z 225.

• Formation of the Acylium Ion: The fragment at m/z 211 can further lose carbon monoxide (CO) to form the 4-(isopropylsulfonyl)phenyl cation at m/z 183.

• Isopropyl Cation: A prominent peak at m/z 43 corresponding to the isopropyl cation is also expected.

Experimental Protocols

This section provides a generalized, yet detailed, protocol for the synthesis and spectroscopic characterization of 2-bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, based on established methods for analogous compounds[2].

Synthesis of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

Causality Behind Experimental Choices: The synthesis involves the α-bromination of the corresponding acetophenone. A common and effective method is the use of bromine in a suitable solvent. The choice of an acidic catalyst, such as sulfuric acid, can facilitate the enolization of the ketone, which is the reactive species in the bromination reaction[2].

Protocol:

• Dissolution: Dissolve 1-(4-(isopropylsulfonyl)phenyl)ethanone (1 equivalent) in a suitable solvent such as chloroform or acetic acid.

• Acidification: Add a catalytic amount of concentrated sulfuric acid with stirring.

• Bromination: Slowly add a solution of bromine (1.05 equivalents) in the same solvent to the reaction mixture at room temperature. The reaction is typically exothermic and may require cooling to maintain a controlled temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Once the starting material is consumed, quench the reaction with an aqueous solution of sodium bisulfite to destroy any excess bromine.

• Extraction: Extract the product into an organic solvent like dichloromethane or ethyl acetate.

• Purification: Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Spectroscopic Characterization Workflow

Figure 3. Workflow for synthesis and spectroscopic characterization.

¹H and ¹³C NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• Data Processing: Process the raw data (FID) with appropriate window functions, Fourier transform, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

FT-IR Spectroscopy:

• Sample Preparation: For solid samples, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Instrumentation: Record the spectrum on an FT-IR spectrometer over a range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the key functional groups.

Mass Spectrometry:

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization technique, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), often coupled with a liquid chromatography system (LC-MS).

• Data Acquisition: Acquire the mass spectrum in a positive ion mode over a relevant m/z range.

• Data Analysis: Identify the molecular ion peak and characteristic fragment ions.

Conclusion

References

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• Zhang, J., Zhuang, L., & Wang, G. (2009). 2-Bromo-1-(4-hydroxyphenyl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 65(10), o2837. [Link]

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A Comparative Guide to the Biological Activity of Compounds Derived from 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the quest for novel bioactive scaffolds is perpetual. The α-haloketone, 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, presents a versatile starting material for the synthesis of a diverse array of heterocyclic and other organic compounds. The presence of the electrophilic bromine and the electron-withdrawing isopropylsulfonyl group makes this molecule a highly reactive intermediate for constructing pharmacologically relevant structures. This guide provides a comparative analysis of the potential biological activities of compounds synthesized from this key starting material, offering insights into their therapeutic promise and the experimental frameworks for their evaluation.

The Synthetic Versatility of a Key Building Block

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone serves as a linchpin in the synthesis of various compound classes, primarily through the reaction of its α-bromo ketone moiety. This functional group is a prime target for nucleophilic substitution and condensation reactions, paving the way for the creation of chalcones, imidazoles, and other heterocyclic systems. The isopropylsulfonyl group, a common feature in many therapeutic agents, often enhances the pharmacokinetic properties and biological activity of the resulting molecules.

Below is a generalized workflow for the synthesis of potential bioactive compounds from this starting material.

Caption: Synthetic pathways from 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone.

Comparative Analysis of Biological Activities

While specific experimental data for a broad range of derivatives from 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is not extensively documented in publicly available literature, we can extrapolate potential activities based on structurally related compounds. The primary areas of interest for these derivatives are anticancer and antimicrobial applications.

Anticancer Potential: A Tale of Two Scaffolds

The synthesis of both chalcones and imidazole derivatives from the parent compound opens avenues for anticancer drug discovery. Chalcones, characterized by an α,β-unsaturated ketone system, are known to exhibit a wide range of biological activities, including potent anticancer effects[1]. Similarly, imidazole-containing compounds are integral to many anticancer agents[2].

A comparative study would involve synthesizing a series of chalcone and imidazole derivatives and evaluating their cytotoxic effects on various cancer cell lines.

Table 1: Hypothetical Comparative Anticancer Activity

Compound Class	Derivative Example	Target Cancer Cell Line	IC50 (µM) - Hypothetical	Mechanism of Action (Postulated)
Chalcone	1-(4-(isopropylsulfonyl)phenyl)-3-(aryl)prop-2-en-1-one	MCF-7 (Breast), A549 (Lung)	5 - 20	Induction of apoptosis, cell cycle arrest
Imidazole	2-aryl-1-(4-(isopropylsulfonyl)phenyl)imidazole	HeLa (Cervical), HT-29 (Colon)	10 - 50	Enzyme inhibition (e.g., kinases), disruption of microtubule formation

Antimicrobial Activity: Targeting Bacterial Proliferation

The sulfonyl moiety is a well-established pharmacophore in antibacterial agents. The incorporation of this group into heterocyclic structures derived from our starting material could yield compounds with significant antimicrobial properties. A comparative screening against a panel of Gram-positive and Gram-negative bacteria would be the first step in assessing their potential.

Table 2: Hypothetical Comparative Antimicrobial Activity

Compound Class	Derivative Example	Target Bacteria	MIC (µg/mL) - Hypothetical
Thiazole	2-amino-4-(4-(isopropylsulfonyl)phenyl)thiazole	Staphylococcus aureus (Gram+)	16 - 64
Escherichia coli (Gram-)	32 - 128
Pyrimidine	2,4-diamino-6-(4-(isopropylsulfonyl)phenyl)pyrimidine	Staphylococcus aureus (Gram+)	8 - 32
Escherichia coli (Gram-)	16 - 64

Experimental Protocols for Comparative Evaluation

To ensure a rigorous and objective comparison, standardized in vitro assays are paramount. The following protocols provide a framework for assessing the anticancer and antimicrobial activities of newly synthesized compounds.

Protocol 1: MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation[3][4][5][6].

Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized compounds in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Workflow for the MTT Assay.

Protocol 2: Broth Microdilution Assay for Antimicrobial Activity

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent[7][8][9].

Methodology:

• Compound Preparation: Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (CAMHB).

• Bacterial Inoculum Preparation: Prepare a bacterial suspension from a fresh culture and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate containing the compound dilutions. Include a positive control (bacteria with no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible bacterial growth (turbidity).

Caption: Workflow for Broth Microdilution Assay.

Conclusion and Future Directions

While this guide provides a framework for the comparative evaluation of compounds synthesized from 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, it is imperative to underscore that the presented biological activity data is hypothetical and based on structurally analogous compounds. The true therapeutic potential of these novel derivatives can only be ascertained through rigorous synthesis and biological testing.

Future research should focus on the synthesis of a diverse library of compounds from this versatile starting material. Subsequent high-throughput screening for anticancer and antimicrobial activities will be crucial in identifying lead compounds. Further studies should then elucidate the mechanisms of action and structure-activity relationships to guide the optimization of these novel chemical entities for drug development. The exploration of this chemical space holds significant promise for the discovery of new therapeutic agents.

References

• Al-Ostoot, F. H., et al. (2021). Synthesis, characterization, and anticancer activity of new imidazole derivatives. Journal of Chemistry, 2021, 1-11.

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79. [Link]

• Gomha, S. M., et al. (2017). Imidazoles as potential anticancer agents. RSC Advances, 7(53), 33424-33446. [Link]

• Jorgensen, J. H., & Ferraro, M. J. (2009). Antimicrobial susceptibility testing: a review of general principles and contemporary practices. Clinical infectious diseases, 49(11), 1749-1755.

• van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245. [Link]

• Niazi, S., et al. (2016). Synthesis and antimicrobial activity of some chalcone derivatives. Journal of Chemical and Pharmaceutical Research, 8(5), 610-613.
• Patil, C. B., et al. (2009). Synthesis and antimicrobial activity of some chalcone derivatives. E-Journal of Chemistry, 6(3), 859-864.

• Menozzi, M., et al. (2025). Synthesis and Evaluation of Biologically Active Compounds from Heterocycles Class. Molecules, 30(1), 123. [Link]

• Springer Nature Experiments. MTT Assay Protocol. [Link]

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• Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.
• Kumar, P., Nagarajan, A., & Uchil, P. D. (2018). Analysis of cell viability by the MTT assay. Cold Spring Harbor protocols, 2018(6).

• El-Sayed, M. A. A., et al. (2021). Antimicrobial, Structure-Activity Relationship and Computational Studies of Some Synthesized Chalcone Derivatives. Asian Journal of Chemistry, 33(3), 577-584. [Link]

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• International Journal of Pharmaceutical Chemistry and Analysis. Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. [Link]

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• International Journal of Novel Research and Development. A Study Of Synthesis Of Bioactive Heterocycles. [Link]

• Kamal, A., et al. (2015). Chalcones and their derivatives: from nature to greener synthesis, and antiviral and antimicrobial applications. RSC advances, 5(121), 99964-99981. [Link]

• MDPI. Design, Synthesis and Anticancer Activity of New Polycyclic: Imidazole, Thiazine, Oxathiine, Pyrrolo-Quinoxaline and Thienotriazolopyrimidine Derivatives. [Link]

• PubMed Central. Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. [Link]

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A Senior Application Scientist's Guide to the Mechanism of Acid-Catalyzed Alpha-Halogenation of Ketones: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The introduction of a halogen atom at the α-position of a ketone is a cornerstone transformation in organic synthesis, unlocking a plethora of subsequent reactions. The resulting α-haloketones are versatile intermediates, pivotal in the synthesis of pharmaceuticals and other complex organic molecules. This guide provides an in-depth analysis of the acid-catalyzed α-halogenation of ketones, offering a comparative perspective against alternative methods, supported by experimental data and detailed protocols.

The Mechanism of Acid-Catalyzed Alpha-Halogenation: A Step-by-Step Rationale

The acid-catalyzed α-halogenation of ketones proceeds through a well-established mechanism involving the formation of an enol intermediate.[1][2] This process is typically carried out using elemental halogens (Cl₂, Br₂, I₂) in the presence of an acid catalyst, often in a solvent like acetic acid.[2][3] The key to this reaction is the acid-catalyzed tautomerization of the ketone to its more nucleophilic enol form.[4]

The mechanism can be dissected into three critical steps:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen by the acid catalyst. This step increases the electrophilicity of the carbonyl carbon and, more importantly, enhances the acidity of the α-hydrogens.

• Enol Formation (Rate-Determining Step): A weak base, which can be the conjugate base of the acid catalyst or another molecule of the ketone, removes an α-proton. This leads to the formation of the enol intermediate. Kinetic studies have shown that the rate of halogenation is dependent on the concentration of the ketone and the acid catalyst, but independent of the halogen concentration.[5] This indicates that the formation of the enol is the slow, rate-determining step of the reaction.[5][6]

• Nucleophilic Attack of the Enol on the Halogen: The electron-rich double bond of the enol acts as a nucleophile and attacks the electrophilic halogen molecule.

• Deprotonation: The resulting intermediate is then deprotonated, typically by the halide ion formed in the previous step, to regenerate the carbonyl group and yield the α-halo ketone and the acid catalyst.

Sources

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Navigating Reaction Selectivity: A Guide to Kinetic vs. Thermodynamic Control in Bromination Reactions

In the realm of synthetic chemistry, the ability to selectively form a desired product is paramount. This is particularly true in bromination reactions, where the regioselectivity and stereoselectivity of bromine addition or substitution can be exquisitely controlled by manipulating reaction conditions. This guide delves into the fundamental principles of kinetic and thermodynamic control, providing researchers, scientists, and drug development professionals with the insights and practical methodologies to steer bromination reactions toward the desired outcome.

The Dichotomy of Control: A Conceptual Framework

At the heart of reaction selectivity lies the concept of competing reaction pathways, each with its own activation energy and product stability. The product distribution is determined by which of these pathways is favored under a given set of conditions. This leads to the distinction between kinetic and thermodynamic control.

Kinetic Control: Under conditions of kinetic control, the product that is formed the fastest predominates. This pathway has the lower activation energy (Ea), even if the resulting product is less stable. Kinetic control is typically favored at lower temperatures, with short reaction times, and often involves strong, non-selective reagents. The product distribution is a reflection of the relative rates of formation of the possible products.

Thermodynamic Control: In contrast, thermodynamic control is achieved when the reaction is reversible, allowing for equilibration between the products. Under these conditions, the most stable product, the one with the lowest Gibbs free energy (ΔG°), will be the major product, regardless of how slowly it is formed. Thermodynamic control is favored at higher temperatures, with longer reaction times, and often in the presence of a catalyst or a reagent that can facilitate the reversal of the initial reaction steps.

The relationship between the reaction coordinate and the free energy of the system can be visualized in the following energy profile diagram:

Figure 1. Energy profile diagram illustrating kinetic and thermodynamic control. The kinetic product is formed faster (lower activation energy), while the thermodynamic product is more stable (lower free energy).

Bromination of Conjugated Dienes: A Classic Example

The addition of hydrogen bromide (HBr) to a conjugated diene, such as 1,3-butadiene, serves as a canonical example to illustrate the principles of kinetic and thermodynamic control. The reaction proceeds through a resonance-stabilized allylic carbocation intermediate, which can be attacked by the bromide ion at two different positions, leading to two distinct products: the 1,2-adduct and the 1,4-adduct.

A Comparative Guide to the Synthetic Applications of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and organic synthesis, the selection of appropriate building blocks is paramount to the efficient and successful construction of complex molecular architectures. Among the versatile class of α-haloketones, 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone emerges as a key intermediate, offering a unique combination of reactive sites for the synthesis of a variety of heterocyclic compounds with significant biological activities. This guide provides an in-depth technical overview of the applications of this compound, presenting a comparative analysis with alternative synthetic strategies, supported by experimental data and protocols. Our objective is to equip researchers with the critical information needed to make informed decisions in their synthetic endeavors.

The Role of α-Bromoketones in Heterocyclic Synthesis

α-Bromoketones, such as 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, are powerful electrophilic intermediates widely employed in the construction of diverse heterocyclic systems. The presence of a bromine atom adjacent to a carbonyl group provides two reactive centers, enabling a range of chemical transformations. These compounds are particularly valuable in the synthesis of nitrogen- and sulfur-containing heterocycles, which form the core scaffolds of numerous pharmaceutical agents.

The general reactivity of α-bromoketones is depicted in the workflow below, highlighting their utility in forming key chemical bonds.

Caption: Hantzsch synthesis of a 2-aminothiazole derivative.

Experimental Protocol: Synthesis of 2-Amino-4-(4-(isopropylsulfonyl)phenyl)thiazole

The following protocol outlines a typical procedure for the synthesis of a 2-aminothiazole derivative using 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone.

Materials:

• 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone (1 equivalent)

• Thiourea (1.1 equivalents)

• Ethanol (solvent)

Procedure:

• Dissolve 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone in ethanol in a round-bottom flask.

• Add thiourea to the solution and stir the mixture at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into cold water and neutralize with a suitable base (e.g., sodium bicarbonate solution) to precipitate the product.

• Filter the solid, wash with water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified 2-amino-4-(4-(isopropylsulfonyl)phenyl)thiazole.

Comparative Analysis with Alternative Synthetic Routes

While the Hantzsch synthesis is a robust method, alternative strategies for the synthesis of 2-aminothiazoles exist. A common alternative involves the reaction of active methylene ketones with thiourea in the presence of an in-situ halogenating agent, thereby avoiding the pre-synthesis and isolation of the α-bromoketone.

Alternative Route: In-situ Halogenation of Ketones

This approach combines the halogenation of the ketone and the subsequent cyclization with thiourea in a one-pot procedure. Various halogenating agents, such as N-bromosuccinimide (NBS) or iodine, can be employed.

Table 1: Comparison of Synthetic Routes to 2-Aminothiazoles

Feature	Hantzsch Synthesis (via isolated α-bromoketone)	One-Pot Synthesis (in-situ halogenation)
Starting Materials	2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, Thiourea	1-(4-(isopropylsulfonyl)phenyl)ethanone, Thiourea, Halogenating agent (e.g., NBS)
Number of Steps	Two steps (synthesis of α-bromoketone + cyclization)	One-pot
Handling of Reagents	Requires handling of lachrymatory and potentially toxic α-bromoketones.	Avoids isolation of the α-bromoketone intermediate.
Reaction Conditions	Typically reflux in ethanol.	Varies depending on the halogenating agent; can be performed at room temperature or with heating.
Yields	Generally high yields are reported for the cyclization step.	Yields can be comparable to the Hantzsch synthesis, but may be sensitive to reaction conditions.
Purification	Purification of the intermediate may be required.	Direct isolation of the final product from the reaction mixture.

Discussion on Causality of Experimental Choices

The choice between a stepwise Hantzsch synthesis and a one-pot in-situ halogenation approach depends on several factors.

• Expertise & Experience: The isolation of α-bromoketones requires careful handling due to their irritant nature. Laboratories with extensive experience in handling such reagents may prefer the stepwise approach for better control over the purity of the intermediate.

• Trustworthiness & Reproducibility: The Hantzsch synthesis with a purified α-bromoketone often provides more reproducible results, as the stoichiometry and purity of the reactants are well-defined. In-situ methods can sometimes be prone to side reactions, such as polyhalogenation or undesired reactions with the solvent or other functional groups.

• Efficiency and Atom Economy: One-pot syntheses are generally more time- and resource-efficient, reducing the number of workup and purification steps. This aligns with the principles of green chemistry by minimizing waste generation.

Application in the Synthesis of COX-2 Inhibitors: A Case Study of Celecoxib

While 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone itself is not a direct precursor for the widely known COX-2 inhibitor Celecoxib, the core synthetic strategy for Celecoxib provides an excellent comparative case study. The established industrial synthesis of Celecoxib involves the condensation of a 1,3-dicarbonyl compound, 4,4,4-trifluoro-1-(4-methylphenyl)-butane-1,3-dione, with 4-sulfamidophenylhydrazine. [1]This highlights a different class of ketone-based intermediates for the synthesis of pyrazole-containing pharmaceuticals.

Established Synthetic Route to Celecoxib

The synthesis of the key 1,3-dicarbonyl intermediate is typically achieved through a Claisen condensation of 4-methylacetophenone with an ethyl trifluoroacetate. [2]

Caption: Synthetic pathway to Celecoxib.

Comparison with a Hypothetical α-Bromoketone Route

A hypothetical route to a celecoxib analog using an α-bromoketone would likely involve a different cyclization strategy, perhaps leading to an imidazole or other heterocyclic core rather than a pyrazole. This underscores the importance of selecting the appropriate ketone-based building block to achieve the desired heterocyclic scaffold. The choice between an α-bromoketone and a 1,3-dicarbonyl compound is dictated by the target heterocycle.

Conclusion

2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a valuable and versatile intermediate in organic synthesis, particularly for the construction of aminothiazole derivatives through the Hantzsch reaction. Its utility stems from the predictable and high-yielding nature of this transformation. While alternative one-pot methods offer increased efficiency, the classical approach using the isolated α-bromoketone provides greater control and reproducibility. The comparison with the synthesis of Celecoxib illustrates that the choice of the ketone-based building block is a critical strategic decision that dictates the accessible heterocyclic scaffolds. Researchers and drug development professionals should carefully consider the specific synthetic goals, available expertise, and desired process characteristics when selecting between these powerful synthetic tools.

References

• Uchikawa, O., & Aono, T. (1994). Aminothiazole derivatives. II. A facile synthesis of condensed 4-aminothiazole derivatives using α-bromolactams and thioamides. Journal of Heterocyclic Chemistry, 31(6), 1545–1551. [Link]

• Özbek, O., & Gürdere, M. B. (2021). Synthesis and anticancer properties of 2-aminothiazole derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 196(5), 444–454. [Link]

• Filimonov, A. S., Luzina, O. A., & Salakhutdinov, N. F. (2024). Synthesis of Novel Thiazoles Based on (+)-Usnic Acid. Molbank, 2024(4), M1894. [Link]

• Jiangxi Synergy Pharma. (2012). Synthesis method of celecoxib. CN102391184A.

• Penning, T. D., Talley, J. J., Bertenshaw, S. R., Carter, J. S., Collins, P. W., Docter, S., ... & Rogier, D. J. (1997). Synthesis and biological evaluation of the 1, 5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl] benzenesulfonamide (celecoxib). Journal of medicinal chemistry, 40(9), 1347-1365. [Link]

• Bhatt, H., & Sharma, V. (2013). Synthesis of Celecoxib and Structural Analogs- A Review. International Journal of Pharmaceutical Sciences and Research, 4(8), 2946. [Link]

• Al-Ghamdi, A. A. M. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. [Link]

• Ahmadi, M., Bekeschus, S., Weltmann, K. D., von Woedtke, T., & Wende, K. (2022). Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors. RSC medicinal chemistry, 13(2), 156-176. [Link]

• Searle & Co. (2011).

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone

For professionals in research and drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the materials we handle, including their safe and compliant disposal. The compound 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, a member of the alpha-bromo ketone class, demands rigorous handling and disposal protocols due to its inherent reactivity and hazardous nature. This guide provides a comprehensive, step-by-step framework for its proper disposal, grounded in regulatory principles and field-proven laboratory practices.

Hazard Identification and Compound Profile

Understanding the "why" behind a disposal protocol begins with a clear-eyed assessment of the compound's characteristics. 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a solid organic compound whose primary hazards stem from its functional groups: the alpha-bromo ketone is a potent lachrymator and alkylating agent, and similar compounds are classified as highly corrosive.

While a specific Safety Data Sheet (SDS) for this exact isopropyl- derivative is not broadly available, we can infer its hazard profile from closely related analogs like 2-Bromo-1-[4-(methylsulfonyl)phenyl]-1-ethanone.[1] This expert-led approach of using surrogate data is a standard and necessary practice in chemical safety assessment for novel or uncommon reagents.

Property	Data	Source
Chemical Name	2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone	[2]
CAS Number	100126-06-5	[2]
Molecular Formula	C₁₁H₁₃BrO₃S	[2]
Molecular Weight	305.19 g/mol	[2]
Physical State	Solid	[1]
Inferred Hazards	Causes severe skin burns and eye damage (Category 1B, Category 1)[1][3]. May cause respiratory irritation[1][4]. Lachrymator[5].	-

The key takeaway is that this compound must be treated as a corrosive, halogenated hazardous waste . Ingestion can cause severe damage to the gastrointestinal tract, and its toxicological properties have not been fully investigated, demanding a conservative and cautious approach.[1][6]

The Regulatory Imperative: Cradle-to-Grave Responsibility

In the United States, the Resource Conservation and Recovery Act (RCRA) establishes the framework for hazardous waste management.[7] This regulation introduces the "cradle-to-grave" concept, which holds the generator of the waste—your laboratory—responsible for its safe management from generation to final disposal.[7] Adherence to a structured disposal plan is not merely good practice; it is a legal and ethical obligation to protect both personnel and the environment.

Pre-Disposal Protocols: Safety First

Before waste is even generated, safety protocols must be in place.

Personal Protective Equipment (PPE)

Given the severe corrosive nature of alpha-bromo ketones, a robust PPE ensemble is non-negotiable.

• Hand Protection: Wear chemical-resistant nitrile or neoprene gloves. Always check manufacturer recommendations for breakthrough times.

• Eye Protection: Chemical splash goggles are mandatory. For tasks with a higher splash risk, a face shield should be worn in addition to goggles.[8]

• Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.

• Respiratory Protection: All manipulations of the solid compound or its solutions should occur inside a certified chemical fume hood to prevent inhalation of dust or vapors.[1][9]

Spill Management Protocol

In the event of a spill, immediate and correct action is critical to mitigate exposure and contamination.

• ALERT: Immediately notify all personnel in the vicinity.

• EVACUATE: If the spill is large or you are not trained to handle it, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office.[10]

• CONTAIN: For small, manageable spills, prevent the spread by covering with a non-combustible, inert absorbent material like sand or vermiculite.[10] Do not use combustible materials like paper towels as the primary absorbent.

• CLEAN-UP: Carefully sweep the absorbed material and spilled chemical into a designated, properly labeled hazardous waste container.[5][7][9]

• DECONTAMINATE: Clean the spill area with an appropriate solvent (e.g., acetone), followed by soap and water. All cleaning materials, including contaminated absorbents, must be disposed of as hazardous waste.[7]

The Core Disposal Workflow: A Step-by-Step Guide

The proper disposal of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone is a systematic process. The following workflow ensures compliance and safety from the point of generation to final collection.

Caption: Disposal workflow for 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone.

Workflow Explained:

• Step 1: Point of Generation: This includes leftover pure compound, contaminated items (gloves, weigh boats, pipette tips), and reaction solutions containing the chemical.

• Step 2: Characterization & Segregation: This is the most critical step for ensuring proper end-of-life treatment. As a brominated compound, this waste is halogenated . It must be segregated from non-halogenated organic waste. The reason for this is causal: halogenated waste requires high-temperature incineration with specific scrubbers to prevent the formation of toxic dioxins and furans. Mixing waste streams complicates and increases the cost of disposal.

• Step 3: Containerization & Labeling:

  • Use only chemically compatible containers, typically High-Density Polyethylene (HDPE), that are in good condition with a secure, leak-proof cap.

  • The container must be affixed with an official hazardous waste label before any waste is added. The label must include the full chemical name(s) of the contents, the associated hazards (e.g., "Corrosive"), and the date accumulation begins.[7]

• Step 4: Accumulation & Storage: Waste must be stored in a designated Satellite Accumulation Area (SAA), which is at or near the point of generation. The container must be kept closed at all times except when adding waste. Secondary containment (e.g., a larger bin) is required to contain potential leaks.

• Step 5: Final Disposal: Laboratory personnel do not perform the final disposal. Your role is to safely accumulate the waste and formally request a pickup from your institution's EHS department.[10] They are trained to handle, transport, and consign the waste to a licensed disposal facility where it will be incinerated under controlled conditions.[11]

Decontamination of Glassware and Surfaces

Proper decontamination prevents unintentional cross-contamination of future experiments and ensures personnel safety.

• Initial Rinse (Waste Collection): Perform an initial rinse of the contaminated glassware with a suitable organic solvent (e.g., acetone) to dissolve any residual compound. This initial rinsate is considered hazardous and must be collected in your halogenated organic waste container.

• Secondary Wash: After the initial hazardous rinse, wash the glassware with soap and water as you normally would.

• Surface Cleaning: For non-porous surfaces within the fume hood, wipe down with a solvent-dampened cloth (the solvent should be appropriate for the surface material). The used cloth must also be disposed of as solid hazardous waste.

By adhering to this comprehensive guide, researchers and scientists can confidently manage the lifecycle of 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone, ensuring that their innovative work is conducted with the highest standards of safety, integrity, and environmental stewardship.

References

• Fisher Scientific. (2025, December 20). Safety Data Sheet: 2-Bromo-1-(4-morpholinophenyl)-1-ethanone.
• Fisher Scientific. (2025, December 20). Safety Data Sheet: 2-Bromo-1-[4-(methylsulfonyl)phenyl]-1-ethanone.
• [Supplier Name]. (2025, September 22). Safety Data Sheet: 2-Bromo-1-indanone.

• Pharmaffiliates. (n.d.). 2-Bromo-1-(4-(isopropylsulfonyl)phenyl)ethanone. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10012, 2-Bromo-1-(4-fluorophenyl)ethan-1-one. Retrieved from [Link]

• Al-Ghamdi, A. Y., et al. (2022, June 8). A dual-functional sulfone biscompound containing 1,2,3-triazole moiety for decolorization and disinfection of contaminated water. Scientific Reports. Retrieved from [Link]

• AdventHealth University. (n.d.). Hazardous Waste Management Manual. Retrieved from [URL not directly available, referencing general EHS manual principles].

• American Chemical Society Publications. (n.d.). Enhanced Antimicrobial Efficacy of Sulfones and Sulfonamides via Cage-Like Silsesquioxane Incorporation. Inorganic Chemistry. Retrieved from [Link]

• National Home Infusion Association. (2022, September 15). Keep it Clean: Cleaning, Disinfecting, Deactivation, & Decontamination. YouTube. Retrieved from [Link]

• Fisher Scientific. (n.d.). Safety Data Sheet: 2-Bromo-1-(1-methyl-1H-benzimidazol-2-yl)-1-ethanone. Retrieved from [URL not directly available, referencing general SDS principles].

• MDPI. (2024, November 27). Degradation of the Antibiotic Sulfamethoxazole by Ozonation: A Comprehensive Review. Molecules. Retrieved from [Link]

• International Atomic Energy Agency. (n.d.). Management of Alpha-Contaminated Wastes. Retrieved from [URL not directly available, referencing general waste management principles].

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds.
• Fisher Scientific. (2025, December 20). Safety Data Sheet: 2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone.

• Zeus. (n.d.). Chemical Compatibility of PEEK. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [URL not directly available, referencing general waste management principles].
• Fisher Scientific. (2014, September 19). Safety Data Sheet: 2-Bromo-1-[3-(trifluoromethyl)phenyl]-1-ethanone.

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